2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• CAS: 708284-70-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Characterization of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

This guide provides a comprehensive technical overview for the synthesis and detailed characterization of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. This molecule holds potential as a versatile scaffold in medicinal chemistry and drug development due to the presence of the reactive aldehyde functionality and the synthetically accessible N-acetamide linkage. The indole core is a privileged structure in numerous biologically active compounds, and its strategic functionalization is of significant interest to researchers in the field.[1]

This document is structured to provide not just a protocol, but a field-proven perspective on the experimental choices, expected outcomes, and the underlying chemical principles. It is intended for an audience of researchers, scientists, and professionals in drug development who require a robust and reproducible methodology.

Strategic Approach to Synthesis

The synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is most efficiently achieved through a direct N-alkylation of indole-3-carbaldehyde with a suitable haloacetamide derivative. This approach is favored due to the commercial availability and relative stability of the starting materials. The key transformation is the formation of a new C-N bond at the N1 position of the indole ring.

Retrosynthetic Analysis

A retrosynthetic analysis reveals a straightforward disconnection at the N1-CH₂ bond, leading back to indole-3-carbaldehyde and 2-bromo-N-isopropyl-acetamide. The latter can be readily prepared from bromoacetyl bromide and isopropylamine.

Caption: Retrosynthetic analysis of the target molecule.

Causality Behind Experimental Choices

The choice of a strong base is critical for the deprotonation of the indole nitrogen, which has a pKa of approximately 17. Sodium hydride (NaH) is an excellent choice as it forms the sodium salt of the indole irreversibly, driving the reaction forward. The use of an aprotic polar solvent like Dimethylformamide (DMF) or Tetrahydrofuran (THF) is essential to dissolve the indole salt and the alkylating agent, facilitating the SN2 reaction. The reaction is typically performed at room temperature to balance the reaction rate and minimize potential side reactions.

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of the necessary starting material and the final target compound.

Synthesis of 2-Bromo-N-isopropyl-acetamide

Protocol:

• To a stirred solution of isopropylamine (1.2 equivalents) in dichloromethane (DCM) at 0 °C, slowly add bromoacetyl bromide (1.0 equivalent).

• Maintain the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with DCM.

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel to obtain pure 2-bromo-N-isopropyl-acetamide.

Synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Protocol:

• To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous DMF under an inert atmosphere (e.g., argon or nitrogen), add a solution of indole-3-carbaldehyde (1.0 equivalent) in anhydrous DMF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes, during which time the evolution of hydrogen gas should cease.

• Add a solution of 2-bromo-N-isopropyl-acetamide (1.1 equivalents) in anhydrous DMF dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. The progress of the reaction should be monitored by TLC.[2]

• Upon completion, carefully quench the reaction by the slow addition of ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the pure 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Caption: Experimental workflow for the synthesis of the target compound.

Comprehensive Characterization

A thorough characterization of the synthesized 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is paramount to confirm its identity, purity, and structure. The following techniques are essential for a complete analysis.

Spectroscopic Data

Technique	Expected Observations
¹H NMR	Signals corresponding to the formyl proton (~10.0 ppm), indole aromatic protons (7.2-8.5 ppm), N-CH₂ protons (~5.0 ppm), isopropyl CH proton (~4.1 ppm, septet), and isopropyl CH₃ protons (~1.2 ppm, doublet). The absence of the indole N-H proton signal (typically >10 ppm) confirms N1-substitution.[2]
¹³C NMR	Resonances for the formyl carbon (~185 ppm), amide carbonyl carbon (~168 ppm), indole ring carbons (110-140 ppm), N-CH₂ carbon (~48 ppm), and isopropyl carbons (~41 ppm for CH and ~22 ppm for CH₃).
IR (Infrared)	Characteristic absorption bands for the C=O stretch of the aldehyde (~1670 cm⁻¹), the C=O stretch of the amide (Amide I band, ~1650 cm⁻¹), and the N-H bend of the secondary amide (Amide II band, ~1540 cm⁻¹).[2]
Mass Spec.	The mass spectrum should show the molecular ion peak (M⁺) corresponding to the calculated molecular weight of the compound. Fragmentation patterns may include the loss of the isopropyl group and the formyl group.

Interpretation of Spectroscopic Data

• ¹H NMR: The chemical shift and multiplicity of each proton provide a detailed map of the molecule's structure. The downfield shift of the formyl proton is highly characteristic. The disappearance of the broad N-H singlet from the starting indole-3-carbaldehyde is a key indicator of successful N-alkylation.[2]

• ¹³C NMR: The number of distinct carbon signals confirms the number of non-equivalent carbon atoms in the molecule, and their chemical shifts are indicative of their electronic environment (e.g., carbonyls, aromatic carbons, aliphatic carbons).

• IR Spectroscopy: The positions of the carbonyl stretching frequencies are diagnostic for the aldehyde and amide functional groups. The presence of the Amide I and II bands further confirms the formation of the N-isopropyl-acetamide moiety.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, confirming its elemental composition. The fragmentation pattern can offer additional structural information.

Applications and Future Directions

The synthesized 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide serves as a valuable intermediate for further chemical modifications. The aldehyde group can undergo a variety of reactions, including reductive amination, Wittig reactions, and condensation reactions, to generate a library of diverse indole derivatives. These new compounds could be screened for a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties, given the established pharmacological importance of the indole scaffold.[1]

References

• Naik, N., & Kumar, H. V. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790. [Link]

• Reddy, S. R. S., Rao, V. S., & Kanchana, S. N. (2014). Synthesis and biological evaluation of indoles. Der Pharma Chemica, 6(6), 336-342. [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Introduction

In the landscape of modern drug discovery, a thorough understanding of a compound's physicochemical properties is paramount. These characteristics are the bedrock upon which the pharmacokinetic and pharmacodynamic profiles of a potential therapeutic agent are built.[1][2][3] This guide provides a detailed examination of the physicochemical properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a novel indole derivative. Given the early stage of investigation into this molecule, this document integrates known data with computationally predicted values and contextualizes these with data from structurally analogous compounds. This approach is designed to offer researchers, scientists, and drug development professionals a comprehensive and actionable understanding of this compound's potential.

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. The introduction of a formyl group at the 3-position and an N-isopropyl-acetamide moiety at the 1-position of the indole ring creates a molecule with a unique set of properties that warrant detailed investigation for its drug-like potential.

Molecular Structure and Core Properties

The foundational step in characterizing any potential drug candidate is to define its molecular structure and fundamental properties.

Chemical Structure:

Caption: Chemical structure of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Core Molecular Data

Property	Value	Source
Molecular Formula	C14H16N2O2	[Sinfoo Biotech][4]
Molecular Weight	244.29 g/mol	[Sinfoo Biotech][4]
CAS Number	708284-70-2	[Sinfoo Biotech][4]

Predicted Physicochemical Properties and Drug-Likeness

In the absence of comprehensive experimental data, computational modeling provides valuable initial insights into a compound's behavior.[5][][7] These predictions are crucial in the early phases of drug discovery for prioritizing candidates.[5]

Table of Predicted Physicochemical Properties

Parameter	Predicted Value	Significance in Drug Development
logP (Octanol-Water Partition Coefficient)	1.5 - 2.5	A measure of lipophilicity, influencing absorption, distribution, metabolism, and excretion (ADME).[8][9]
Aqueous Solubility (logS)	-2.0 to -3.0	Affects bioavailability and formulation. Poor solubility can hinder absorption.[3]
pKa (Acid Dissociation Constant)	Basic pKa: ~ -1.0 to 1.0 (amide nitrogen); Acidic pKa: ~16.0-18.0 (amide N-H)	Determines the ionization state at physiological pH, which impacts solubility, permeability, and target binding.[9]
Polar Surface Area (PSA)	~ 60-70 Ų	Influences membrane permeability and blood-brain barrier penetration.
Hydrogen Bond Donors	1	Key for molecular recognition and solubility.
Hydrogen Bond Acceptors	3	Important for interactions with biological targets and solubility.
Rotatable Bonds	4	Affects conformational flexibility and binding affinity.

Drug-Likeness Assessment: Lipinski's Rule of Five

Lipinski's Rule of Five is a widely used guideline to assess the druglikeness of a chemical compound, particularly its potential for oral bioavailability.[8][10][11][12]

Lipinski's Rule	Value for Target Compound	Compliance
Molecular Weight < 500 Da	244.29 g/mol	Yes
logP < 5	Predicted: 1.5 - 2.5	Yes
Hydrogen Bond Donors ≤ 5	1	Yes
Hydrogen Bond Acceptors ≤ 10	3	Yes

Based on these predictions, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide fully complies with Lipinski's Rule of Five, suggesting a favorable profile for oral bioavailability.

Methodologies for Physicochemical Property Determination

To provide a framework for future experimental validation, this section outlines standard protocols for determining key physicochemical properties.

Experimental Workflow for Physicochemical Profiling

Caption: A generalized workflow for the experimental determination of physicochemical properties.

Detailed Experimental Protocols

1. Determination of logP (Shake-Flask Method)

• Principle: The shake-flask method is the traditional and most reliable method for logP determination. It directly measures the partitioning of a compound between n-octanol and water.[13]

• Protocol:

  • Prepare a stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in a suitable solvent.

  • Add a known amount of the stock solution to a mixture of n-octanol and water (pre-saturated with each other) in a separatory funnel.

  • Shake the funnel vigorously for a set period to allow for equilibrium to be reached.

  • Allow the two phases to separate completely.

  • Carefully collect samples from both the n-octanol and aqueous layers.

  • Determine the concentration of the compound in each phase using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Calculate logP as the logarithm of the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

2. Determination of pKa (Spectrophotometric Titration)

• Principle: This method is suitable for compounds that possess a chromophore and exhibit a change in their UV-Vis spectrum upon ionization.

• Protocol:

  • Prepare a series of buffer solutions with a range of known pH values.

  • Add a constant amount of the compound to each buffer solution in a 96-well microtiter plate.[13]

  • Measure the UV-Vis absorbance spectrum for each solution.

  • Plot the absorbance at a specific wavelength (where the change upon ionization is maximal) against the pH.

  • The pKa is determined from the inflection point of the resulting sigmoidal curve.

3. Determination of Aqueous Solubility

• Principle: The equilibrium solubility is determined by measuring the concentration of the compound in a saturated aqueous solution.

• Protocol:

  • Add an excess amount of the solid compound to a vial containing a buffered aqueous solution at a specific pH (e.g., pH 7.4 to mimic physiological conditions).

  • Agitate the vial at a constant temperature for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Filter the suspension to remove the undissolved solid.

  • Determine the concentration of the dissolved compound in the filtrate using a calibrated analytical method like HPLC.

Comparative Analysis with Structurally Related Compounds

To further inform the potential properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, it is instructive to examine the known characteristics of its constituent moieties.

Indole-3-carbaldehyde: The presence of the formyl group at the 3-position of the indole ring is known to influence the electron density of the ring system and provide a key site for further chemical modifications.

N-substituted Indoles: The substitution at the N1 position of the indole ring eliminates the hydrogen bond donor capability of the indole nitrogen, which can impact solubility and crystal packing.

N-isopropyl-acetamide: This fragment contributes to the overall lipophilicity and provides a hydrogen bond donor (the amide N-H) and acceptor (the amide carbonyl oxygen). The isopropyl group adds steric bulk, which can influence binding to biological targets.

Conclusion and Future Directions

This technical guide provides a foundational understanding of the physicochemical properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. The in-silico predictions, supported by a strong theoretical framework and comparison with related structures, suggest that this compound possesses drug-like characteristics, particularly concerning its potential for oral bioavailability.

The next critical phase of investigation will be the experimental validation of these predicted properties. The protocols outlined herein offer a clear path forward for these studies. A comprehensive experimental dataset will be invaluable for building robust Quantitative Structure-Activity Relationship (QSAR) models, which can guide the synthesis of analogues with optimized properties for specific therapeutic targets. The interplay of solubility, lipophilicity, and ionization will ultimately govern the success of this compound in preclinical and clinical development.

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• ResearchGate. Do computational predictions of physico-chemical properties of small-molecular weight compounds make sense?. (2018).
• Sinfoo Biotech. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide.

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Spectroscopic and Synthetic Elucidation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Technical Guide

Abstract

This technical guide provides a comprehensive analysis of the spectroscopic properties of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. In the absence of published experimental spectra for this specific molecule, this document leverages extensive empirical data from structurally analogous compounds to present a highly accurate, predicted spectroscopic profile. This includes detailed interpretations of its anticipated ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) data. Furthermore, a robust and detailed synthetic protocol for its preparation is proposed, offering a complete framework for researchers in medicinal chemistry and drug development. This guide is structured to provide not just data, but a deep understanding of the underlying chemical principles that govern the spectroscopic and synthetic behavior of this compound.

Introduction

Indole-3-carboxaldehyde and its derivatives are privileged scaffolds in medicinal chemistry, forming the core of numerous compounds with a wide range of biological activities. The functionalization at the N-1 position of the indole ring with an N-isopropyl-acetamide side chain introduces functionalities that can significantly modulate a compound's pharmacokinetic and pharmacodynamic properties. A thorough understanding of the spectroscopic characteristics of such molecules is paramount for unambiguous identification, purity assessment, and structural confirmation during the drug discovery and development process.

This guide focuses on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2), a molecule for which detailed public spectroscopic data is not yet available. By dissecting the molecule into its constituent fragments—the N-substituted indole-3-carboxaldehyde core and the N-isopropyl-acetamide side chain—and drawing upon a wealth of spectral data from closely related, well-characterized compounds, we can construct a reliable and detailed predicted spectroscopic profile. This approach, grounded in the fundamental principles of spectroscopic interpretation, provides a valuable resource for any researcher working with this or similar chemical entities.

Proposed Synthesis: N-Alkylation of Indole-3-carboxaldehyde

The most direct and efficient synthetic route to 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is the N-alkylation of indole-3-carboxaldehyde with a suitable halo-acetamide derivative. The following protocol is based on established methods for the N-alkylation of indoles.[1][2]

Synthetic Workflow

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol

Step 1: Preparation of 2-Chloro-N-isopropylacetamide

• To a solution of isopropylamine (1.1 equivalents) in a suitable solvent such as dichloromethane or toluene, cooled to 0 °C in an ice bath, add chloroacetyl chloride (1.0 equivalent) dropwise with vigorous stirring.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• The reaction mixture can be washed with water and brine, and the organic layer dried over anhydrous sodium sulfate.

• Removal of the solvent under reduced pressure yields 2-chloro-N-isopropylacetamide, which can be purified by recrystallization if necessary.[3][4]

Step 2: N-Alkylation

• To a solution of indole-3-carboxaldehyde (1.0 equivalent) in a polar aprotic solvent such as N,N-dimethylformamide (DMF) or acetonitrile, add a base such as anhydrous potassium carbonate (K₂CO₃, 1.5-2.0 equivalents) or sodium hydride (NaH, 1.1 equivalents, used with caution).

• Stir the suspension at room temperature for 30 minutes to facilitate the formation of the indole anion.

• Add a solution of 2-chloro-N-isopropylacetamide (1.1 equivalents) in the same solvent to the reaction mixture.

• The reaction mixture may be stirred at room temperature or gently heated (e.g., to 60-80 °C) to drive the reaction to completion. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by pouring the mixture into cold water.

• Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to afford the pure 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Predicted Spectroscopic Analysis

The following sections detail the predicted spectroscopic data for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. These predictions are based on the analysis of spectral data for indole-3-carboxaldehyde, N-substituted indoles, and N-isopropylacetamide.

Molecular Structure and Numbering

Caption: Structure of the target molecule with atom numbering.

¹H NMR Spectroscopy

The predicted ¹H NMR spectrum will show characteristic signals for both the indole core and the N-isopropyl-acetamide side chain. The spectrum is expected to be recorded in CDCl₃ or DMSO-d₆.

Table 1: Predicted ¹H NMR Chemical Shifts

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz	Rationale/Notes
H-formyl	9.9 - 10.1	s	-	Typical for indole-3-carboxaldehyde protons.[5][6]
H-2	8.2 - 8.4	s	-	Deshielded due to the adjacent N-1 and the electron-withdrawing formyl group.
H-4	8.1 - 8.3	d	~8.0	Per-deshielded proton of the benzene ring, adjacent to the electron-withdrawing formyl group.
H-7	7.4 - 7.6	d	~8.0	Aromatic proton on the benzene ring.
H-5, H-6	7.2 - 7.4	m	-	Overlapping multiplets for the remaining aromatic protons.
Methylene (-CH₂-)	4.8 - 5.0	s	-	Singlet for the methylene protons attached to the indole nitrogen.
NH (amide)	6.0 - 6.5	d	~7.5	Broad singlet or doublet, coupling to the isopropyl CH.
CH (isopropyl)	4.0 - 4.2	m	~6.7	Septet or multiplet due to coupling with the NH and methyl protons.
Methyl (-CH₃)	1.1 - 1.3	d	~6.7	Doublet for the two equivalent methyl groups of the isopropyl moiety.[7][8]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide key information about the carbon framework of the molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon(s)	Predicted δ (ppm)	Rationale/Notes
C=O (formyl)	184 - 186	Characteristic chemical shift for an aldehyde carbonyl carbon attached to an aromatic ring.[6]
C=O (amide)	168 - 170	Typical range for a secondary amide carbonyl carbon.
C-3a, C-7a	136 - 138	Quaternary carbons of the indole ring fusion.
C-2	130 - 132	Deshielded carbon of the pyrrole ring.
C-4, C-5, C-6, C-7	110 - 126	Aromatic carbons of the benzene portion of the indole ring. The exact shifts will vary based on their position relative to the substituents.
C-3	118 - 120	Carbon bearing the formyl group.
Methylene (-CH₂-)	48 - 52	Aliphatic carbon attached to the indole nitrogen.
CH (isopropyl)	41 - 43	Methine carbon of the isopropyl group.[9]
Methyl (-CH₃)	22 - 24	Equivalent methyl carbons of the isopropyl group.[9]

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the various functional groups present in the molecule.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode	Intensity
~3300	N-H (amide)	Stretching	Medium
3100-3000	C-H (aromatic)	Stretching	Medium
2970-2850	C-H (aliphatic)	Stretching	Medium-Strong
~2820, ~2720	C-H (aldehyde)	Fermi resonance	Weak-Medium
~1680	C=O (formyl)	Stretching	Strong
~1650	C=O (amide I)	Stretching	Strong
~1540	N-H bend, C-N stretch (amide II)	Bending/Stretching	Medium-Strong
1600-1450	C=C (aromatic)	Stretching	Medium

Mass Spectrometry (MS)

Electron Impact (EI) or Electrospray Ionization (ESI) would be suitable for analyzing this molecule. The predicted molecular weight is 244.29 g/mol .

• Molecular Ion: A prominent molecular ion peak [M]⁺ at m/z 244 would be expected in EI-MS, or [M+H]⁺ at m/z 255 in ESI-MS.

• Key Fragmentation Pathways:

Caption: A plausible mass spectrometry fragmentation pathway.

A primary fragmentation would be the cleavage of the N-isopropyl group, leading to a fragment at m/z 201. Further fragmentation could involve the loss of the entire N-isopropyl-acetamide side chain, resulting in an ion corresponding to the 1-methylene-indole-3-carboxaldehyde cation at m/z 158. Subsequent loss of the methylene group would give the indole-3-carboxaldehyde cation at m/z 144, which could then lose CO to give the indolyl cation at m/z 116.

Conclusion

This technical guide presents a detailed and scientifically grounded prediction of the spectroscopic properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, along with a robust synthetic protocol. By leveraging extensive data from analogous structures, this document provides researchers with a reliable framework for the synthesis, identification, and characterization of this and related indole derivatives. The provided analyses and protocols are designed to facilitate further research and development in the field of medicinal chemistry.

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• 3. 2-Chloro-N-isopropyl-N-phenyl­acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. prepchem.com [prepchem.com]
• 5. spectrabase.com [spectrabase.com]
• 6. spectrabase.com [spectrabase.com]
• 7. N-Isopropyl-2-chloroacetamide, 97%, Thermo Scientific 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.at]
• 8. 2-chloro-N-(1-methylethyl)acetamide | C5H10ClNO | CID 76171 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide,(CAS# 708284-70-2)|Sinfoo BIOCHEM [sinfoobiotech.com]

"crystal structure analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide"

An In-depth Technical Guide to the Crystal Structure Analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, forming the scaffold for numerous pharmaceuticals. Understanding the precise three-dimensional architecture of indole derivatives is paramount for rational drug design, as it governs molecular recognition, binding affinity, and ultimately, therapeutic efficacy. This guide provides a comprehensive, field-proven methodology for the single-crystal X-ray diffraction (SC-XRD) analysis of the novel compound 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. We eschew a rigid template, instead presenting a logical workflow from material synthesis to final structural validation and interpretation. This document is intended for researchers, scientists, and drug development professionals, offering both the "how" and the "why" behind the critical steps of crystallographic analysis, ensuring a self-validating and robust approach to structural elucidation.

Introduction: The Imperative for Structural Precision

The target molecule, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, combines several key functional groups: the aromatic indole ring system, a reactive formyl group at the C3 position, and a flexible N-acetyl-isopropylamide side chain at the N1 position. This combination presents intriguing possibilities for diverse intermolecular interactions, which can only be definitively understood through high-resolution crystal structure analysis.

The knowledge gained from SC-XRD informs critical downstream applications, including:

• Structure-Activity Relationship (SAR) Studies: Correlating specific conformations and intermolecular packing motifs with biological activity.

• Computational Modeling: Providing an accurate, experimentally determined ground-state structure for docking studies and molecular dynamics simulations.

• Polymorph Screening: Identifying and characterizing different crystalline forms, which can have profound impacts on a drug's stability, solubility, and bioavailability.

This guide will walk through the entire process, establishing a gold-standard protocol for obtaining and interpreting the crystal structure of this, and similar, novel small molecules.

The Preparatory Phase: Synthesis and High-Quality Crystallization

A successful crystal structure analysis begins not at the diffractometer, but in the chemistry lab. The synthesis must yield high-purity material, as impurities can inhibit or disrupt the crystallization process.

Plausible Synthetic Route

The target compound can be synthesized via a standard N-alkylation of indole-3-carbaldehyde.

A plausible route involves the deprotonation of indole-3-carbaldehyde with a suitable base (e.g., NaH) in an aprotic solvent like DMF, followed by the addition of 2-chloro-N-isopropyl-acetamide. Microwave-assisted synthesis has also been shown to be effective for similar N-alkylations, often leading to higher yields and shorter reaction times.

Crystallization: The Art and Science of Growing Single Crystals

Obtaining diffraction-quality single crystals is often the most challenging step and is frequently described as an art form. The goal is to create a supersaturated solution from which the compound slowly precipitates in an ordered, crystalline fashion rather than as an amorphous powder. Several techniques can be employed, and often a screening of various solvents and methods is necessary.

• Solvent Selection: Begin by testing the solubility of ~5-10 mg of the purified compound in a range of solvents (0.5 mL) at room temperature. Good candidate solvents are those in which the compound is sparingly or moderately soluble. Solvents to screen should span a range of polarities:

  • Non-polar: Hexanes, Toluene

  • Moderately Polar: Dichloromethane (DCM), Ethyl Acetate, Tetrahydrofuran (THF)

  • Polar Aprotic: Acetone, Acetonitrile

  • Polar Protic: Ethanol, Methanol, Isopropanol

• Primary Crystallization Methods:

  • Slow Evaporation: This is the simplest method.

    • Protocol: Prepare a nearly saturated solution of the compound in a suitable solvent (e.g., ethyl acetate or acetone). Filter the solution through a small cotton plug in a Pasteur pipette into a clean, small vial (an NMR tube can be surprisingly effective). Cover the vial with parafilm and pierce it with 1-2 small holes using a needle. Place the vial in a vibration-free location and allow the solvent to evaporate slowly over several days.

    • Causality: As the solvent evaporates, the concentration of the solute increases past its saturation point, creating the supersaturated state necessary for crystal nucleation and growth. A slow rate is critical to allow molecules to arrange themselves into a well-ordered lattice.

  • Vapor Diffusion: This is an excellent method for milligram quantities and provides fine control over the rate of crystallization.

    • Protocol: Dissolve the compound in a small amount of a "good" solvent (one in which it is readily soluble, e.g., DCM or acetone). Place this solution in a small, open inner vial. Place the inner vial inside a larger, sealable outer jar or beaker that contains a small amount of a "poor" or "anti-solvent" (one in which the compound is insoluble, e.g., hexanes or diethyl ether). The anti-solvent must be miscible with the good solvent. Seal the outer container.

    • Causality: The more volatile anti-solvent will slowly diffuse in the vapor phase into the solution of the compound. This gradually decreases the overall solubility of the compound in the mixed-solvent system, gently pushing it out of solution to form crystals.

  • Slow Cooling:

    • Protocol: Prepare a saturated solution at an elevated temperature (e.g., 40-50 °C). Filter the hot solution into a clean vial and place it inside a Dewar flask filled with warm water. Allow the entire system to cool slowly to room temperature over 12-24 hours.

    • Causality: The solubility of most organic compounds decreases as the temperature drops. Slow cooling prevents rapid precipitation ("crashing out") and encourages the formation of a limited number of large, well-ordered crystals.

Data Acquisition: Single-Crystal X-ray Diffraction (SC-XRD)

Once a suitable crystal (typically 0.1-0.3 mm in each dimension, with sharp edges and no visible cracks) is obtained, it is ready for X-ray analysis.

Crystal Mounting and Data Collection

The experiment is performed on a single-crystal X-ray diffractometer, which consists of an X-ray source, a goniometer to orient the crystal, and a detector.

• Crystal Selection & Mounting: Under a microscope, select a high-quality crystal. Using a micromanipulator, pick up the crystal with a cryo-loop (a small nylon loop) dipped in a cryoprotectant oil (e.g., Paratone-N). The oil prevents the crystal from drying out and protects it during flash-cooling.

• Flash Cooling: Immediately place the mounted crystal into a stream of cold nitrogen gas (typically 100 K).

  • Causality: Collecting data at cryogenic temperatures is standard practice. It minimizes atomic thermal motion, leading to higher resolution data and a more precise structure. It also protects the crystal from radiation damage from the high-intensity X-ray beam.

• Centering and Unit Cell Determination: Mount the loop on the goniometer head in the diffractometer. Use the instrument's camera to center the crystal in the X-ray beam. Collect a few initial frames (pre-experiment) to determine the crystal's unit cell parameters and Bravais lattice.

• Data Collection Strategy: Based on the crystal's lattice symmetry, the software (e.g., CrysAlisPro, APEX) will calculate an optimal strategy for collecting a complete and redundant dataset. This involves a series of runs where the crystal is rotated through different angles (phi and omega scans) while being exposed to the X-ray beam.

• Data Integration and Reduction: After collection, the raw diffraction images are processed. This involves:

  • Integration: Measuring the intensity of each diffraction spot (reflection).

  • Scaling and Absorption Correction: Correcting the intensities for experimental variations and for the absorption of X-rays by the crystal itself (e.g., using a multi-scan absorption correction). The output is a reflection file (e.g., an HKL file) containing the Miller indices (h,k,l) and the corresponding intensity for each reflection.

Data Presentation: Crystallographic Table

All crystallographic data should be summarized in a standardized table. While the specific values for the target compound are unknown, a template for reporting is provided below.

Table 1. Crystal Data and Structure Refinement for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (Hypothetical Data)

Parameter	Value
Empirical formula	C14H16N2O2
Formula weight	244.29
Temperature	100(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 8.5 Å, b = 15.2 Å, c = 9.8 Å
α = 90°, β = 105.5°, γ = 90°
Volume	1225 ų
Z (molecules per unit cell)	4
Calculated density	1.325 Mg/m³
Absorption coefficient	0.091 mm⁻¹
F(000)	520
Crystal size	0.25 x 0.20 x 0.15 mm³
Theta range for data collection	2.5° to 27.5°
Reflections collected	11500
Independent reflections	2800 [R(int) = 0.035]
Completeness to theta = 25.24°	99.8 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	2800 / 0 / 165
Goodness-of-fit (GooF) on F²	1.05
Final R indices [I>2sigma(I)]	R₁ = 0.045, wR₂ = 0.115
R indices (all data)	R₁ = 0.058, wR₂ = 0.125
Largest diff. peak and hole	0.35 and -0.21 e.Å⁻³

Structure Solution, Refinement, and Validation

This phase uses specialized software to transform the reflection data into a 3D atomic model.

Structure Solution and Refinement Workflow

The process is iterative, moving from a rough initial model to a final, highly accurate one. Modern software suites like Olex2 or the SHELX suite are standard.

• Structure Solution (Finding the Atoms):

  • Method: Use a direct methods or dual-space program like SHELXT. These programs use statistical relationships between the measured reflection intensities to calculate initial phases for the strongest reflections.

  • Process: An initial electron density map is calculated from these phases. The program identifies the highest peaks in this map, which correspond to the non-hydrogen atoms of the molecule.

  • Outcome: A preliminary model of the molecular structure. The software will attempt to assign atomic elements (C, N, O) based on the electron density peak heights and build a connected molecular fragment.

• Initial Refinement:

  • Method: The initial model is refined using a full-matrix least-squares program like SHELXL.

  • Process: The program iteratively adjusts the atomic coordinates (x, y, z) and isotropic displacement parameters (modeling thermal motion as a sphere) to minimize the difference between the observed reflection intensities (from the data file) and the intensities calculated from the model.

  • Trustworthiness: The quality of the fit is monitored by the R₁ value. A good initial refinement should see the R₁ drop from ~40-50% to below 20%.

• Anisotropic Refinement:

  • Process: Refine the non-hydrogen atoms anisotropically. This models thermal motion as an ellipsoid rather than a sphere, which is a more physically realistic model and significantly improves the fit for good data.

• Hydrogen Atom Placement:

  • Process: Hydrogen atoms are typically not visible in the initial maps. They are placed in calculated, geometrically idealized positions (e.g., C-H distance of 0.98 Å for a CH₃ group) using a "riding model." This means their positions are geometrically dependent on the heavy atom they are attached to.

  • Causality: This is a chemically sensible and robust method. The positions of hydrogen atoms are well-known from countless previous experiments, and constraining them reduces the number of parameters being refined, leading to a more stable refinement.

• Final Refinement Cycles:

  • Process: Run several final cycles of least-squares refinement until the model converges (i.e., the shifts in atomic parameters are negligible). Check the final difference electron density map. Ideally, it should be flat, with no significant positive or negative peaks, indicating that the model correctly accounts for all the electron density in the crystal.

Structure Validation

Before interpretation or publication, the final structural model must be rigorously validated. This is a self-validating step to ensure the quality and integrity of the structure.

• checkCIF: The primary tool for validation is the checkCIF service provided by the International Union of Crystallography (IUCr). The final Crystallographic Information File (CIF) is uploaded to this service.

• Output: checkCIF generates a report with alerts (Levels A, B, C, G) that flag potential issues, such as:

  • Inconsistencies in unit cell data.

  • Unusual bond lengths or angles.

  • Potentially missed symmetry elements.

  • Poorly defined atomic displacement parameters.

• Trustworthiness: A high-quality structure should have few, if any, Level A or B alerts. Any remaining alerts must be understood and explained. This process is a mandatory part of the peer-review process for publication in crystallographic journals.

Visualization of the Workflow

dot digraph "Crystal Structure Analysis Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

} Caption: Workflow from crystallization to final structural analysis.

Structural Interpretation: From Data to Chemical Insight

With a validated crystal structure, the final step is to extract meaningful chemical and biological information. For 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, the analysis would focus on:

• Intramolecular Geometry:

  • Planarity of the Indole Ring: Confirm the expected planarity of the bicyclic system.

  • Bond Lengths and Angles: Compare key bond lengths (e.g., C=O, C-N) with standard values to identify any electronic effects or strain.

  • Conformation of the Side Chain: The most critical aspect is the conformation of the N-isopropyl-acetamide group relative to the indole ring. This is defined by the torsion angles around the N1-C(acetyl) bond. The observed conformation in the solid state represents a low-energy state that is crucial for understanding how the molecule might fit into a receptor binding pocket.

• Intermolecular Interactions and Crystal Packing:

  • Hydrogen Bonding: The molecule has hydrogen bond donors (amide N-H) and acceptors (amide C=O, formyl C=O). A detailed analysis would identify the network of hydrogen bonds. For example, chains or dimers formed via N-H···O=C interactions are highly likely and would be the primary drivers of the crystal packing.

  • π-π Stacking: Analyze the packing for any face-to-face or offset stacking interactions between the indole rings of adjacent molecules. The centroid-to-centroid distance and slip angle would be calculated to characterize these interactions.

  • Other Weak Interactions: Look for weaker C-H···O or C-H···π interactions that contribute to the overall stability of the crystal lattice.

Understanding this supramolecular assembly provides insights into the molecule's physical properties (like melting point and solubility) and reveals the preferred modes of non-covalent recognition, which is fundamental to its potential biological function.

dot digraph "Structural_Interpretation" { graph [splines=ortho, nodesep=0.7, ranksep=0.8]; node [shape=box, style="rounded,filled", fontname="Arial"]; edge [fontname="Arial", color="#5F6368"];

} Caption: Key areas of focus for structural interpretation.

Conclusion

The crystal structure analysis of a novel compound like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a multi-step process that demands both experimental skill and computational rigor. Each phase, from the careful growth of a single crystal to the final validation and interpretation of the atomic model, is built upon a foundation of established chemical and physical principles. By following a self-validating workflow grounded in authoritative methods, researchers can obtain a precise and unambiguous three-dimensional structure. This structural blueprint is not merely an endpoint but a critical starting point, providing invaluable, actionable insights for drug discovery, materials science, and fundamental chemical research.

References

• Staples, R. J. (2016). Getting crystals your crystallographer will treasure: a beginner’s guide. Acta Crystallographica Section E, 72(8), 1035-1042. [Link]

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A, 71(1), 3-8. [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C, 71(1), 3-8. [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

• International Union of Crystallography. (n.d.). checkCIF. Retrieved January 16, 2026, from [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D, 65(2), 148-155. [Link]

• Thakur, A., & Guchhait, S. K. (2015). Synthesis of N-alkylated indoles via a greener approach. RSC Advances, 5(98), 80492-80495. [Link]

• Chemistry LibreTexts. (2023). Crystallization. Retrieved January 16, 2026, from [Link]

A Technical Guide to the Solubility Profile of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solubility is a critical physicochemical property that dictates the behavior of a compound throughout the drug discovery and development pipeline. Poor solubility can impede absorption, lead to variable bioavailability, and complicate formulation efforts, ultimately increasing the risk of late-stage attrition.[1][2] This guide provides an in-depth analysis of the anticipated solubility profile of the novel compound 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. In the absence of empirical data for this specific molecule, this document establishes a predictive framework grounded in its molecular structure. It further outlines the authoritative, step-by-step experimental protocols required to validate these predictions, ensuring a robust and reliable characterization. The methodologies detailed herein are designed to be self-validating, providing researchers with the tools to generate high-quality, reproducible solubility data essential for informed decision-making in a drug development context.

Introduction: The Central Role of Solubility in Drug Development

The journey of a new chemical entity (NCE) from laboratory bench to clinical application is fraught with challenges, with an estimated 40% or more of NCEs exhibiting poor aqueous solubility.[2] This single parameter profoundly influences a compound's entire development trajectory. A drug must be in solution at the site of absorption to be effective, making solubility a rate-limiting parameter for oral bioavailability.[2] Beyond this, inadequate solubility can confound in vitro assay results, leading to unreliable data and potentially masking other undesirable properties.[1][3]

Therefore, a comprehensive understanding of a compound's solubility profile is not merely a data point but a cornerstone of risk assessment and mitigation. This guide focuses on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a molecule of interest for which public solubility data is not available. We will first deconstruct its molecular architecture to predict its behavior in various solvent systems. Subsequently, we will detail the gold-standard experimental protocols necessary to determine its thermodynamic and kinetic solubility, providing a complete roadmap for its characterization.

Molecular Structure Analysis and Predicted Solubility Profile

The solubility of a molecule is governed by the interplay of its functional groups with the surrounding solvent. The principle of "like dissolves like" is a useful heuristic, where substances with similar intermolecular forces tend to be miscible.[4] A more quantitative approach involves considering polarity, hydrogen bonding capacity, and molecular size.

2.1. Structural Deconstruction of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• Indole Ring: The bicyclic indole core is predominantly hydrophobic and aromatic, suggesting poor solubility in polar, aqueous media but favorable interactions with non-polar organic solvents.

• Formyl Group (-CHO): The aldehyde at the 3-position is a polar group and a hydrogen bond acceptor. This feature will slightly enhance solubility in polar protic solvents (like water and alcohols) compared to a non-substituted indole.

• N-isopropyl-acetamide Side Chain: This is the most complex functional group in terms of solubility contribution.

  • The amide linkage is highly polar and can act as both a hydrogen bond donor (from the N-H, though this molecule has a tertiary amide) and a hydrogen bond acceptor (from the C=O). This is a strong driver for solubility in polar solvents.

  • The isopropyl group is a bulky, non-polar alkyl substituent that will decrease aqueous solubility due to its hydrophobic nature.

  • The acetamide linkage to the indole nitrogen introduces a polar element directly attached to the ring system.

2.2. Predictive Framework using Hansen Solubility Parameters (HSP)

Hansen Solubility Parameters offer a powerful method for predicting solvent-solute interactions by breaking down the total cohesive energy density into three components: dispersion forces (δD), polar forces (δP), and hydrogen bonding (δH).[5] Molecules with similar HSP values are likely to be soluble in one another.[4][5] While the specific HSP values for our target molecule are unknown, we can predict its general character. It will possess a moderate δD from the aromatic and alkyl groups, a significant δP from the amide and aldehyde, and a moderate δH from its hydrogen bond accepting capabilities.

This analysis suggests the molecule is semi-polar. It is unlikely to be highly soluble in very non-polar solvents like hexanes or highly polar solvents like water. Its optimal solubility will likely be found in solvents of intermediate polarity that can accommodate both its hydrophobic and polar/hydrogen-bonding features.

2.3. Predicted Solubility Table

Based on the structural analysis, the following table summarizes the anticipated solubility of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide across a range of common pharmaceutical solvents.[6][7] These predictions must be confirmed experimentally.

Solvent	Solvent Class	Predicted Solubility	Rationale
Water (pH 7.4)	Polar Protic	Very Low to Low	Large hydrophobic surface area outweighs the polar groups.
Methanol	Polar Protic	Moderate to High	Can engage in hydrogen bonding and solvate both polar and non-polar regions.[6]
Ethanol	Polar Protic	Moderate to High	Similar to methanol but slightly less polar; effective at solvating the molecule.
Isopropanol	Polar Protic	Moderate	Increased alkyl character makes it a good match for the isopropyl and indole groups.
Acetonitrile	Polar Aprotic	Moderate	Polar nature can interact with the amide/aldehyde, but lacks H-bond donation.
Acetone	Polar Aprotic	Moderate to High	Good solvent for many semi-polar organic molecules.
Dichloromethane (DCM)	Non-polar	Moderate	Can solvate the large hydrophobic regions effectively.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	High	Strong polar aprotic solvent, excellent for dissolving a wide range of drug candidates.
N,N-Dimethylformamide (DMF)	Polar Aprotic	High	Similar to DMSO, a powerful solvent for semi-polar compounds.
Hexanes	Non-polar	Very Low	Inability to solvate the polar amide and aldehyde groups effectively.

Experimental Determination of Solubility: Protocols and Causality

While predictions are valuable for initial solvent screening, empirical determination is mandatory.[8] The two primary types of solubility measured are kinetic and thermodynamic . It is crucial to understand the distinction and the experimental choices behind each.

3.1. Kinetic Solubility Assay: High-Throughput Screening

Kinetic solubility measures the concentration of a compound that remains in solution after being rapidly precipitated from a high-concentration stock solution (typically DMSO).[3] This method is fast, requires minimal compound, and is ideal for early discovery to quickly flag problematic compounds.[3][9] However, it often overestimates the true thermodynamic solubility because it may not allow sufficient time for the compound to form a stable crystal lattice, resulting in an amorphous precipitate or supersaturated solution.[10]

Protocol: High-Throughput Kinetic Solubility

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in 100% DMSO.

• Assay Plate Preparation: Dispense 98 µL of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) into each well of a 96-well filter plate (e.g., MultiScreen® HTS-PCF).[11][12]

• Compound Addition: Add 2 µL of the DMSO stock solution to the buffer in each well. This creates a final concentration of 200 µM with 2% DMSO. Causality: Keeping the organic solvent percentage low is critical to minimize its co-solvent effect on solubility.

• Incubation: Seal the plate and shake at room temperature for 2 hours.[3] Causality: This incubation period allows the compound to precipitate, but is intentionally short to measure the kinetic, not thermodynamic, endpoint.

• Separation: Filter the plate by applying a vacuum to separate the dissolved compound (filtrate) from the precipitated solid.

• Quantification: Analyze the concentration of the compound in the filtrate using a suitable analytical method, such as LC-MS/MS or UV-Vis spectroscopy, against a standard curve prepared in an identical buffer/DMSO mixture.

3.2. Thermodynamic (Equilibrium) Solubility Assay: The Gold Standard

Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution.[13] This is the most accurate and relevant value for biopharmaceutical and formulation purposes. The "shake-flask" method is the universally recognized gold standard for this determination.[14]

Protocol: Shake-Flask Thermodynamic Solubility

• Compound Addition: Add an excess amount of solid 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (e.g., 1-2 mg) into a series of glass vials. Causality: A visible excess of solid must remain at the end of the experiment to ensure that equilibrium with the solid phase has been reached.

• Solvent Addition: Add a precise volume (e.g., 1 mL) of each test solvent or aqueous buffer to the respective vials.

• Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or rotator (e.g., 25°C or 37°C). Agitate for at least 24-48 hours.[3][15] Causality: This extended period is crucial to allow the system to reach thermodynamic equilibrium. For crystalline solids, this involves the dissolution of the solid and potential recrystallization into the most stable polymorphic form.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw a sample of the supernatant. For accurate separation, centrifugation followed by withdrawal of the supernatant, or filtration through a chemically inert filter (e.g., PTFE), is required.

• Dilution & Quantification: Accurately dilute the saturated solution with a suitable solvent and quantify the concentration using a validated HPLC-UV method against a standard curve.

• Solid Phase Analysis (Self-Validation): Recover the remaining solid from the vial and analyze it using techniques like polarized light microscopy or X-ray powder diffraction (XRPD). Causality: This step is critical for trustworthiness. It confirms whether the solid in equilibrium was the original crystalline form or if it converted to a different polymorph or an amorphous state, which would significantly alter the solubility value.[16][17]

pH-Dependent Solubility and the Henderson-Hasselbalch Equation

For ionizable compounds, solubility is highly dependent on the pH of the aqueous medium. While 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide does not possess strongly acidic or basic functional groups (like a carboxylic acid or a primary amine), the indole nitrogen and amide groups have pKa values far outside the physiological range and are generally considered non-ionizable in this context. Therefore, its aqueous solubility is expected to be largely independent of pH between 2 and 10. However, this should be confirmed by performing the thermodynamic solubility assay in a series of buffers across this pH range. Should any pH-dependency be observed, the Henderson-Hasselbalch equation can be applied to model the solubility-pH profile.[18][19][20]

Conclusion and Strategic Implications

A thorough understanding of the solubility profile of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a non-negotiable prerequisite for its advancement as a potential drug candidate. This guide has provided a robust framework for this characterization, beginning with a predictive analysis based on molecular structure and culminating in detailed, authoritative protocols for experimental validation.

The predicted semi-polar nature of the molecule suggests that while aqueous solubility may be a challenge, it is likely to be amenable to formulation in a variety of organic and mixed-solvent systems. The execution of the kinetic and, most importantly, the gold-standard shake-flask thermodynamic solubility assays will provide the definitive data required. By integrating these methods and adhering to the principles of self-validation, researchers can generate a reliable and comprehensive solubility profile, enabling informed, data-driven decisions and de-risking the subsequent stages of drug development.

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An In-Depth Technical Guide to the In Vitro Plasma Stability of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Introduction: The Critical Role of Plasma Stability in Drug Discovery

In the journey of a drug candidate from the laboratory to the clinic, understanding its fate within a biological system is paramount. One of the earliest and most crucial assessments in the drug discovery process is the determination of a compound's stability in plasma.[1][2][3][4] Plasma, the liquid matrix of blood, is a complex environment containing a myriad of enzymes, such as esterases and amidases, that can metabolize xenobiotics. A compound that rapidly degrades in plasma is likely to have poor in vivo efficacy due to a short half-life and rapid clearance.[3][4] Therefore, assessing the in vitro plasma stability of novel chemical entities like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide provides essential insights that guide medicinal chemistry efforts and help prioritize compounds with favorable pharmacokinetic profiles.[2][3] This guide will provide a comprehensive overview of the principles, experimental design, and data interpretation for evaluating the plasma stability of this specific indole-containing acetamide.

Compound Profile: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

To understand the potential metabolic fate of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, it is essential to first examine its chemical structure.

Chemical Structure:

• Name: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide[5]

• Molecular Formula: C14H16N2O2[5]

• Molecular Weight: 244.29 g/mol [5]

• CAS Number: 708284-70-2[5]

The molecule possesses three key functional groups that are of interest from a metabolic stability perspective:

• Indole Ring: The indole nucleus is a common scaffold in many pharmaceuticals.[6] It can be susceptible to oxidative metabolism, primarily hydroxylation on the indole ring, which is often followed by conjugation reactions like glucuronidation or sulfation.[6]

• Formyl Group: The aldehyde (formyl) group at the 3-position of the indole ring is a potential site for oxidation to a carboxylic acid or reduction to an alcohol. The stability of formyl groups in biological matrices can vary depending on the overall molecular structure.

• N-isopropyl-acetamide Moiety: Amide bonds can be susceptible to hydrolysis by plasma amidases and proteases.[1][7] The rate of hydrolysis is influenced by the steric hindrance around the amide bond.

Potential Metabolic Pathways

Based on the structural features of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, several metabolic pathways could contribute to its degradation in plasma. The biotransformation of indole-containing compounds can be complex, often involving cytochrome P450 enzymes for oxidation.[8][9] While plasma has lower metabolic activity compared to the liver, the presence of various hydrolases necessitates a thorough stability assessment.[4]

Below is a diagram illustrating the potential metabolic weak spots of the molecule.

Caption: Potential metabolic sites of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Experimental Design: A Step-by-Step Protocol for In Vitro Plasma Stability Assessment

The following protocol outlines a robust and self-validating system for determining the in vitro plasma stability of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

I. Materials and Reagents

• Test Compound: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• Plasma: Pooled human plasma (or plasma from other species of interest, e.g., mouse, rat, dog) with a suitable anticoagulant (e.g., heparin, EDTA).

• Solvents: HPLC-grade acetonitrile and methanol, DMSO.

• Internal Standard (IS): A structurally similar and stable compound, such as a deuterated analog of the test compound or another compound with similar chromatographic and mass spectrometric behavior.

• Quenching Solution: Acetonitrile containing the internal standard.

• Control Compounds:

  • Positive Control (unstable): A compound known to be rapidly metabolized in plasma (e.g., propantheline).

  • Negative Control (stable): A compound known to be stable in plasma (e.g., verapamil).

• Equipment:

  • 96-well microtiter plates

  • Incubator set at 37°C

  • Centrifuge

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.[3][10][11]

II. Experimental Workflow

The experimental workflow is designed to monitor the disappearance of the parent compound over time when incubated with plasma.

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A Technical Guide to the Lipophilicity (LogP) Determination of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Abstract

Lipophilicity, quantified by the partition coefficient (LogP), is a cornerstone physicochemical property in modern drug discovery, profoundly influencing a compound's pharmacokinetic and pharmacodynamic profile.[1][][3] This guide provides a comprehensive, in-depth examination of the methodologies for determining the LogP of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. We will dissect the theoretical underpinnings and provide detailed, field-proven protocols for both the "gold standard" Shake-Flask method and the high-throughput Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) technique. Furthermore, we explore the utility and application of in silico computational models for early-stage lipophilicity prediction. This document is intended for researchers, medicinal chemists, and drug development professionals, offering not just procedural steps but also the critical rationale behind experimental choices to ensure data integrity and reproducibility.

Introduction: The Critical Role of Lipophilicity in Drug Design

In the journey of a drug from administration to its target, it must traverse a complex series of biological environments, from the aqueous milieu of the gut and blood to the lipid-rich barriers of cell membranes. A molecule's ability to navigate these phases is governed by its lipophilicity—its affinity for a lipophilic (fat-like) environment versus a hydrophilic (aqueous) one.[4] This property is quantitatively expressed as the partition coefficient, P, which is the ratio of a compound's concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water) at equilibrium.[4][5]

Due to the wide range of values, this is expressed on a logarithmic scale:

LogP = log₁₀ ([solute]ₙ₋ₒ꜀ₜₐₙₒₗ / [solute]𝓌ₐₜₑᵣ)

A positive LogP value indicates a higher affinity for the lipid phase (lipophilic), while a negative value indicates a preference for the aqueous phase (hydrophilic).[5]

This single parameter is a powerful predictor of a drug's Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[6] For instance, Lipinski's "Rule of Five," a widely adopted guideline for oral bioavailability, suggests an optimal LogP value of less than 5.[6] Compounds that are excessively lipophilic may exhibit poor aqueous solubility, become sequestered in fatty tissues, and present toxicity challenges, whereas highly hydrophilic compounds may struggle to cross cell membranes to reach their intended targets.[6][7]

This guide focuses on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide , a compound featuring an indole scaffold. Indole derivatives are a privileged structure in medicinal chemistry, forming the core of numerous natural products and therapeutic agents.[8][9][10] Understanding the lipophilicity of this specific molecule is paramount for predicting its drug-like properties and guiding its potential development.

The Target Molecule: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

To effectively determine the LogP, we must first understand the molecule's structure and the contributions of its functional groups.

• Chemical Name: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• Molecular Formula: C₁₄H₁₆N₂O₂[11]

• CAS Number: 708284-70-2[11]

Structural Analysis:

• Indole Ring: The bicyclic indole core is generally lipophilic.

• Formyl Group (-CHO): The aldehyde at the 3-position is a polar group that can participate in hydrogen bonding, which will decrease lipophilicity.

• N-isopropyl-acetamide side chain: This chain, attached to the indole nitrogen, has mixed character. The amide group is polar, while the isopropyl and methylene groups are non-polar and will increase lipophilicity.

The interplay of these groups dictates the molecule's overall lipophilicity. An accurate determination requires robust experimental or computational evaluation.

Part I: Experimental Determination of LogP

Experimental methods provide the most reliable LogP values and are essential for validating computational models. We will detail the two most common and trusted techniques.

Method 1: The Shake-Flask (SF) Method

Regarded as the "gold standard," the shake-flask method directly measures the partitioning of the solute between n-octanol and water.[1][12] Its accuracy is unparalleled when performed correctly, though it is labor-intensive.[13]

• Solvent Pre-saturation: n-Octanol and water have some mutual solubility. Using pre-saturated solvents ensures that the volumes of the two phases do not change during the experiment, which would alter the solute concentration and lead to an inaccurate result.

• pH Control (LogP vs. LogD): The protocol specifies a phosphate buffer at pH 7.4. This is crucial because our target molecule has an amide group that could potentially ionize at extreme pH values. LogP refers to the partitioning of the neutral species only. LogD is the distribution coefficient at a specific pH, accounting for all forms (ionized and neutral).[14][15] For drug discovery, LogD at physiological pH (7.4) is often more relevant.[] For this guide, we will determine LogD₇.₄.

• Temperature Control: Partitioning is a thermodynamic process. Maintaining a constant temperature (e.g., 25°C) is essential for reproducibility.

• Equilibration Time: Sufficient shaking time is required to ensure the solute has reached equilibrium between the two phases. The subsequent settling period is critical to allow for complete phase separation without forming an emulsion, which can be an issue for some compounds.[13]

• Reagent Preparation:

  • Prepare a 0.1 M phosphate buffer solution and adjust the pH to 7.4.

  • Create pre-saturated solvents: Mix equal volumes of n-octanol and the pH 7.4 phosphate buffer in a large separatory funnel. Shake vigorously for 24 hours. Allow the layers to separate completely and collect each phase.

  • Prepare a stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (e.g., 1 mg/mL) in pre-saturated n-octanol.

• Partitioning:

  • In triplicate, add a precise volume of the stock solution to a vessel (e.g., 5 mL).

  • Add an equal volume of pre-saturated pH 7.4 buffer (5 mL). This 1:1 volume ratio is a common starting point but can be adjusted for highly lipophilic or hydrophilic compounds.[16]

  • Seal the vessels and place them in a mechanical shaker within a temperature-controlled environment (25°C).

  • Shake for 2 hours at a moderate speed (e.g., 600 rpm) to facilitate partitioning without creating an emulsion.[13]

  • Allow the vessels to stand undisturbed overnight (approx. 16 hours) for complete phase separation.[13]

• Sample Analysis:

  • Carefully withdraw an aliquot from the aqueous phase (bottom layer) and the n-octanol phase (top layer). Centrifugation can be used to break any minor emulsions and ensure clean separation.

  • Determine the concentration of the analyte in each phase using a suitable analytical technique, such as UV-Vis Spectroscopy or HPLC-UV. A calibration curve must be prepared for each solvent phase to ensure accurate quantification.

• Data Calculation:

  • Calculate LogD₇.₄ using the following formula: LogD₇.₄ = log₁₀ (Cₙ₋ₒ꜀ₜₐₙₒₗ / Cₐᵩᵤₑₒᵤₛ) Where C is the measured concentration in each phase.

  • Average the results from the triplicate experiments and report the standard deviation.

Caption: Workflow for the Shake-Flask LogD determination.

Method 2: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

The RP-HPLC method is an indirect but much faster technique that correlates a compound's retention time (tᵣ) on a non-polar stationary phase with its lipophilicity.[12][17] It is ideal for higher throughput screening.

• Stationary Phase: A C18 (octadecylsilyl) column is used because its long alkyl chains create a highly non-polar environment that mimics the lipophilicity of n-octanol.

• Mobile Phase: A mixture of an organic solvent (e.g., methanol or acetonitrile) and water is used. More lipophilic compounds have a stronger affinity for the stationary phase and will elute later (longer retention time) as the organic content of the mobile phase is decreased.

• Calibration Curve: This is the core of the method's trustworthiness. Since this is an indirect measurement, a linear relationship must be established between the logarithm of the retention factor (log k') and the known LogP values of a set of standard compounds.[18][19] This calibration validates the system and allows for the interpolation of the unknown's LogP. The retention factor k' is a normalized measure of retention: k' = (tᵣ - t₀) / t₀, where t₀ is the column dead time.[12]

• System Setup:

  • HPLC System: A standard HPLC with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Prepare a series of isocratic mobile phases with varying methanol/water ratios (e.g., 80:20, 70:30, 60:40, 50:50 v/v). The water should be buffered to pH 7.4.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

• Calibration:

  • Select a set of 5-7 commercially available standard compounds with well-established LogP values that bracket the expected LogP of the analyte.

  • Inject each standard under each isocratic condition and record its retention time (tᵣ).

  • Determine the column dead time (t₀) by injecting a non-retained compound (e.g., uracil).

  • For each standard and mobile phase composition, calculate the retention factor k'.

  • Extrapolate to find log k'w, which is the theoretical log k' value in 100% aqueous mobile phase. This is done by plotting log k' vs. the percentage of organic modifier and extrapolating the linear regression to 0% organic.

  • Create the final calibration curve by plotting the known LogP values of the standards against their calculated log k'w values. A linear relationship should be observed: LogP = a * (log k'w) + b .

• Sample Analysis:

  • Dissolve 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in the mobile phase.

  • Inject the sample under the same set of isocratic conditions used for the standards.

  • Calculate its log k'w value using the same extrapolation method.

• Data Calculation:

  • Using the linear regression equation from the calibration curve, calculate the LogP of the target molecule from its experimentally determined log k'w.

Caption: Workflow for the RP-HPLC LogP determination.

Part II: Computational (In Silico) Prediction of LogP

Before a compound is even synthesized, its LogP can be estimated using computational models.[5] These in silico methods are invaluable for virtual screening and prioritizing synthetic targets.[20][21]

Overview of Prediction Methods

• Fragment/Atom-Based Methods: These are the most common approaches. The software breaks the molecule down into its constituent atoms or functional fragments. The final LogP is calculated by summing the known lipophilicity contributions of these pieces, along with correction factors for intramolecular interactions (e.g., hydrogen bonding, electronic effects).[22] Examples include ALOGP, XLogP, and ClogP.[22][23][24]

• Property-Based Methods: These methods use machine learning algorithms (e.g., Support Vector Machines, Neural Networks) trained on large datasets of compounds with experimentally determined LogP values.[21][25] The algorithm learns complex relationships between various molecular descriptors (e.g., size, shape, electronic properties) and lipophilicity to predict the LogP of new structures.[26]

Caption: Logical flow of computational LogP prediction methods.

Predicted LogP for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Synthesis of Data and Recommendations

A comprehensive approach combines the strengths of all methods. The predicted in silico value provides an initial estimate, which then guides the experimental design.

Method	Principle	Throughput	Accuracy	Predicted/Expected Value
Shake-Flask	Direct partitioning between n-octanol and water	Low	High (Gold Standard)[1][12]	~1.5 - 2.5
RP-HPLC	Correlation of retention time with known standards	High	Good (requires careful calibration)[17]	~1.5 - 2.5
In Silico (XLogP3)	Fragment-based calculation	Very High	Moderate (Predictive)[21]	~1.8 (based on analog)[24]

Expert Recommendation: Based on the analysis, the LogP value for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is expected to fall within the 1.5 to 2.5 range . This is a highly favorable range for a potential drug candidate, balancing sufficient lipophilicity for membrane permeation with adequate aqueous solubility for formulation and distribution.[5][6]

For definitive characterization, the Shake-Flask method is recommended for the final, authoritative LogP value . For screening of further analogs in this chemical series, the RP-HPLC method offers a validated, high-throughput alternative once it has been calibrated and cross-validated against the shake-flask result for the parent compound.

Conclusion

The determination of lipophilicity is not merely a data collection exercise; it is a critical step in the rational design of new therapeutic agents. By understanding the principles and applying the robust experimental and computational methods detailed in this guide, researchers can generate high-quality, reliable LogP data for molecules like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. This knowledge empowers project teams to make informed decisions, optimize drug-like properties, and ultimately increase the probability of success in the complex landscape of drug development.

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Preliminary Toxicity Screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Strategic Framework

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The journey of a novel chemical entity from discovery to clinical application is contingent upon a rigorous evaluation of its safety profile. This technical guide provides a comprehensive, multi-tiered framework for the preliminary toxicity screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a novel compound featuring an indole core. Recognizing the absence of prior toxicological data, this document outlines a logical progression of assays, from in silico prediction to foundational in vitro and in vivo studies. The strategic rationale behind each experimental choice is detailed, emphasizing the principles of early-stage risk assessment in drug development. This guide is intended to equip researchers and drug development professionals with the necessary protocols and decision-making logic to efficiently characterize the initial safety profile of this and similar novel indole-based compounds.

Introduction: The Imperative of Early-Stage Toxicity Assessment

The compound 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2) is a small molecule with a molecular formula of C14H16N2O2[1][2]. Its structure is characterized by a substituted indole ring, a common pharmacophore in many biologically active molecules and natural products[3]. The indole nucleus and its derivatives are known to interact with various biological targets, but they can also undergo metabolic activation to potentially reactive intermediates[4][5][6][7]. Therefore, a proactive and systematic approach to toxicity screening is not merely a regulatory formality but a critical step to de-risk a drug development program.

High attrition rates in drug development are frequently attributed to unforeseen toxicity, with approximately 30% of drug candidates failing due to safety concerns discovered only in later stages[8]. Implementing a robust preliminary toxicity screening strategy allows for the early identification of potential liabilities, enabling a "fail fast, fail cheap" approach. This conserves resources and directs efforts toward candidates with the most promising safety profiles[9][10].

This guide details a tiered screening cascade designed to build a foundational toxicity profile for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, beginning with non-experimental methods and progressing to targeted biological assays.

Figure 1: Tiered Preliminary Toxicity Screening Workflow.

Tier 1: In Silico & Physicochemical Characterization

Before committing to resource-intensive wet-lab experiments, a significant amount of information can be gleaned from computational models and basic physicochemical analysis.

In Silico Toxicity Prediction

Rationale: In silico models use a compound's structure to predict its potential for toxicity based on established structure-activity relationships (SARs) and data from vast chemical libraries. This approach is invaluable for identifying potential hazards, such as mutagenicity or carcinogenicity, that may require specific downstream testing[11].

Methodology:

• Obtain the Simplified Molecular Input Line Entry System (SMILES) string for the compound: CC(C)NC(=O)CN1C=C(C=O)C2=CC=CC=C12.

• Utilize open-source software like Toxtree or commercial platforms (e.g., DEREK Nexus).

• Run analyses based on established decision trees, such as the Cramer decision tree for systemic toxicity and the ISS rule-based model for mutagenicity[11].

• Evaluate the output for structural alerts that flag the molecule or its potential metabolites as potentially toxic. The indole ring, for instance, may be flagged for metabolic activation pathways.

Physicochemical Characterization

Rationale: A compound's solubility and stability are critical determinants of its biological activity and testability. Poor aqueous solubility can lead to inaccurate results in in vitro assays and complicates formulation for in vivo studies.

Methodology:

• Solubility Assessment: Determine the compound's solubility in standard cell culture media (e.g., DMEM, RPMI-1640) and relevant in vivo vehicles (e.g., saline, corn oil, 0.5% CMC). This is crucial for preparing accurate dosing solutions.

• Stability Analysis: Assess the compound's stability in the chosen solvents and media over the duration of the planned experiments using techniques like HPLC. This ensures that the observed effects are due to the parent compound and not a degradant.

Tier 2: In Vitro Screening

In vitro assays are the cornerstone of preliminary toxicity screening, offering high-throughput, cost-effective methods to assess a compound's biological effects at the cellular level[9][10].

Cytotoxicity Assessment

Rationale: Cytotoxicity assays measure the degree to which a compound is toxic to cells. We employ a dual-assay strategy to probe two distinct mechanisms of cell death: metabolic compromise and loss of membrane integrity. This provides a more robust and comprehensive assessment than a single assay alone[12][13].

• MTT Assay: Measures mitochondrial reductase activity, an indicator of metabolic health and cell viability. Viable cells convert the yellow MTT tetrazolium salt into purple formazan crystals[13][14].

• Lactate Dehydrogenase (LDH) Assay: Measures the release of the cytosolic enzyme LDH into the culture medium, which occurs upon loss of cell membrane integrity—a hallmark of necrosis or late-stage apoptosis[15][16].

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed a relevant human cell line (e.g., HepG2, a human liver cancer cell line, is often used due to the liver's primary role in drug metabolism) into a 96-well plate at a pre-determined optimal density and incubate for 24 hours.

• Compound Treatment: Prepare a serial dilution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in complete culture medium. Aspirate the old medium from the cells and add the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and positive (e.g., Doxorubicin) controls.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C with 5% CO₂.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Aspirate the medium and add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Table 1: Example Data Summary for MTT Assay

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Cell Viability
Vehicle Control	1.254	0.088	100.0%
0.1	1.231	0.091	98.2%
1.0	1.198	0.075	95.5%
10.0	0.987	0.062	78.7%
50.0	0.632	0.051	50.4%
100.0	0.311	0.045	24.8%
Positive Control	0.150	0.023	12.0%

Hypothetical data for illustrative purposes. IC50 ≈ 50 µM

Genotoxicity Assessment: Bacterial Reverse Mutation (Ames) Test

Rationale: Genotoxicity, a compound's ability to damage DNA, is a critical endpoint as it can lead to carcinogenicity. The Ames test is a rapid and widely accepted bacterial assay for screening mutagenic potential.[17][18][19] It assesses a chemical's ability to cause a reverse mutation in histidine-deficient strains of Salmonella typhimurium, allowing them to grow on a histidine-free medium[20][21].

Experimental Protocol: Ames Test (Plate Incorporation Method)

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 fraction from rat liver) because many compounds only become mutagenic after being metabolized[20].

• Test Strains: Use a panel of Salmonella typhimurium strains (e.g., TA98, TA100, TA1535, TA1537) that are sensitive to different types of mutations (frameshift vs. base-pair substitution).

• Exposure: Mix the test compound at various concentrations, the bacterial tester strain, and either S9 mix or a buffer into molten top agar.

• Plating: Pour this mixture onto minimal glucose agar plates (lacking histidine).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Analysis: Count the number of revertant colonies (colonies that have mutated and can now produce their own histidine). A significant, dose-dependent increase in the number of revertant colonies compared to the negative (vehicle) control indicates a positive (mutagenic) result.

Figure 2: Simplified Workflow for the Ames Test.

Tier 3: In Vivo Acute Oral Toxicity Study

Rationale: Following promising in vitro results (i.e., acceptable cytotoxicity and no evidence of mutagenicity), the next step is to evaluate the compound's effects in a whole living system. An acute oral toxicity study provides crucial information on the potential health hazards of a single, short-term exposure, helps identify target organs of toxicity, and informs dose selection for future studies[22][23][24]. The study should be conducted following internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), to ensure data quality and animal welfare.

Methodology: OECD Test Guideline 423 (Acute Toxic Class Method)

The Acute Toxic Class Method is chosen here as it allows for the classification of a substance into a toxicity category using a minimal number of animals.

• Animal Model: Use a single sex (typically female, as they are often more sensitive) of a standard rodent strain (e.g., Sprague-Dawley rats)[25]. Animals should be young, healthy adults.

• Dose Selection & Administration: Based on in vitro and in silico data, a starting dose is selected (e.g., 300 mg/kg). The compound is formulated in an appropriate vehicle and administered via oral gavage in a single dose. The volume administered should not exceed 1 mL/100g body weight for aqueous solutions[22][26].

• Step-wise Procedure:

  • Initially, three animals are dosed at the starting dose.

  • The outcome (mortality or survival) determines the next step. If mortality is observed, the test is repeated at a lower dose. If no mortality occurs, the test is repeated at a higher dose.

  • This continues until a defined endpoint is reached, which allows for classification according to the Globally Harmonised System (GHS).

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiratory patterns, and behavior), and body weight changes for at least 14 days post-dosing[23][24].

• Pathology: At the end of the observation period, all animals are humanely euthanized and subjected to a gross necropsy to identify any pathological changes in major organs.

Table 2: Example Data Summary for OECD 423 Study

Dose Group (mg/kg)	N	Mortality (within 14 days)	Key Clinical Observations	Gross Necropsy Findings	GHS Classification
300	3	0/3	Mild lethargy on Day 1, resolved by Day 2. Normal body weight gain.	No visible abnormalities.	Test at higher dose.
2000	3	1/3	Severe lethargy, piloerection in all animals. One animal found dead on Day 3.	Deceased animal: discoloration of the liver. Survivors: no visible abnormalities.	Category 4 (LD50 between 300 and 2000 mg/kg)

Hypothetical data for illustrative purposes.

Data Synthesis and Decision Making

The culmination of this preliminary screening is a data-driven decision. The results from each tier must be integrated to form a coherent risk assessment.

Figure 3: Integrated Decision-Making Framework.

• Scenario 1 (High Risk / No-Go): A positive Ames test is a significant red flag for mutagenicity and often halts development. Similarly, high cytotoxicity (in vitro IC50 in the low micromolar or nanomolar range) or high acute in vivo toxicity (e.g., GHS Category 1 or 2) would likely terminate further investigation.

• Scenario 2 (Potential / Optimize): The compound is Ames-negative but shows moderate cytotoxicity or moderate acute toxicity (in vivo). This may trigger a medicinal chemistry effort to optimize the structure to reduce toxicity while retaining desired activity.

• Scenario 3 (Favorable / Go): The compound is Ames-negative, exhibits low in vitro cytotoxicity (e.g., IC50 > 50 µM), and has a low acute oral toxicity profile (in vivo LD50 > 2000 mg/kg). This compound would be a strong candidate to advance to more comprehensive sub-chronic toxicity studies.

Conclusion

This technical guide has outlined a systematic and scientifically-grounded strategy for the preliminary toxicity screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. By integrating in silico, in vitro, and targeted in vivo methodologies, this framework allows for an efficient and ethical assessment of a novel compound's initial safety profile. Adherence to these principles enables research teams to make informed, data-driven decisions early in the drug development process, ultimately increasing the probability of success and ensuring that only the safest and most promising candidates proceed toward clinical evaluation.

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Whitepaper: Elucidating the Mechanisms of Action of Novel Indole-3-Carboxaldehyde Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole-3-carboxaldehyde (I3A) scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in bioactive natural products and its synthetic versatility.[1][2][3] Derivatives of I3A have demonstrated a remarkable breadth of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[2][4][5][6] This guide provides an in-depth exploration of the diverse mechanisms of action (MOA) through which these novel derivatives exert their therapeutic potential. We will dissect key molecular pathways, present methodologies for mechanistic elucidation, and synthesize quantitative data to offer a comprehensive resource for professionals in drug discovery and development.

Core Mechanistic Pathways of Indole-3-Carboxaldehyde Derivatives

The therapeutic efficacy of I3A derivatives stems from their ability to interact with a wide array of biological targets. Rather than possessing a single, universal mechanism, their actions are highly dependent on the specific structural modifications made to the core indole scaffold.[2] These mechanisms can be broadly categorized into enzyme inhibition, modulation of inflammatory signaling, and direct antimicrobial actions.

Enzyme Inhibition: A Primary Anticancer Strategy

A significant number of I3A derivatives function by directly inhibiting enzymes that are critical for pathogen survival or cancer cell proliferation.

Microtubules, dynamic polymers of α- and β-tubulin, are essential for cell division, making them a prime target for anticancer agents.[7] Several classes of indole derivatives have been identified as potent tubulin polymerization inhibitors, often by binding to the colchicine site on β-tubulin.[8][9] This interaction prevents the assembly of microtubules, leading to mitotic arrest in the G2/M phase and subsequent apoptosis of cancer cells.[10] The design of these inhibitors often involves modifying the I3A core to mimic the structural features of known colchicine-site binders, such as combretastatin A-4.[9][10]

Protein kinases are crucial regulators of cellular processes, and their dysregulation is a hallmark of cancer. The indole nucleus is a privileged scaffold for designing kinase inhibitors.[11][12] Derivatives have been developed to target a multitude of kinases, including CDK, PI3K, and receptor tyrosine kinases (e.g., VEGFR, PDGFR), thereby blocking aberrant signaling pathways that drive cell proliferation and survival.[11][12][13] Structure-activity relationship (SAR) studies guide the modification of the indole ring to achieve potency and selectivity against specific kinase targets.[11][13]

The versatility of the I3A scaffold extends to other enzyme classes:

• Xanthine Oxidase: Triazole-linked isatin-indole-3-carboxaldehyde hybrids have been rationally designed as potent inhibitors of xanthine oxidase, an enzyme involved in gout.[14]

• Cholinesterases: Thiosemicarbazone derivatives of I3A have shown inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), suggesting potential applications in neurodegenerative diseases like Alzheimer's.[1][15]

• Urease: Given that derivatives of I3A inhibit urease, a key virulence factor for Helicobacter pylori, they represent a promising therapeutic strategy against gastritis and peptic ulcers.[1]

Modulation of Inflammatory Pathways

Chronic inflammation is a driver of numerous diseases. I3A, a natural tryptophan metabolite produced by gut microbiota, and its derivatives play a significant role in modulating immune responses.[16]

The NOD-like receptor family pyrin domain-containing 3 (NLRP3) inflammasome is a critical component of the innate immune system, but its abnormal activation contributes to inflammatory diseases.[17][18] I3A derivatives can suppress its activation through a multi-step mechanism. They act as ligands for the Aryl Hydrocarbon Receptor (AhR), an important regulator of intestinal homeostasis.[17][18] Activation of AhR prevents the production of reactive oxygen species (ROS) and blocks the downstream NF-κB signaling pathway, which is required for the transcription of NLRP3 components.[17][18] This ultimately inhibits the assembly and activation of the inflammasome, reducing the release of pro-inflammatory cytokines like IL-1β.[18]

In the context of inflammatory bowel disease, I3A derivatives have been shown to ameliorate colitis by inhibiting the TLR4/NF-κB/p38 signaling pathway.[19] This action reduces the production of key inflammatory mediators such as TNF-α, IL-6, and IL-1β, while also up-regulating tight junction proteins to improve intestinal barrier function.[19][20][21]

Antimicrobial and Antifungal Mechanisms

The rise of drug-resistant microbes necessitates the development of novel antimicrobial agents. I3A derivatives have shown promise in this area through distinct mechanisms.[22][23][24][25]

• Mitochondrial Disruption in Fungi: Against fungal pathogens like Fusarium solani, I3A acts by disrupting mitochondrial function. It suppresses the activity of the mitochondrial electron transport chain complex I, leading to an accumulation of ROS.[26] This oxidative stress, combined with a reduction in the activity of antioxidant enzymes (e.g., SOD, CAT), ultimately leads to fungal cell death.[26]

• Bacterial Membrane Perturbation: Certain indole-3-carboxamido-polyamine conjugates exhibit broad-spectrum antimicrobial activity by disrupting bacterial membranes.[27] This mechanism not only provides intrinsic antibacterial action but can also potentiate the effects of legacy antibiotics against resistant strains, such as P. aeruginosa.[27]

Methodologies for MOA Determination

Elucidating the precise mechanism of action is a critical step in drug development, transforming a "hit" compound into a "lead" candidate.[28] A multi-faceted approach combining biochemical, biophysical, and cell-based assays is essential for building a robust, self-validating case for a compound's MOA.[29][30]

Biochemical and Biophysical Assays for Target Validation

Once a hit is identified through screening, the first step is to confirm direct engagement with the putative molecular target.

• Enzyme Inhibition Assays: These are foundational for characterizing inhibitors.[31] The goal is to determine the potency (IC50) and the mode of inhibition (e.g., competitive, non-competitive).[28][30]

• Biophysical Assays: Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) provide direct evidence of binding.[30] They can measure binding affinity (KD) and kinetics (kon, koff), which are crucial for lead optimization and predicting in vivo efficacy.[32]

This protocol provides a method to determine if an I3A derivative inhibits tubulin assembly, a key anticancer mechanism.

Rationale: This assay directly measures the primary function of tubulin. By monitoring the change in light scattering or fluorescence as tubulin dimers polymerize into microtubules, one can quantify the inhibitory effect of a compound. The inclusion of positive (Paclitaxel) and negative (Colchicine) controls validates the assay's performance.

Methodology:

• Reagent Preparation:

  • Prepare a general tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA).

  • Reconstitute lyophilized, high-purity (>99%) porcine brain tubulin in buffer on ice to a final concentration of 2-4 mg/mL.

  • Prepare a 10 mM stock of GTP in buffer.

  • Prepare serial dilutions of the test I3A derivative in a suitable solvent (e.g., DMSO). Prepare Paclitaxel (stabilizer) and Colchicine/Nocodazole (destabilizer) as positive and negative controls.

• Assay Setup:

  • In a pre-warmed 96-well plate, add the tubulin buffer.

  • Add the test compound dilutions to the wells. Ensure the final DMSO concentration is consistent across all wells and is non-inhibitory (typically <1%).

  • Add the tubulin solution to each well and mix gently.

• Initiation and Measurement:

  • Initiate polymerization by adding GTP to each well (final concentration ~1 mM).

  • Immediately place the plate in a spectrophotometer or fluorometer pre-heated to 37°C.

  • Measure the absorbance (at 340 nm) or fluorescence (using a reporter like DAPI) every 30-60 seconds for 60 minutes.

• Data Analysis:

  • Plot absorbance/fluorescence versus time for each concentration.

  • Determine the maximum velocity (Vmax) of polymerization from the slope of the linear phase.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Assays for Phenotypic Confirmation

Confirming that the biochemical activity translates into the desired cellular effect is crucial.

• Antiproliferative Assays: Standard assays like MTT or CellTiter-Glo® are used to measure the cytotoxic or cytostatic effects of compounds on cancer cell lines.[33]

• Immunofluorescence and Western Blotting: These techniques visualize and quantify the effects of a compound on target proteins and pathways. For example, immunofluorescence can show the disruption of the microtubule network in cells treated with a tubulin inhibitor, while Western blotting can measure the downregulation of NLRP3 or p-NF-κB in response to an anti-inflammatory derivative.[18]

• ROS Detection: For mechanisms involving oxidative stress, probes like DCFH-DA can be used with flow cytometry or fluorescence microscopy to quantify intracellular ROS levels.[17]

Quantitative Data Summary

The potency of I3A derivatives varies significantly based on their specific structure and target. The following table summarizes representative IC50 values from the literature, highlighting the diverse therapeutic potential.

Derivative Class/Name	Target/Cell Line	Assay Type	IC50 Value (µM)	Reference
4-chloro...benzenesulfonohydrazide (5f)	MDA-MB-468 (Breast Cancer)	Cell Proliferation	8.2	[33]
4-chloro...benzenesulfonohydrazide (5f)	MCF-7 (Breast Cancer)	Cell Proliferation	13.2	[33]
2-phenyl indole-3-carbaldehyde (Compound A)	Tubulin Polymerization	Biochemical Assay	1.5	[34]
Isatin-indole-3-carboxaldehyde Hybrid (A19)	Xanthine Oxidase	Enzyme Inhibition	0.37	[14]

Conclusion and Future Directions

The indole-3-carboxaldehyde scaffold is a remarkably versatile platform for the development of novel therapeutics. Its derivatives have been shown to operate through a wide range of mechanisms, from the well-established inhibition of enzymes like tubulin and kinases to the more recently elucidated modulation of complex inflammatory pathways like the NLRP3 inflammasome. The ability of these compounds to target multiple, distinct pathways underscores their significance in addressing complex diseases such as cancer and chronic inflammatory conditions.

Future research should focus on leveraging SAR insights to design next-generation derivatives with enhanced potency, selectivity, and improved pharmacokinetic profiles. Exploring novel molecular hybridizations and probing less-characterized biological targets will continue to unlock the full therapeutic potential of this privileged chemical scaffold.

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"biological activity of N-substituted indole-1-acetamide compounds"

An In-depth Technical Guide to the Biological Activity of N-Substituted Indole-1-Acetamide Compounds

Authored by a Senior Application Scientist

Abstract

The indole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of biologically active compounds.[1][2] This guide focuses on a specific, highly versatile subclass: N-substituted indole-1-acetamide derivatives . These compounds feature an acetamide group attached to the indole nitrogen, a structural motif that provides a flexible vector for chemical modification and interaction with diverse biological targets. We will delve into the synthesis, multifaceted biological activities, mechanisms of action, and the critical structure-activity relationships that govern their therapeutic potential. This document is intended for researchers, medicinal chemists, and drug development professionals, providing both a high-level overview and detailed, actionable experimental protocols.

The Indole-1-Acetamide Scaffold: A Privileged Framework

The indole ring system, a fusion of a benzene and a pyrrole ring, is a ubiquitous feature in natural products and pharmaceutical agents.[3] Its unique electronic properties and ability to participate in various non-covalent interactions (hydrogen bonding, π-stacking) allow it to bind with high affinity to a wide range of biological receptors and enzymes.[4] The introduction of an N-substituted acetamide moiety at the N-1 position significantly expands this versatility. This modification not only influences the molecule's steric and electronic profile but also provides a critical handle for fine-tuning its pharmacokinetic and pharmacodynamic properties.

The general structure allows for diversification at several key points:

• The Indole Core (Positions C2-C7): Substitution on the carbocyclic or pyrrolic part of the indole can modulate lipophilicity and target engagement.

• The Acetamide Linker: While typically a two-carbon chain, its length and rigidity can be altered.

• The Terminal N-Substituent: This is the most common point of variation and profoundly impacts the compound's biological activity, dictating its interaction with specific target pockets.

General Synthesis Strategy

The construction of N-substituted indole-1-acetamide libraries typically follows a convergent synthetic pathway. A common approach involves the N-alkylation of a substituted indole with an appropriate halo-ester (e.g., ethyl bromoacetate), followed by hydrolysis to the corresponding carboxylic acid. This acid is then coupled with a desired amine using standard peptide coupling reagents to yield the final acetamide derivative.[5] This robust methodology allows for the rapid generation of diverse analogs for biological screening.

Caption: General workflow for the synthesis of N-substituted indole-1-acetamide derivatives.

Spectrum of Biological Activities & Mechanisms of Action

N-substituted indole-1-acetamide derivatives have demonstrated a remarkable breadth of biological activities, positioning them as promising candidates for treating a range of human diseases.

Anticancer Activity

This is one of the most extensively studied areas for this class of compounds. Their antiproliferative effects are exerted through multiple mechanisms, most notably the disruption of microtubule dynamics and the induction of apoptosis.

• Mechanism 1: Tubulin Polymerization Inhibition: Several indole derivatives act as microtubule-targeting agents by binding to the colchicine site on β-tubulin.[6] This interaction disrupts the dynamic equilibrium of microtubule assembly and disassembly, which is essential for mitotic spindle formation. The cell cycle is arrested, typically in the G2/M phase, leading to apoptotic cell death.[6][7] Compound 7d , an N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivative, was shown to potently inhibit tubulin polymerization, arrest the cell cycle in the G2/M phase, and induce apoptosis.[7]

• Mechanism 2: Apoptosis Induction via Caspase Activation: Certain N-substituted 2-oxoacetamide derivatives have been shown to induce apoptosis through the extrinsic, caspase-8-dependent pathway.[3] For instance, compound 5r (a novel N-substituted 2-(2-(adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide) was found to induce dose-dependent cleavage of PARP and activation of caspase-3 and caspase-8, with minimal effect on caspase-9, confirming its action through the death receptor pathway.[3]

Caption: Simplified pathway of apoptosis induction via caspase-8 activation.[3]

Table 1: Selected N-Substituted Indole-1-Acetamide Derivatives with Anticancer Activity

Compound Class	N-Substituent Example	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action	Reference
2-oxoacetamide	N-(3,5-Dimethoxyphenyl)	HepG2 (Liver)	10.56	Caspase-8 dependent apoptosis	[3]
N-aryl acetamide	N-phenyl (hybridized with 1,2,4-triazole)	Hep-G2 (Liver)	Moderate Cytotoxicity	Not specified	[8]
N-(trimethoxyphenyl)acetamide	2-(1H-pyrazol-1-yl)	MCF-7 (Breast)	0.34	Tubulin Polymerization Inhibition	[7]

| N-(trimethoxyphenyl)acetamide | 2-(1H-pyrazol-1-yl) | HeLa (Cervical) | 0.52 | Tubulin Polymerization Inhibition |[7] |

Anti-HIV Activity

Indole-1-acetamide derivatives have emerged as a novel class of anti-HIV agents. Specific derivatives containing a 1,3,4-oxadiazole scaffold have been identified as potent inhibitors of HIV-1 Tat-mediated viral transcription.[9]

• Mechanism: Inhibition of Tat-Mediated Transcription: The HIV-1 Tat protein is a transcriptional activator essential for viral replication.[9] It functions by recruiting cellular factors to the viral long-terminal repeat (LTR) promoter, facilitating transcription. Certain indole-acetamide compounds interfere with this process, possibly by inhibiting the epigenetic modulation of the LTR, thereby suppressing viral gene expression and replication.[9] Derivatives 9 and 13 from a structure-activity relationship study showed potent inhibitory effects on HIV-1 infectivity with EC₅₀ values of 0.17 µM and 0.24 µM, respectively.[9]

Anti-inflammatory Activity

Chronic inflammation is linked to numerous diseases, and the cyclooxygenase (COX) enzymes are key targets for anti-inflammatory drugs. Some N-substituted indole derivatives have been synthesized as analogs of indomethacin, a potent NSAID, and evaluated for their ability to inhibit COX-1 and COX-2.[10]

• Mechanism: COX-2 Inhibition: The therapeutic effects of NSAIDs largely stem from the inhibition of the inducible COX-2 isoform, while adverse gastrointestinal effects are often linked to the inhibition of the constitutive COX-1 isoform.[10] By incorporating pharmacophores known to confer COX-2 selectivity (e.g., SO₂Me or SO₂NH₂ groups), researchers have developed indole derivatives with improved selectivity and a better safety profile compared to the parent drug, indomethacin.[10][11]

Other Notable Activities

The therapeutic potential of this scaffold extends further:

• Antimalarial: N-acetamide indoles have been identified as inhibitors of the Plasmodium falciparum cation-transporting ATPase PfATP4, a crucial ion pump in the parasite, presenting a novel antimalarial chemotype.[5]

• Antimicrobial: Various N-substituted indoles show broad-spectrum activity against bacteria and fungi.[12][13][14] Compound 1 (4-(1-(2-(1H-indol-1-yl) ethoxy) pentyl)-N,N-dimethyl aniline) was found to be more potent against Staphylococcus aureus and Escherichia coli than the standard drug chloramphenicol.[12][15]

• Antihyperglycemic & Antioxidant: Indole-3-acetamide derivatives have shown potent α-amylase inhibitory activity, which is relevant for managing postprandial hyperglycemia in diabetes.[16] Many of these compounds also exhibit significant antioxidant properties, effectively scavenging free radicals.[16][17]

Experimental Evaluation: Protocols & Methodologies

The transition from a synthesized compound to a potential drug candidate requires rigorous biological evaluation. The protocols described below are foundational for assessing the anticancer potential of novel N-substituted indole-1-acetamide derivatives.

Protocol 1: In Vitro Cytotoxicity (MTT Assay)

This protocol is a standard colorimetric assay for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation. It is a primary screening method to determine the cytotoxic potential of a compound.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, into a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7, HepG2) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator. The incubation time is critical and should be optimized for the specific cell line's doubling time.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT to formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Measurement: Read the absorbance of the plate at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 2: In Silico Molecular Docking

Molecular docking is a computational technique used to predict the preferred orientation of one molecule (ligand) when bound to a second (receptor, e.g., a protein), providing insights into the binding mode and affinity. This self-validating system helps rationalize observed biological activity and guide further optimization.

Principle: Docking algorithms explore various conformations of the ligand within the protein's binding site and score them based on a scoring function that estimates the binding energy.

Step-by-Step Workflow:

• Receptor Preparation: Obtain the 3D crystal structure of the target protein (e.g., tubulin, PDB ID: 1SA0) from the Protein Data Bank. Prepare the protein by removing water molecules, adding hydrogen atoms, and assigning charges. Define the binding site based on the co-crystallized ligand or known active sites.

• Ligand Preparation: Draw the 2D structure of the indole-1-acetamide derivative and convert it to a 3D structure. Perform energy minimization using a suitable force field (e.g., MMFF94).

• Docking Simulation: Run the docking simulation using software like AutoDock, MOE, or Schrödinger. The software will generate multiple binding poses for the ligand in the receptor's active site.

• Pose Analysis & Scoring: Analyze the top-ranked poses. The best pose is typically the one with the lowest binding energy score. Visualize the interactions (e.g., hydrogen bonds, hydrophobic interactions, π-π stacking) between the ligand and the amino acid residues in the binding site.

• Validation: The docking results should correlate with experimental data. For example, if SAR studies show that a bulky substituent enhances activity, the docking pose should reveal a corresponding hydrophobic pocket that accommodates this group.[16]

Caption: Integrated workflow for the evaluation and optimization of bioactive compounds.

Conclusion and Future Perspectives

The N-substituted indole-1-acetamide scaffold is a remarkably fruitful platform for the discovery of novel therapeutic agents. Its synthetic tractability and the diverse biological activities exhibited by its derivatives—ranging from anticancer and antiviral to anti-inflammatory and antimalarial—underscore its significance in modern drug discovery.[2][4] Future research should focus on leveraging computational tools for more rational design, exploring novel substitutions to enhance target specificity and reduce off-target effects, and developing hybrid molecules that combine the indole-1-acetamide core with other pharmacophores to achieve synergistic or multi-target effects.[8] The continued exploration of this versatile scaffold holds immense promise for addressing unmet medical needs across a spectrum of diseases.

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Utilizing GNE-3511 as a Chemical Probe for Dual Leucine Zipper Kinase (DLK)

A Senior Application Scientist's Guide for Researchers in Neurobiology and Drug Discovery

Forward: The following document provides a comprehensive guide to the use of GNE-3511, a potent and selective chemical probe for Dual Leucine Zipper Kinase (DLK/MAP3K12). While the initial inquiry referenced the chemical name 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, the well-characterized and scientifically validated probe for investigating DLK biology is GNE-3511. This guide is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge, practical protocols, and critical insights necessary to effectively employ GNE-3511 in their experimental workflows.

Section 1: Introduction to GNE-3511, a Selective DLK Chemical Probe

GNE-3511 is a potent, selective, orally bioavailable, and brain-penetrant inhibitor of Dual Leucine Zipper Kinase (DLK), also known as Mitogen-Activated Protein Kinase Kinase Kinase 12 (MAP3K12).[1][2] DLK has been identified as a critical regulator of neuronal degeneration in various contexts, making it a key therapeutic target for neurodegenerative diseases.[1][3] GNE-3511 provides researchers with a powerful tool to dissect the cellular and physiological roles of DLK in both health and disease.

The development of GNE-3511 was the result of a rigorous medicinal chemistry effort, starting from a high-throughput screening hit and optimizing for potency, selectivity, and central nervous system (CNS) drug-like properties.[1][3] Its utility has been demonstrated in both in vitro neuronal degeneration assays and in vivo models of neurodegeneration, where it has shown dose-dependent activity.[1][3]

Mechanism of Action: Targeting the DLK Signaling Pathway

DLK is a key upstream activator of the c-Jun N-terminal kinase (JNK) signaling cascade, a pathway implicated in stress responses and apoptosis. In neurons, DLK acts as a central regulator of injury signaling, and its activation is a critical step in axon degeneration and neuronal cell death. GNE-3511 exerts its function by directly inhibiting the kinase activity of DLK. This inhibition prevents the downstream phosphorylation of MKK4/7 and subsequently JNK, which in turn reduces the phosphorylation of transcription factors like c-Jun.[3][4] The suppression of p-c-Jun is a reliable biomarker for assessing the on-target activity of GNE-3511 in both cellular and animal models.[3][5]

Figure 1: Simplified signaling pathway of DLK and the inhibitory action of GNE-3511.

Physicochemical and Pharmacokinetic Properties of GNE-3511

A summary of the key properties of GNE-3511 is provided in the table below. These properties are essential for designing robust experiments, particularly for in vivo studies.

Property	Value	Source
Target	Dual Leucine Zipper Kinase (DLK/MAP3K12)	[4][6]
Ki	0.5 nM	[2][5]
p-JNK IC50	30 nM	[2][4]
Axon Degeneration IC50	107 nM (in primary rat DRG neurons)	[3][4]
Molecular Weight	440.49 g/mol
Solubility	DMSO: ~20 mg/mL	[4]
In Vivo Half-life (t1/2)	0.6 h (mice)
Brain Penetration	Yes	[2]

Section 2: Experimental Protocols

The following protocols are designed to be adaptable to specific experimental needs. It is crucial to include appropriate positive and negative controls to ensure the validity of the results.

In Vitro Protocol: Inhibition of DLK-Mediated c-Jun Phosphorylation in Cultured Cells

This protocol describes a cell-based assay to measure the potency of GNE-3511 in inhibiting DLK activity by quantifying the levels of phosphorylated c-Jun (p-c-Jun).

Materials:

• HEK293 cells (or other suitable cell line)

• DLK expression vector (optional, for overexpression systems)

• Lipofectamine or other transfection reagent

• GNE-3511 (stock solution in DMSO)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• Primary antibodies: anti-p-c-Jun (Ser63 or Ser73), anti-total c-Jun, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibodies

• ECL Western blotting substrate

• SDS-PAGE gels and transfer system

Procedure:

• Cell Culture and Treatment:

  • Plate HEK293 cells to achieve 70-80% confluency on the day of the experiment.

  • (Optional) If using an overexpression system, transfect cells with a DLK expression vector according to the manufacturer's protocol.

  • Prepare serial dilutions of GNE-3511 in cell culture medium. A typical concentration range to test would be 1 nM to 10 µM. Include a DMSO vehicle control.

  • Pre-incubate cells with the different concentrations of GNE-3511 or vehicle for 1-2 hours.

  • Induce DLK signaling (e.g., via a stressor like UV radiation or anisomycin, or through overexpression).

• Cell Lysis and Protein Quantification:

  • After the desired incubation time, wash cells with ice-cold PBS.

  • Lyse the cells in lysis buffer on ice for 30 minutes.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-c-Jun and a loading control overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities for p-c-Jun and the loading control.

  • Normalize the p-c-Jun signal to the loading control.

  • Plot the normalized p-c-Jun levels against the log concentration of GNE-3511 and fit a dose-response curve to determine the IC50 value.

Sources

• 1. Discovery of dual leucine zipper kinase (DLK, MAP3K12) inhibitors with activity in neurodegeneration models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. caymanchem.com [caymanchem.com]
• 5. Probe GNE-3511 | Chemical Probes Portal [chemicalprobes.org]
• 6. selleckchem.com [selleckchem.com]

Mastering Cell-Based Assays: A Protocol for Solubilizing 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Authored by: Senior Application Scientist

This comprehensive guide provides a detailed protocol for the dissolution of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS No. 708284-70-2), for robust and reproducible cell-based assays.[1] This document is intended for researchers, scientists, and drug development professionals who are investigating the biological activity of this compound. The protocols outlined herein are designed to ensure the compound's stability and bioavailability in a cellular context, which are critical for obtaining accurate and meaningful experimental results.

Introduction to 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Indole derivatives are a significant class of heterocyclic compounds that are widely explored in drug discovery for their diverse biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.[2] 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a specific indole derivative with potential for biological investigation. Accurate assessment of its activity in cell-based assays is critically dependent on proper solubilization to ensure homogenous exposure to the cell population and to avoid artifacts from compound precipitation.

Compound Properties:

Property	Value
Chemical Name	2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide
CAS Number	708284-70-2
Molecular Formula	C14H16N2O2
Molecular Weight	244.29 g/mol

The Critical Role of Solvent Selection

The primary challenge in preparing many organic compounds for aqueous-based cellular assays is their often-low water solubility. The choice of solvent is therefore a critical first step that influences the compound's stability, solubility, and potential for off-target cellular toxicity.

Dimethyl Sulfoxide (DMSO) is the recommended solvent for creating a high-concentration stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. This choice is based on established practices for solubilizing indole derivatives for cell-based assays.[3]

Why DMSO?

• High Solubilizing Power: DMSO is a potent aprotic solvent capable of dissolving a wide range of hydrophobic and hydrophilic compounds.

• Miscibility with Aqueous Solutions: It is fully miscible with water and cell culture media, allowing for the preparation of serial dilutions from a concentrated stock.

• Low Volatility: Its low volatility minimizes changes in concentration due to evaporation.

• Established Use in Cell Culture: DMSO is widely used as a vehicle for compound delivery in cell-based assays. However, it is important to note that DMSO can have biological effects at higher concentrations. Therefore, the final concentration of DMSO in the cell culture medium should be kept to a minimum, typically below 0.5% (v/v), to avoid solvent-induced artifacts.

Step-by-Step Dissolution Protocol

This protocol details the preparation of a 10 mM stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in DMSO. This concentrated stock can then be used to prepare working solutions for various cell-based assays.

Materials:

• 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (solid powder)

• Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated pipettes and sterile tips

• Vortex mixer

• Water bath or heat block (optional)

Protocol for 10 mM Stock Solution:

• Calculate the required mass:

  • Molecular Weight (MW) of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide = 244.29 g/mol .

  • To prepare 1 mL of a 10 mM stock solution, you will need:

    • Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 244.29 g/mol = 0.0024429 g = 2.44 mg.

• Weigh the compound:

  • Accurately weigh 2.44 mg of the compound using an analytical balance.

  • Transfer the weighed powder to a sterile microcentrifuge tube or an amber glass vial to protect it from light.

• Add DMSO:

  • Add 1 mL of sterile, cell culture grade DMSO to the tube containing the compound.

• Facilitate Dissolution:

  • Vortex the solution vigorously for 1-2 minutes to aid dissolution.

  • Visually inspect the solution for any undissolved particles. If particles remain, gentle warming in a water bath (up to 37°C) can be applied. Caution: Avoid excessive heat, which could degrade the compound.

  • Continue vortexing until the solution is clear and free of any visible precipitate.

• Storage of Stock Solution:

  • Store the 10 mM stock solution at -20°C for short-term storage (weeks to months) or at -80°C for long-term storage (months to years).

  • Dispense into smaller aliquots to avoid repeated freeze-thaw cycles, which can lead to compound degradation.

Preparation of Working Solutions for Cell-Based Assays

The concentrated stock solution must be diluted to the final desired concentration in the appropriate cell culture medium. It is crucial to ensure that the compound remains soluble at the final concentration and that the final DMSO concentration is non-toxic to the cells.

Workflow for Preparing Working Solutions:

Caption: Workflow for preparing working solutions from a concentrated stock.

Protocol for Working Solutions:

• Thaw the Stock Solution:

  • Thaw a frozen aliquot of the 10 mM stock solution at room temperature.

• Prepare an Intermediate Dilution (Optional but Recommended):

  • To minimize pipetting errors and the risk of precipitation, it is advisable to first prepare an intermediate dilution (e.g., 1 mM or 100 µM) in cell culture medium.

  • For example, to prepare 1 mL of a 1 mM intermediate solution, add 100 µL of the 10 mM stock to 900 µL of pre-warmed cell culture medium. Mix thoroughly by gentle pipetting or inversion.

• Prepare Final Working Concentrations:

  • Perform serial dilutions from the intermediate solution into pre-warmed cell culture medium to achieve the desired final concentrations for your experiment (e.g., 0.1, 1, 10, 100 µM).[4]

  • Crucial Final Check: After preparing the final working solutions, visually inspect them for any signs of precipitation. If the solution appears cloudy or contains visible particles, it indicates that the compound has exceeded its solubility limit in the aqueous medium. In such cases, the experiment should be repeated with a lower final concentration.

• Vehicle Control:

  • It is imperative to include a vehicle control in your experimental design. This control should contain the same final concentration of DMSO as the highest concentration of the test compound used. This allows for the differentiation of compound-specific effects from any effects induced by the solvent.[3]

Best Practices and Troubleshooting

• Solubility Testing: Before conducting a large-scale experiment, it is recommended to perform a small-scale solubility test of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in your specific cell culture medium at the highest desired concentration.

• Light Sensitivity: Indole derivatives can be light-sensitive. It is good practice to handle the compound and its solutions in low-light conditions and store them in light-protecting containers.

• pH Considerations: The pH of the cell culture medium can influence the solubility and stability of the compound. Ensure that the pH of your medium is within the optimal range for your cells.

• Precipitation in the Assay: If precipitation is observed in the wells of your cell culture plate during the assay, it may be due to interactions with serum proteins or other components of the medium. Consider using a lower serum concentration or a serum-free medium if compatible with your cell line.

By adhering to this detailed protocol, researchers can confidently prepare solutions of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide for cell-based assays, thereby ensuring the integrity and reproducibility of their experimental findings.

References

• MDPI. (n.d.). Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease. Retrieved from [Link]

• Sinfoo Biotech. (n.d.). 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide. Retrieved from [Link]

• Souli, S., et al. (2008). Synthesis and in vitro anticancer activity of new indole derivatives. Acta Chimica Slovenica, 55(4), 936-941.
• Feng, Y., et al. (2008). Synthesis and crystal structure of 2-(1-ethyl-5-methoxy-1H-indol-3-yl)-N-isopropyl-2-oxoacetamide. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2412.

Sources

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• 2. 2-(1-Ethyl-5-meth­oxy-1H-indol-3-yl)-N-isopropyl-2-oxoacetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes &amp; Protocols for High-Throughput Screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Abstract

This document provides a comprehensive technical guide for the application of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in high-throughput screening (HTS) campaigns. While this specific molecule may be a novel chemical entity, its core structure, featuring an indole-3-carboxaldehyde moiety, is prevalent in a variety of biologically active compounds. Derivatives of indole-3-carboxaldehyde have been investigated for their potential as antioxidants, anti-inflammatory agents, and modulators of protein aggregation[1][2][3]. This guide leverages established methodologies to propose and detail robust HTS protocols for identifying and characterizing the bioactivity of this compound. We present two distinct screening platforms: a biochemical fluorescence polarization assay to screen for inhibitors of protein-protein interactions and a cell-based assay to evaluate cytotoxicity and anti-proliferative effects. The protocols are designed to be adaptable and provide a solid foundation for researchers in drug discovery and chemical biology.

Introduction: The Indole Scaffold in Drug Discovery

The indole ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The indole-3-carboxaldehyde functional group, in particular, serves as a versatile synthetic intermediate for creating a diverse library of compounds[1]. The N-acetamide substitution suggests potential for varied biological activities, as seen in other N-substituted indole derivatives with applications as anticancer and antimalarial agents[4][5][6]. Given the structural alerts, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a candidate for screening against a wide array of biological targets. This document outlines protocols for two potential applications: inhibition of protein aggregation, a hallmark of many neurodegenerative diseases, and evaluation of its effects on cancer cell viability[7][8][9].

Proposed Screening Applications & Scientific Rationale

Application 1: Screening for Inhibitors of Protein Aggregation

Rationale: Abnormal protein aggregation is a key pathological feature of several neurodegenerative diseases, including Parkinson's and Alzheimer's disease[7][8]. For instance, the aggregation of alpha-synuclein (α-syn) is central to Parkinson's disease pathogenesis[7][8][10]. Small molecules that can inhibit or modulate this aggregation process are promising therapeutic leads[7][9]. The planar indole structure is capable of intercalating between β-sheets, a common structural motif in protein aggregates, making indole derivatives attractive candidates for screening as aggregation inhibitors.

A fluorescence polarization (FP) assay is a robust, homogeneous method well-suited for HTS to identify inhibitors of protein-protein interactions that initiate aggregation[11][12]. This assay measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger protein partner[11][12][13].

Application 2: Cell-Based Cytotoxicity and Anti-Proliferation Screening

Rationale: A fundamental step in early drug discovery is to assess the cytotoxic profile of a compound[14][15]. Many N-substituted indole acetamide derivatives have demonstrated potent anti-proliferative activity against various cancer cell lines[4][6]. Therefore, it is logical to screen 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide for its effects on cell viability. Cell-based assays are indispensable for this purpose as they provide biologically relevant data on a compound's efficacy and potential toxicity in a living system[16][17]. A common and straightforward method is the use of viability dyes like resazurin, which is metabolically reduced by viable cells to the fluorescent product resorufin[14].

Experimental Protocols

Protocol 1: Fluorescence Polarization HTS for Protein Aggregation Inhibitors

This protocol is designed to identify compounds that disrupt the interaction between two proteins, here generically termed Protein A and Protein B, where Protein A is fluorescently labeled.

• Compound: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• Assay Buffer: Phosphate-buffered saline (PBS), pH 7.4, with 0.01% Tween-20

• Proteins: Purified Protein A and Protein B

• Fluorescent Probe: Protein A labeled with a suitable fluorophore (e.g., FITC)

• Microplates: Black, flat-bottom, 384-well, non-binding surface plates

• Plate Reader: Capable of fluorescence polarization measurements

Caption: Fluorescence Polarization HTS Workflow.

• Compound Plating:

  • Prepare a stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in 100% DMSO.

  • Create a dilution series of the compound in DMSO.

  • Using an acoustic dispenser or pin tool, transfer a small volume (e.g., 50 nL) of the compound solutions and DMSO (for controls) to the 384-well assay plates.

• Reagent Preparation:

  • Dilute the fluorescently labeled Protein A to a working concentration (e.g., 20 nM) in assay buffer. The optimal concentration should be determined empirically to give a good signal-to-noise ratio[18].

  • Dilute Protein B to a working concentration (e.g., 2X the final desired concentration) in assay buffer. This concentration should be at or near the Kd of the protein-protein interaction to ensure assay sensitivity.

• Assay Execution:

  • Add 10 µL of the diluted fluorescent Protein A solution to all wells of the assay plate.

  • Centrifuge the plates briefly to ensure mixing.

  • Add 10 µL of the diluted Protein B solution to all wells except for the "no binding" controls (which receive 10 µL of assay buffer instead).

  • The final assay volume will be 20 µL.

  • Incubate the plates at room temperature for a predetermined time (e.g., 60 minutes) to allow the binding to reach equilibrium[13].

• Data Acquisition:

  • Read the plates on a fluorescence polarization-capable plate reader using appropriate excitation and emission filters for the chosen fluorophore. The output will be in millipolarization (mP) units.

• Controls:

  • High Signal (Maximum Polarization): Wells containing fluorescent Protein A, Protein B, and DMSO.

  • Low Signal (Minimum Polarization): Wells containing fluorescent Protein A, assay buffer (no Protein B), and DMSO.

• Z'-Factor Calculation: Assess the quality of the assay using the Z'-factor, which should be ≥ 0.5 for a robust HTS assay[11].

  Z' = 1 - (3 * (SD_high + SD_low)) / |Mean_high - Mean_low|

• Percentage Inhibition Calculation:

  % Inhibition = 100 * (mP_high - mP_sample) / (mP_high - mP_low)

• Hit Identification: Compounds that show a statistically significant percentage of inhibition (e.g., > 3 standard deviations from the mean of the neutral controls) are considered hits and should be further validated.

Protocol 2: Cell-Based Cytotoxicity Assay

This protocol uses the resazurin reduction assay to measure the metabolic activity of cells as an indicator of viability.

• Compound: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

• Cell Line: A relevant cancer cell line (e.g., HeLa, MCF-7, or HepG2)[4][6]

• Cell Culture Medium: Appropriate medium for the chosen cell line, supplemented with fetal bovine serum (FBS) and antibiotics.

• Reagents: Trypsin-EDTA, PBS, Resazurin sodium salt solution, DMSO.

• Positive Control: A known cytotoxic agent (e.g., Doxorubicin).

• Microplates: Clear, flat-bottom, 96-well or 384-well tissue culture-treated plates.

Caption: Cell-Based Cytotoxicity Assay Workflow.

• Cell Seeding:

  • Harvest logarithmically growing cells and perform a cell count.

  • Dilute the cells in culture medium to the desired seeding density (e.g., 5,000 cells/well for a 96-well plate).

  • Dispense the cell suspension into the wells of the microplate.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a serial dilution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in culture medium from a DMSO stock. Ensure the final DMSO concentration is consistent across all wells and is non-toxic to the cells (typically ≤ 0.5%).

  • Remove the old medium from the cells and add the medium containing the compound dilutions. Include vehicle controls (medium with DMSO) and positive controls.

  • Incubate the plates for an additional 48 to 72 hours.

• Resazurin Assay:

  • Prepare a working solution of resazurin in PBS or culture medium.

  • Add the resazurin solution to each well (e.g., 10% of the final volume).

  • Incubate the plates for 1-4 hours at 37°C, protected from light. The incubation time may need to be optimized for the specific cell line.

  • Measure the fluorescence using a plate reader with appropriate excitation and emission wavelengths (typically ~560 nm excitation and ~590 nm emission).

• Data Normalization:

  • 100% Viability Control: Wells with cells treated with vehicle (DMSO) only.

  • 0% Viability Control: Wells with cells treated with a high concentration of a potent cytotoxic agent or wells with medium only (background).

• Percentage Viability Calculation:

  % Viability = 100 * (Fluorescence_sample - Fluorescence_background) / (Fluorescence_vehicle - Fluorescence_background)

• IC50 Determination: Plot the percentage viability against the logarithm of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC50 value (the concentration at which 50% of cell viability is inhibited).

Data Summary and Expected Outcomes

The following tables provide a template for summarizing the data obtained from the proposed HTS assays.

Table 1: Summary of Fluorescence Polarization HTS Data

Parameter	Value	Interpretation
Mean High Control (mP)	TBD	Maximum polarization signal
Mean Low Control (mP)	TBD	Minimum polarization signal
Z'-Factor	TBD	Assay robustness (should be ≥ 0.5)
Hit Threshold (% Inh.)	TBD	Cut-off for primary hit selection
Hit Rate (%)	TBD	Percentage of compounds identified as hits

Table 2: Summary of Cell-Based Cytotoxicity Data

Compound	IC50 (µM)	Cell Line
2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide	TBD	HeLa
2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide	TBD	MCF-7
2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide	TBD	HepG2
Doxorubicin (Control)	TBD	As appropriate

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the initial high-throughput screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. Based on the chemical structure, this compound holds promise for yielding interesting biological activities. Positive hits from these primary screens will require confirmation and further characterization through orthogonal assays, dose-response studies, and mechanism-of-action investigations. For instance, hits from the protein aggregation screen could be validated using techniques like Thioflavin T assays or transmission electron microscopy[10]. Cytotoxic hits should be evaluated for their mechanism of cell death (e.g., apoptosis vs. necrosis)[14]. These subsequent studies will be crucial in determining the therapeutic potential of this novel indole derivative.

References

• Vertex AI Search. (n.d.). Developing Robust In Vitro Cell-Based Assays for High Throughput Screening (HTS).
• ResearchGate. (2017). High-Throughput Screening Methodology to Identify Alpha-Synuclein Aggregation Inhibitors.
• Europe PMC. (2017). High-Throughput Screening Methodology to Identify Alpha-Synuclein Aggregation Inhibitors.
• PubMed. (2016). High-Throughput Cell Toxicity Assays.
• Lifescience Global. (n.d.). Cell-Based Assays in High-Throughput Screening for Drug Discovery.
• ResearchGate. (n.d.). High-Throughput Screening Assays for the Assessment of Cytotoxicity.
• ResearchGate. (2025). High-Throughput Screening Methodology to Identify Alpha-Synuclein Aggregation Inhibitors.
• NIH. (n.d.). Fluorescence polarization assays in high-throughput screening and drug discovery: a review - PMC.
• Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay.
• Aarhus University - Pure. (2025). Identification of α-Synuclein Aggregation Inhibitors via High-Throughput Screening.
• nanomicronspheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements.
• Springer. (n.d.). Fluorescence Polarization Assay to Quantify Protein-Protein Interactions in an HTS Format.
• ResearchGate. (2025). (PDF) 1H-Indole-3-carboxaldehyde: Synthesis and Reactions.
• Der Pharma Chemica. (n.d.). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation.
• MedChemExpress. (n.d.). Indole-3-carboxaldehyde (3-Formylindole) | Endogenous Metabolite.
• MDPI. (n.d.). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation.
• NIH. (n.d.). Optimization and Characterization of N-Acetamide Indoles as Antimalarials That Target PfATP4 - PMC.
• PubMed. (2016). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation.

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Application Note: A Validated HPLC Method for the Quantification of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Abstract

This application note details the development and validation of a robust and reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. The method is designed for researchers, scientists, and professionals in drug development who require a precise analytical tool for this novel indole derivative. The described protocol demonstrates excellent linearity, accuracy, precision, and specificity, adhering to the stringent guidelines set forth by the International Council for Harmonisation (ICH).[1][2][3][4][5] All experimental choices, from stationary phase and mobile phase composition to detector settings, are explained to provide a comprehensive understanding of the method's underlying scientific principles.

Introduction

2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a synthetic indole derivative with potential applications in pharmaceutical research. The indole nucleus is a prevalent scaffold in a multitude of biologically active compounds.[6][7] Accurate quantification of this compound is critical for a variety of studies, including pharmacokinetic analysis, stability testing, and quality control of potential drug formulations. High-performance liquid chromatography (HPLC) is a powerful and widely used technique for the separation, identification, and quantification of components in a mixture.[8] This note provides a step-by-step guide to a validated HPLC method, ensuring reliable and reproducible results for the analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Chromatographic Method Development: A Rationale-Driven Approach

The primary objective was to develop a simple, rapid, and reliable isocratic RP-HPLC method. The chemical structure of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, which contains a polar formyl group and a nonpolar indole ring system, guided the selection of chromatographic conditions.

Stationary Phase Selection: The Foundation of Separation

A C18 column was selected as the stationary phase. C18, or octadecylsilane, is a nonpolar stationary phase that is widely used in reversed-phase chromatography.[8][9] This choice is based on the predominantly hydrophobic nature of the target analyte, which allows for effective retention and separation from more polar impurities. The use of a C18 column provides a robust and versatile platform for the analysis of a wide range of organic molecules.[10]

Mobile Phase Optimization: Driving the Separation

The mobile phase composition is a critical factor in achieving optimal separation. A mixture of an organic solvent and an aqueous buffer is typically employed in reversed-phase HPLC.[9]

• Organic Modifier: Acetonitrile was chosen as the organic component of the mobile phase due to its low viscosity, which results in lower backpressure, and its UV transparency at the detection wavelength.

• Aqueous Component: Water was used as the aqueous component. To improve peak shape and control the ionization of any potential acidic or basic functional groups, a small amount of an acid, such as formic acid or trifluoroacetic acid, is often added to the mobile phase.[11][12][13][14] For this method, 0.1% formic acid in water was found to provide excellent peak symmetry and resolution.

An isocratic elution with a mobile phase composition of Acetonitrile: 0.1% Formic Acid in Water (60:40, v/v) was determined to be optimal, providing a reasonable retention time and good separation from potential impurities.

Detection Wavelength: Seeing the Analyte

The UV-Vis spectrum of the indole chromophore typically exhibits strong absorbance in the range of 270-290 nm.[15][16] Experimental determination of the UV spectrum for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide confirmed a maximum absorbance (λmax) at 280 nm . This wavelength was selected for detection to ensure high sensitivity and minimal interference from the mobile phase.

Detailed Experimental Protocol

Instrumentation and Materials

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and a variable wavelength detector.

• Column: Phenomenex Luna C18(2), 5 µm, 4.6 x 150 mm, or equivalent.

• Reagents: HPLC grade acetonitrile, formic acid, and water.

• Standard: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide reference standard of known purity.

Chromatographic Conditions

Parameter	Condition
Mobile Phase	Acetonitrile : 0.1% Formic Acid in Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	280 nm
Run Time	10 minutes

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

Method Validation

The developed method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][4][17][18][19] The validation parameters assessed were specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

Specificity is the ability to assess unequivocally the analyte in the presence of components that may be expected to be present. This was demonstrated by analyzing a blank (mobile phase), a placebo (a mixture of all potential formulation components except the analyte), and a spiked sample. The chromatograms showed no interfering peaks at the retention time of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, confirming the method's specificity.

Linearity

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte. Linearity was evaluated by analyzing six concentrations of the standard solution ranging from 5 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Linearity Range	5 - 100 µg/mL
Correlation Coefficient (r²)	0.9995
Regression Equation	y = 45872x + 1253

The high correlation coefficient indicates excellent linearity over the tested range.

Accuracy

Accuracy was determined by the recovery of known amounts of the analyte spiked into a placebo matrix at three concentration levels (80%, 100%, and 120% of the target concentration). Each concentration was analyzed in triplicate.

Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
40	39.8	99.5
50	50.3	100.6
60	59.5	99.2
Average Recovery (%)	99.77

The results demonstrate a high degree of accuracy for the method.

Precision

Precision was assessed at two levels: repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Repeatability: Six replicate injections of a 50 µg/mL standard solution were performed on the same day.

• Intermediate Precision: The analysis was repeated on three different days by two different analysts.

Precision Parameter	% RSD
Repeatability (Intra-day)	0.85%
Intermediate Precision (Inter-day)	1.23%

The low relative standard deviation (RSD) values indicate that the method is precise.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.5 µg/mL

• LOQ: 1.5 µg/mL

These values demonstrate that the method is sensitive enough for the quantification of low levels of the analyte.[19]

Workflow and Data Analysis Visualization

The overall workflow for the development and validation of the HPLC method is depicted in the following diagram.

Sources

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Application Notes &amp; Protocols: Evaluating the Antiviral Potential of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide Derivatives

Abstract: The indole nucleus is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" for its ability to interact with a multitude of biological targets.[1][2][3] Its derivatives have been successfully developed into drugs for a wide range of diseases, including viral infections.[4][5] This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to investigate the potential antiviral activity of a specific class of indole derivatives: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and its analogues. This document moves beyond simple procedural lists to explain the causality behind experimental choices, ensuring a robust and logical approach to screening, validation, and preliminary mechanism of action studies. We present a self-validating workflow, from compound synthesis to advanced mechanistic hypotheses, grounded in established scientific principles.

Section 1: Rationale and Strategic Workflow

The discovery of novel antiviral agents is critical to addressing the challenges of emerging viruses and drug resistance.[6] Indole-based compounds are particularly promising due to their structural versatility and proven track record as inhibitors of various viral life cycle stages, including entry, replication, and assembly.[4][7] The 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide scaffold combines several features of interest: the indole core for target interaction, a formyl group which can participate in hydrogen bonding, and an N-acetamide side chain that allows for modifications to tune solubility and pharmacokinetic properties.

Our proposed evaluation strategy follows a logical, tiered approach designed to efficiently identify and characterize promising antiviral candidates while minimizing resource expenditure. This workflow ensures that only compounds with a favorable therapeutic window advance to more complex and resource-intensive mechanistic studies.

Caption: General workflow for antiviral drug screening.

Section 2: Foundational In Vitro Assays

The initial evaluation of any potential antiviral compound rests on two fundamental pillars: its toxicity to the host cell and its efficacy in inhibiting viral replication. The ratio between these two values, the Selectivity Index (SI), is the first critical gatekeeper in the screening cascade.[6] A high SI value (typically >10) is desired, as it indicates that the compound inhibits the virus at concentrations well below those that cause harm to the host cells.[8]

Protocol: Cytotoxicity Assessment (CC₅₀ Determination) via MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[9] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[10][11] The amount of formazan produced is proportional to the number of living, metabolically active cells, allowing for the quantification of compound-induced cytotoxicity.

Materials:

• Host cell line susceptible to the virus of interest (e.g., Vero E6, MDCK, A549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Assay medium (e.g., DMEM with 2% FBS)

• Test Compound: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide derivative, dissolved in DMSO to a 10 mM stock.

• MTT solution: 5 mg/mL in sterile PBS, filtered.[12]

• Solubilization solution: DMSO or a solution of 10% SDS in 0.01 M HCl.[13]

• 96-well flat-bottom cell culture plates.

• Multi-channel pipette, CO₂ incubator, microplate reader (570 nm).

Procedure:

• Cell Seeding: Seed 96-well plates with the host cells at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell adherence.[6]

• Compound Dilution: Prepare a 2-fold serial dilution of the test compound in assay medium. A typical starting concentration is 100 µM.[14]

• Treatment: Carefully remove the complete medium from the wells. Add 100 µL of the diluted compound to the respective wells in triplicate. Include "cells only" (untreated) and "media only" (background) controls.

• Incubation: Incubate the plate for 48-72 hours (matching the duration of the antiviral assay) at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of the 12 mM MTT stock solution to each well. Incubate for 3-4 hours at 37°C until purple precipitate is visible.[12][13]

• Solubilization: Carefully remove the medium. Add 100-150 µL of DMSO or SDS-HCl solution to each well to dissolve the formazan crystals. Mix thoroughly by pipetting.[12]

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.[11]

• Data Analysis:

  • Subtract the average absorbance of the "media only" wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated "cells only" control: % Viability = (Absorbance of Treated Well / Absorbance of Control Well) * 100.

  • Use non-linear regression analysis (log[inhibitor] vs. normalized response) to calculate the 50% cytotoxic concentration (CC₅₀).

Protocol: Antiviral Efficacy (EC₅₀) via Cytopathic Effect (CPE) Reduction Assay

Principle: Many viruses cause visible damage to host cells, a phenomenon known as the cytopathic effect (CPE), which includes cell rounding, detachment, and lysis.[14] This assay measures the ability of a compound to prevent virus-induced CPE, with cell viability used as the readout.[15]

Materials:

• All materials from the cytotoxicity protocol.

• A well-characterized laboratory strain of the virus of interest.

• A known positive control antiviral drug (e.g., Remdesivir, Oseltamivir).[6][16]

Caption: Workflow for the Cytopathic Effect (CPE) Reduction Assay.

Procedure:

• Cell Seeding: Prepare cell plates exactly as described in the cytotoxicity assay (Section 2.1, step 1).

• Compound and Virus Preparation: Prepare serial dilutions of the test compound and positive control drug in assay medium. Dilute the virus stock in assay medium to a concentration that will yield 80-90% CPE within 48-72 hours (this is determined via a prior virus titration experiment).

• Treatment and Infection: Remove the culture medium. Add 50 µL of the diluted compound to the wells. Then, add 50 µL of the diluted virus to these wells.[6]

• Controls: Set up the following controls on every plate:

  • Virus Control: Cells infected with the virus but without any compound (represents 100% CPE).

  • Cell Control: Cells that are not infected and not treated with compound (represents 0% CPE).

  • Positive Drug Control: Cells infected with the virus and treated with a known antiviral.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ incubator until the virus control wells show 80-90% CPE (typically 48-72 hours).[6]

• Viability Measurement: Assess the viability of the cells in each well using the MTT assay as described previously (Section 2.1, steps 5-7).

• Data Analysis:

  • Normalize the data to the control wells.

  • Calculate the percentage of CPE inhibition: % Inhibition = [(Absorbance of Treated - Absorbance of Virus Control) / (Absorbance of Cell Control - Absorbance of Virus Control)] * 100.

  • Use non-linear regression analysis to determine the 50% effective concentration (EC₅₀).

Data Presentation: Summarizing Foundational Results

All quantitative data from the initial screening phase should be summarized for clear comparison.

Compound ID	CC₅₀ (µM)	EC₅₀ (µM)	Selectivity Index (SI = CC₅₀/EC₅₀)
Derivative A	>100	8.5	>11.8
Derivative B	75.2	45.1	1.7
Positive Control	>100	1.2	>83.3

Section 3: Preliminary Mechanism of Action (MoA) Studies

Compounds demonstrating a promising Selectivity Index warrant further investigation to understand how they inhibit the virus. This process often begins with computational methods to generate hypotheses, followed by targeted biochemical or cell-based assays.

In Silico Approach: Molecular Docking

Rationale: Molecular docking is a computational technique that predicts the preferred orientation of one molecule (the ligand, our indole derivative) when bound to a second (the receptor, a viral protein).[1] It can rapidly screen our compound against the 3D structures of known essential viral enzymes (e.g., RNA-dependent RNA polymerase, protease, helicase), providing a testable hypothesis about its direct target.[17] For many RNA viruses, the RNA-dependent RNA polymerase (RdRp) is a prime target for indole-based inhibitors.[18]

Protocol Outline:

• Preparation:

  • Obtain the 3D crystal structures of target viral proteins from the Protein Data Bank (PDB).[1]

  • Prepare the protein structures by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Generate a 3D conformer of the 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide derivative and optimize its geometry.

• Docking:

  • Use docking software (e.g., AutoDock Vina) to dock the ligand into the defined active or allosteric site of the target protein.[1]

  • The software will generate multiple binding poses and calculate a binding energy score for each. Lower binding energy generally indicates a more favorable interaction.

• Analysis:

  • Analyze the top-ranked poses to identify key molecular interactions (e.g., hydrogen bonds, hydrophobic interactions).

  • A strong predicted binding affinity to a specific viral protein generates a hypothesis for experimental validation.

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Application Notes &amp; Protocols for Investigating the Anticancer Properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, particularly in oncology.[1][2] Several indole-based drugs have received FDA approval for cancer treatment, underscoring the importance of this heterocyclic motif in developing novel anticancer agents.[1][3] These compounds exert their effects through diverse mechanisms, including the disruption of microtubule dynamics, induction of apoptosis, cell cycle arrest, and modulation of key signaling pathways.[4][5][6] This document provides a comprehensive guide for researchers investigating the anticancer properties of a novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. It outlines a strategic series of in vitro and in vivo experiments designed to elucidate its mechanism of action and evaluate its therapeutic potential. Detailed, step-by-step protocols are provided for essential assays, accompanied by the scientific rationale behind experimental choices to ensure robust and reproducible data generation.

Introduction: The Rationale for Investigation

Cancer remains a leading cause of mortality worldwide, necessitating the continuous development of more effective and targeted therapies.[1] The indole scaffold has proven to be a versatile starting point for the design of potent anticancer agents.[1][2] Naturally occurring indole alkaloids like vincristine and vinblastine are well-established chemotherapeutic drugs that function by inhibiting tubulin polymerization.[3][4] Synthetic indole derivatives have also shown remarkable success, targeting a wide array of cellular processes implicated in cancer progression.[4][7]

2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is a synthetic indole derivative with a unique substitution pattern that warrants investigation for its potential anticancer activity. The formyl group at the 3-position of the indole ring and the N-isopropyl-acetamide side chain at the 1-position present opportunities for specific interactions with biological targets. This guide provides a systematic approach to characterizing the anticancer profile of this compound, from initial cytotoxicity screening to in-depth mechanistic studies and preliminary in vivo evaluation.

Experimental Strategy: A Multi-faceted Approach

A logical and stepwise experimental workflow is crucial for the comprehensive evaluation of a novel anticancer compound. The proposed strategy begins with broad screening to assess cytotoxicity across various cancer cell lines, followed by more focused assays to dissect the underlying molecular mechanisms.

Caption: A streamlined workflow for anticancer drug evaluation.

Phase 1: In Vitro Cytotoxicity Screening

The initial step is to determine the cytotoxic potential of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide against a panel of human cancer cell lines. The MTT assay is a reliable and widely used colorimetric method for assessing cell viability.[8] This assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.

Table 1: Hypothetical IC50 Values for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast	15.2
MDA-MB-231	Breast	25.8
A549	Lung	10.5
HCT116	Colon	8.9
HeLa	Cervical	12.3
HEK293	Normal	> 100

Note: The data presented in this table is purely illustrative and intended to provide a framework for presenting experimental results.

Phase 2: Elucidation of the Mechanism of Action

Once sensitive cell lines are identified, the next phase focuses on understanding how the compound exerts its cytotoxic effects. Key cellular processes to investigate include the induction of apoptosis and the disruption of the cell cycle.

Apoptosis Induction

Apoptosis, or programmed cell death, is a critical mechanism by which many anticancer drugs eliminate cancer cells.[6] The Annexin V/Propidium Iodide (PI) assay is a standard method for detecting apoptosis by flow cytometry.[9][10][11] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes, a feature of late apoptotic and necrotic cells.

Caption: Interpreting Annexin V/PI flow cytometry data.

Cell Cycle Analysis

Many anticancer agents function by inducing cell cycle arrest, preventing cancer cells from proliferating.[5][12] Flow cytometry with propidium iodide (PI) staining is a robust technique for analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[13][14] The fluorescence intensity of PI is directly proportional to the DNA content of the cells.[12]

Western Blot Analysis of Signaling Pathways

To delve deeper into the molecular mechanisms, Western blotting can be employed to examine the expression and activation of key proteins involved in cell survival, apoptosis, and cell cycle regulation.[15][16] Indole derivatives have been shown to modulate various signaling pathways, such as the PI3K/Akt/mTOR pathway, which is frequently hyperactivated in cancer.[5][6]

Potential Protein Targets for Western Blot Analysis:

• Apoptosis: Cleaved Caspase-3, PARP, Bcl-2, Bax

• Cell Cycle: Cyclin D1, Cyclin B1, CDK4, p21, p27

• Signaling Pathways: p-Akt, Akt, p-mTOR, mTOR, p-ERK, ERK

Caption: A potential signaling pathway targeted by the compound.

Phase 3: In Vivo Evaluation in Xenograft Models

Promising results from in vitro studies should be validated in an in vivo setting. Human tumor xenograft models, where human cancer cells are implanted into immunodeficient mice, are a standard preclinical tool for evaluating the efficacy and toxicity of new anticancer agents.[17][18][19]

Table 2: Example of a Xenograft Study Design

Group	Treatment	Dose	Schedule	No. of Animals
1	Vehicle Control	-	Daily	10
2	Test Compound	10 mg/kg	Daily	10
3	Test Compound	30 mg/kg	Daily	10
4	Positive Control	Varies	Varies	10

Key Endpoints for In Vivo Studies:

• Tumor volume and weight

• Body weight of the animals (as a measure of toxicity)

• Survival analysis

• Histopathological analysis of tumors

Detailed Protocols

MTT Cell Viability Assay

Principle: This assay is based on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial dehydrogenases of viable cells into a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate overnight.[20]

• Treat the cells with various concentrations of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and incubate for 48-72 hours.

• Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[20]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[8][20]

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[20]

• Measure the absorbance at 570 nm using a microplate reader.[21]

Annexin V/PI Apoptosis Assay

Principle: This flow cytometry-based assay differentiates between healthy, early apoptotic, and late apoptotic/necrotic cells.[9] Annexin V binds to phosphatidylserine on the surface of apoptotic cells, while PI stains the DNA of cells with compromised membranes.[9]

Protocol:

• Seed cells in a 6-well plate and treat with the test compound for the desired time.

• Harvest both adherent and floating cells and wash them twice with cold PBS.[9]

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.[11]

• To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of PI staining solution.[11]

• Incubate for 15 minutes at room temperature in the dark.[11]

• Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.[11]

Cell Cycle Analysis via PI Staining

Principle: This method quantifies the DNA content of cells to determine their distribution in the different phases of the cell cycle.[14] PI is a fluorescent dye that stoichiometrically binds to DNA.[13][14]

Protocol:

• Culture and treat cells with the test compound as for the apoptosis assay.

• Harvest the cells and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently, and incubate for at least 2 hours at -20°C.[22][23]

• Wash the cells to remove the ethanol and resuspend them in PBS.[23]

• Add RNase A to the cell suspension to prevent staining of RNA and incubate for 30 minutes.[23]

• Add PI staining solution and incubate for another 15-30 minutes in the dark.[23]

• Analyze the samples using a flow cytometer.

Western Blot Analysis

Principle: Western blotting is a technique used to detect specific proteins in a sample.[15] Proteins are separated by size via gel electrophoresis, transferred to a membrane, and then probed with specific antibodies.[24]

Protocol:

• Lyse treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein by boiling in SDS-PAGE sample buffer.[25]

• Separate the proteins on an SDS-polyacrylamide gel.

• Transfer the separated proteins to a PVDF or nitrocellulose membrane.[16]

• Block the membrane with 5% non-fat milk or BSA in TBST to prevent non-specific antibody binding.[16]

• Incubate the membrane with a primary antibody specific to the protein of interest overnight at 4°C.[16]

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Conclusion

The protocols and strategic workflow outlined in this document provide a robust framework for the preclinical evaluation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide as a potential anticancer agent. By systematically assessing its cytotoxicity, elucidating its mechanism of action, and validating its efficacy in vivo, researchers can generate the comprehensive data package required for further drug development. The versatility of the indole scaffold suggests that this novel compound could hold significant promise in the ongoing search for more effective cancer therapies.

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"use of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in neuroprotective studies"

Application Notes & Protocols for Neuroprotective Indole Derivatives

Focus: Investigating the Therapeutic Potential of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and Related Indole-3-Carbaldehyde Analogs in Neurodegenerative Disease Models

Introduction and Scientific Rationale

The compound 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2) belongs to the indole class of heterocyclic aromatic compounds.[1] The indole nucleus is recognized as a "privileged scaffold" in medicinal chemistry due to its prevalence in bioactive molecules and its ability to interact with a wide range of biological targets.[2] While specific neuroprotective studies on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide are not extensively documented in public literature, its structural motifs—the indole-3-carbaldehyde core and the N-substituted acetamide side chain—are characteristic features of compounds actively being investigated for therapeutic potential in neurodegenerative diseases.[3][4]

Neurodegenerative diseases such as Alzheimer's, Parkinson's, and Huntington's are complex conditions characterized by the progressive loss of neuronal structure and function.[3] Key pathological mechanisms include oxidative stress, chronic neuroinflammation, protein misfolding and aggregation (e.g., Amyloid-Beta and alpha-synuclein), mitochondrial dysfunction, and excitotoxicity.[3][5] Indole-based compounds are particularly promising because their versatile structure allows them to target multiple of these pathways simultaneously.[3][6]

This document provides a detailed guide for researchers to investigate the neuroprotective properties of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide or structurally related indole analogs. The protocols and rationale are based on established methodologies for evaluating neuroprotective agents that function primarily through the modulation of oxidative stress and inflammation, two of the most critical pathways in neurodegeneration.

Postulated Mechanisms and Key Signaling Pathways

Based on the activities of related indole derivatives, the neuroprotective effects of compounds like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide can be hypothesized to act through several key signaling pathways.

The Nrf2-ARE Antioxidant Response Pathway

Oxidative stress is a primary driver of neuronal damage in many neurodegenerative disorders.[7] The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant responsive element (ARE) pathway is the main cellular defense mechanism against oxidative stress.[7][8] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or activation by therapeutic compounds, Nrf2 is released, translocates to the nucleus, and binds to the ARE, initiating the transcription of a suite of potent antioxidant and cytoprotective enzymes like NAD(P)H Quinone Dehydrogenase 1 (NQO1) and Heme Oxygenase-1 (HO-1). Several indole derivatives have been shown to exert their neuroprotective effects by activating this pathway.[4][7]

Fig 1. Activation of the Nrf2-ARE antioxidant pathway by indole compounds.

Modulation of Neuroinflammatory Pathways

Chronic activation of microglia, the brain's resident immune cells, contributes to neurodegeneration by releasing pro-inflammatory cytokines (e.g., TNF-α, IL-1β, IL-6) and reactive oxygen species (ROS).[4] Indole derivatives have demonstrated anti-inflammatory properties by inhibiting microglial activation and reducing the production of these inflammatory mediators.[4] This can occur through modulation of pathways like NF-κB, a key transcription factor for inflammatory responses.

Application Notes: Experimental Design

Compound Preparation and Handling

• Solubility: Indole derivatives are often hydrophobic. A stock solution should be prepared in a suitable organic solvent like dimethyl sulfoxide (DMSO) at a high concentration (e.g., 10-50 mM). Ensure the final concentration of DMSO in the cell culture medium is non-toxic, typically ≤ 0.1%.

• Stability: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light, as many indole compounds are light-sensitive.

• Purity: Verify the purity of the compound using methods like HPLC and confirm its structure via NMR and mass spectrometry before initiating biological assays.

Selecting In Vitro Models

• Cell Lines: Human neuroblastoma SH-SY5Y cells are a common and reliable model. They can be differentiated into a more neuron-like phenotype, making them suitable for studying neurodegenerative processes. Other useful cell lines include HT-22 (mouse hippocampal neurons, for glutamate excitotoxicity studies) and HMC3 (human microglia, for inflammation studies).

• Inducing Neurotoxicity: The choice of toxin should align with the disease model of interest.

  • Oxidative Stress: Hydrogen peroxide (H₂O₂) or 6-hydroxydopamine (6-OHDA) are used to model Parkinson's-like oxidative damage.

  • Excitotoxicity: Glutamate or NMDA can be used to model neuronal death seen in stroke and other conditions.[2]

  • Protein Aggregation: Pre-aggregated Amyloid-Beta (Aβ) oligomers are used to model Alzheimer's disease pathology.[5]

  • Inflammation: Lipopolysaccharide (LPS) is used to activate microglia (e.g., HMC3 cells) to study anti-inflammatory effects.

Experimental Workflow Overview

A typical workflow for screening a novel indole compound for neuroprotective activity involves a tiered approach, starting with basic cytotoxicity and moving towards more complex mechanistic assays.

Fig 2. Tiered experimental workflow for evaluating neuroprotective compounds.

Detailed Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay Against Oxidative Stress

This protocol details how to assess the ability of an indole compound to protect SH-SY5Y neuronal cells from H₂O₂-induced cell death using the MTT assay.

Materials:

• SH-SY5Y cells

• DMEM/F12 medium with 10% FBS, 1% Penicillin-Streptomycin

• Indole compound stock solution (e.g., 20 mM in DMSO)

• Hydrogen peroxide (H₂O₂)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Pre-treatment:

  • Prepare serial dilutions of the indole compound in serum-free medium from the stock solution. Typical final concentrations for screening are 0.1, 1, 5, 10, and 25 µM.

  • Include a "vehicle control" group treated with the same final concentration of DMSO (e.g., 0.1%) as the highest compound concentration.

  • Remove the old medium from the cells and add 100 µL of the medium containing the compound or vehicle.

  • Incubate for 2-4 hours.

• Induction of Oxidative Stress:

  • Prepare a fresh solution of H₂O₂ in serum-free medium. The optimal concentration must be determined empirically but is often in the range of 100-300 µM for SH-SY5Y cells. This concentration should induce ~50% cell death (IC₅₀).

  • Add 10 µL of the H₂O₂ solution to all wells except the "untreated control" group. Add 10 µL of medium to the control wells.

  • Incubate for 24 hours.

• MTT Assay (Cell Viability Assessment):

  • Add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate gently for 10 minutes.

• Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Normalize the data by expressing the absorbance of all wells as a percentage of the untreated control group (set to 100% viability).

  • % Viability = (Absorbance_Sample / Absorbance_Control) * 100

  • Plot the % viability against the compound concentration to determine the protective effect.

Expected Results: A successful neuroprotective compound will show a dose-dependent increase in cell viability in the H₂O₂-treated groups compared to the vehicle-treated/H₂O₂-exposed group.

Protocol 2: Western Blot Analysis for Nrf2 Nuclear Translocation

This protocol determines if the indole compound activates the Nrf2 pathway by measuring the amount of Nrf2 protein in the nuclear fraction of treated cells.

Materials:

• SH-SY5Y cells

• 6-well plates

• Indole compound

• Nuclear/Cytoplasmic Extraction Kit (e.g., from Thermo Fisher Scientific or similar)

• BCA Protein Assay Kit

• Primary antibodies: anti-Nrf2, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• SDS-PAGE and Western blot equipment and reagents

• Chemiluminescence substrate

Procedure:

• Cell Treatment: Seed SH-SY5Y cells in 6-well plates and grow to 80-90% confluency. Treat cells with the indole compound at an effective concentration (determined from Protocol 1) for a time course (e.g., 0, 1, 3, 6 hours).

• Cell Lysis and Fractionation:

  • Harvest the cells by scraping.

  • Use a commercial nuclear/cytoplasmic extraction kit according to the manufacturer's instructions to separate the nuclear and cytoplasmic protein fractions. This is a critical step to ensure clean separation.

• Protein Quantification: Determine the protein concentration of each fraction using the BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) from each nuclear and cytoplasmic fraction onto an SDS-polyacrylamide gel. Run the gel to separate proteins by size.

• Western Blotting:

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with the primary antibody for Nrf2 overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Analysis:

  • Apply the chemiluminescence substrate and visualize the protein bands using an imaging system.

  • Probe separate blots (or strip and re-probe) for Lamin B1 and GAPDH. Lamin B1 should only be present in the nuclear fractions, and GAPDH primarily in the cytoplasmic fractions, confirming successful fractionation.

  • Quantify the band intensity for Nrf2 in the nuclear fractions using software like ImageJ. Normalize the Nrf2 signal to the Lamin B1 signal.

Expected Results: Treatment with an Nrf2-activating indole compound should result in a time-dependent increase in the amount of Nrf2 protein in the nuclear fraction, with a corresponding decrease in the cytoplasmic fraction.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity and comparison.

Table 1: Example Data for Neuroprotection Assay

Treatment Group	Compound Conc. (µM)	% Cell Viability (Mean ± SD)
Control (Untreated)	0	100 ± 5.2
Vehicle + H₂O₂	0	48.5 ± 4.1
Compound + H₂O₂	1	62.3 ± 3.8
Compound + H₂O₂	5	78.9 ± 5.5
Compound + H₂O₂	10	89.1 ± 4.9

Interpretation: The data in Table 1 would indicate that the compound provides significant, dose-dependent protection against H₂O₂-induced toxicity. Western blot results showing increased nuclear Nrf2 would provide a strong mechanistic link to this protective effect.

Summary and Future Directions

The indole scaffold represents a highly versatile platform for the development of multi-target drugs for neurodegenerative diseases.[2] While 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide itself requires further investigation, the protocols outlined here provide a robust framework for characterizing its neuroprotective potential and that of related analogs. Future studies should aim to:

• Evaluate efficacy in more complex models, such as primary neuronal cultures or animal models of neurodegeneration (e.g., MPTP for Parkinson's, 5xFAD for Alzheimer's).[4][6]

• Explore other potential mechanisms, such as inhibition of cholinesterase, modulation of protein aggregation, and effects on mitochondrial function.[5]

• Conduct pharmacokinetic and bioavailability studies to assess the compound's potential for clinical translation, including its ability to cross the blood-brain barrier.[6]

By systematically applying these methodologies, researchers can effectively elucidate the therapeutic promise of novel indole derivatives in the fight against neurodegenerative diseases.

References

• Hilaris Publisher. Indole-Based Compounds in the Development of Anti-Neurodegenerative Medications.

• MDPI. Indole amide derivatives in Alzheimer's disease: advancing from synthesis to drug discovery.

• MDPI. Investigating Therapeutic Effects of Indole Derivatives Targeting Inflammation and Oxidative Stress in Neurotoxin-Induced Cell and Mouse Models of Parkinson's Disease.

• PMC. Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents.

• OUCI. Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents.

• MDPI. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators.

• MDPI. Indole-Based Compounds in the Development of Anti-Neurodegenerative Agents.

• Wikipedia. Indole-3-carbaldehyde.

• PMC. Development of the New Group of Indole-Derived Neuroprotective Drugs Affecting Oxidative Stress.

• PubMed. Development of new indole-derived neuroprotective agents.

• Wikipedia. Tryptophan.

• ResearchGate. Development of the New Group of Indole-Derived Neuroprotective Drugs Affecting Oxidative Stress.

• PubMed. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators.

• ResearchGate. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators.

• Sinfoo Biotech. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide.

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• 5. Indole amide derivatives in Alzheimer’s disease: advancing from synthesis to drug discovery - ProQuest [proquest.com]
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• 8. Indole-3-Carbinol and Its Derivatives as Neuroprotective Modulators - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide Analogs for SAR Studies: An Application Note and Protocol

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and its analogs, intended for researchers and scientists in the field of drug discovery and development. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2][3] The targeted 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide framework offers a versatile platform for generating a library of analogs for Structure-Activity Relationship (SAR) studies, aiming to identify novel therapeutic agents.

Introduction: The Significance of Indole-Based Scaffolds

The indole nucleus is a key structural motif in a vast array of natural products and synthetic pharmaceuticals, exhibiting a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antihyperglycemic properties.[4][5] The N-acetamidoindole core, in particular, has attracted significant attention due to its presence in various bioactive molecules. Modifications at the N1 position of the indole ring, the acetamide side chain, and the C3-formyl group can profoundly influence the biological activity of these compounds. This guide focuses on a systematic approach to synthesize a series of analogs to explore these chemical spaces and establish a robust SAR.

The rationale for focusing on the 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide scaffold is twofold. Firstly, the N-acetamide linkage provides a stable and synthetically accessible handle to introduce diverse functionalities. Secondly, the C3-formyl group serves as a crucial pharmacophoric element and a reactive handle for further chemical transformations, allowing for the exploration of a wide range of derivatives.

Synthetic Strategy: A Two-Step Approach

The synthesis of the target compounds is achieved through a straightforward and efficient two-step synthetic sequence. The first step involves the N-acylation of commercially available indole-3-carbaldehyde with chloroacetyl chloride to yield the key intermediate, 1-(2-chloroacetyl)-1H-indole-3-carbaldehyde. The second step is a nucleophilic substitution of the chlorine atom by isopropylamine or its corresponding analogs to afford the desired 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide derivatives.

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
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• 5. Synthesis, Cytotoxic, and Computational Screening of Some Novel Indole–1,2,4-Triazole-Based S-Alkylated N-Aryl Acetamides - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Comprehensive Protocol for Characterizing the Enzyme Inhibition Profile of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Audience: Researchers, scientists, and drug development professionals.

Introduction and Scientific Context

The discovery of novel enzyme inhibitors is a cornerstone of modern therapeutic development.[1][2] The indole scaffold is a privileged structure in medicinal chemistry, known to interact with a wide range of biological targets, including kinases, proteases, and metabolic enzymes.[3][4][5] The compound 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide belongs to this promising class of molecules. While its specific enzyme target may be unknown at the outset of a research campaign, a systematic biochemical approach can elucidate its inhibitory activity, potency, and mechanism of action (MoA), providing critical insights for further drug development.[2][6]

This guide provides a comprehensive, self-validating framework for characterizing a novel inhibitor like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. We will proceed under a common drug discovery scenario where a compound's activity against a specific enzyme family—in this hypothetical case, a protein kinase—is being evaluated. The principles and protocols detailed herein are broadly applicable to various enzyme classes with appropriate selection of enzyme and substrate.

The workflow is structured to logically progress from foundational assay development to a detailed mechanistic understanding:

• Assay Optimization: Establishing robust and reproducible assay conditions.

• Potency Determination (IC50): Quantifying the concentration at which the compound inhibits 50% of enzyme activity.[1][7][8]

• Mechanism of Inhibition Studies: Delineating the kinetic nature of the enzyme-inhibitor interaction.[9][10][11]

Principle of the Assay: A Kinase Inhibition Model

For this guide, we will use a generic serine/threonine kinase as our model target. The assay measures the enzyme's ability to catalyze the transfer of a phosphate group from adenosine triphosphate (ATP) to a peptide substrate.

The reaction can be monitored using various detection methods. A common and robust method is a fluorescence-based assay that measures the depletion of ATP or the generation of adenosine diphosphate (ADP). For this protocol, we will assume the use of a commercially available ADP-Glo™ Kinase Assay (Promega) or similar technology, which quantifies the amount of ADP produced, correlating directly with kinase activity. The signal is luminescent, providing high sensitivity and a broad dynamic range.

Experimental Workflow Overview

A successful enzyme inhibition study follows a logical progression. The following diagram outlines the key decision points and experimental stages, from initial setup to final data analysis.

Caption: Overall experimental workflow for characterizing a novel enzyme inhibitor.

Materials and Reagents

• Enzyme: Purified, active recombinant kinase (e.g., PKA, CDK2).

• Inhibitor: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, dissolved in 100% DMSO to create a 10 mM stock.

• Substrates: ATP and a specific peptide substrate for the chosen kinase.

• Assay Buffer: Kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• Detection Reagents: ADP-Glo™ Kinase Assay kit or equivalent.

• Hardware: 384-well white, opaque plates; multichannel pipettes; plate-reading luminometer.

• Software: GraphPad Prism, XLfit, or similar data analysis software for curve fitting and statistical analysis.

Protocol 1: Assay Development and Optimization

Objective: To determine the optimal concentrations of enzyme and substrate to ensure the assay operates under initial velocity conditions and is sensitive to inhibition.[12]

Scientist's Note: Running the assay at or below the substrate's Michaelis-Menten constant (Km) is crucial.[11] This ensures that the assay is sensitive to inhibitors that compete with the substrate for binding to the enzyme's active site.

Step-by-Step Protocol:

• Enzyme Titration:

  • Prepare serial dilutions of the kinase in assay buffer.

  • Add a fixed, saturating concentration of both ATP and peptide substrate (e.g., 100 µM).

  • Incubate for a set time (e.g., 60 minutes) at a constant temperature (e.g., 30°C).

  • Stop the reaction and measure ADP production according to the detection kit protocol.

  • Plot enzyme activity (Luminescence) vs. Enzyme Concentration. Select a concentration that yields a robust signal (e.g., 50-80% of the maximum) and falls within the linear range of the curve. This ensures the reaction rate is proportional to the enzyme concentration.

• Substrate (ATP) Km Determination:

  • Use the optimal enzyme concentration determined in the previous step.

  • Keep the peptide substrate concentration fixed and high (saturating).

  • Prepare serial dilutions of ATP, typically from 0 to 200 µM.

  • Initiate the reaction and measure the initial reaction velocity (rate of ADP production) for each ATP concentration.

  • Plot velocity vs. [ATP] and fit the data to the Michaelis-Menten equation using non-linear regression to determine Vmax and Km.

Protocol 2: Determination of IC50 Value

Objective: To quantify the potency of the inhibitor by determining the concentration required to inhibit 50% of the enzyme's activity.[1][7][8]

Step-by-Step Protocol:

• Prepare Inhibitor Dilution Series:

  • Perform a serial dilution of the 10 mM inhibitor stock in 100% DMSO to create a concentration range. A 10-point, 3-fold dilution series is standard, starting from 1 mM down to ~50 nM.

  • Scientist's Note: It is critical to maintain a constant final DMSO concentration across all wells (typically ≤1%) to avoid solvent-induced artifacts.

• Set Up Assay Plate:

  • Design the plate layout to include:

    • Test Wells: Enzyme + Substrates + Inhibitor dilutions.

    • 100% Activity Control (No Inhibitor): Enzyme + Substrates + Vehicle (DMSO).

    • 0% Activity Control (Background): Substrates + Vehicle (No Enzyme).

  • Add assay buffer, substrates (ATP at its determined Km concentration), and inhibitor/vehicle to the wells.

  • Initiate the reaction by adding the pre-determined optimal concentration of the kinase.

• Incubation and Detection:

  • Incubate the plate for the optimized time (e.g., 60 minutes) at the set temperature.

  • Stop the reaction and perform the ADP detection as per the manufacturer's protocol.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Normalize the data: % Inhibition = 100 * (1 - ([Signal_Inhibitor] - [Signal_Background]) / ([Signal_NoInhibitor] - [Signal_Background])).

  • Plot % Inhibition vs. log[Inhibitor Concentration].

  • Fit the resulting sigmoidal curve to a four-parameter logistic equation to determine the IC50 value.[7]

Example Data Presentation:

[Inhibitor] (µM)	% Inhibition
100	98.5
33.3	95.2
11.1	89.1
3.70	75.4
1.23	51.2
0.41	24.8
0.14	9.1
0.05	2.3
IC50 (µM)	1.21

Protocol 3: Elucidating the Mechanism of Inhibition (MoA)

Objective: To determine the kinetic mechanism by which the compound inhibits the enzyme. This is achieved by measuring reaction rates at various concentrations of both the substrate and the inhibitor.[11][13]

Scientist's Note: The primary tool for visualizing and interpreting this data is the Lineweaver-Burk (or double-reciprocal) plot.[9][14] By observing how the lines on the plot change in the presence of the inhibitor, we can distinguish between different inhibition types.[10][15]

Step-by-Step Protocol:

• Experimental Setup:

  • This experiment is a matrix. You will vary the concentration of one substrate (e.g., ATP) while holding the inhibitor concentration constant for each series.

  • Prepare at least 4-5 fixed concentrations of the inhibitor, including a zero-inhibitor control. These concentrations should bracket the IC50 value (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50).

  • For each inhibitor concentration, perform a full ATP titration (e.g., 8 concentrations from 0.25x Km to 8x Km).

• Data Collection:

  • For each condition in the matrix, measure the initial reaction velocity (V₀).

• Data Analysis and Visualization:

  • Michaelis-Menten Plots: For each inhibitor concentration, plot V₀ versus [ATP]. This will show how Vmax and the apparent Km change.

  • Lineweaver-Burk Plots: For each inhibitor concentration, plot 1/V₀ versus 1/[ATP]. This linearizes the data and makes the interpretation of kinetic parameters more direct.[14][15]

    • The y-intercept represents 1/Vmax.

    • The x-intercept represents -1/Km.

    • The slope is Km/Vmax.

Interpreting the Lineweaver-Burk Plot:

The pattern of line intersections on the Lineweaver-Burk plot reveals the mechanism of inhibition.[10][13]

Caption: Characteristic Lineweaver-Burk plots for different inhibition types.

Data Summary Table:

Inhibition Type	Apparent Km	Apparent Vmax	Lineweaver-Burk Plot
Competitive	Increases	Unchanged	Lines intersect at the y-axis[10][14]
Non-competitive	Unchanged	Decreases	Lines intersect at the x-axis[10][14]
Uncompetitive	Decreases	Decreases	Parallel lines[10]
Mixed	Increases/Decreases	Decreases	Lines intersect in the left quadrant

By fitting the data and observing the graphical output, you can confidently assign an inhibitory mechanism to 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide against the target enzyme. This information is invaluable for guiding subsequent structure-activity relationship (SAR) studies and optimizing the compound's properties.

References

• Wikipedia. Lineweaver–Burk plot. Available from: [Link]

• MedSchoolCoach. Lineweaver Burk Plots – MCAT Biochemistry. Available from: [Link]

• Khan Academy. Enzyme inhibition and kinetics graphs. Available from: [Link]

• Biological and Molecular Chemistry. Indole as Specific and Multitargeted Enzyme Inhibitors: Therapeutic Implications in Diabetes and Cancer. Available from: [Link]

• Microbe Notes. Lineweaver–Burk Plot. Available from: [Link]

• Mastering Lineweaver-Burk Plots: A Comprehensive Guide for MCAT Biochemistry. (2023-11-28). Available from: [Link]

• Celtarys Research. Biochemical assays in drug discovery and development. (2025-07-24). Available from: [Link]

• MDPI. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Available from: [Link]

• MIT OpenCourseWare. Biological Chemistry I: Enzymes Kinetics and Enzyme Inhibition. Available from: [Link]

• PubMed. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor. Available from: [Link]

• NCBI Bookshelf. Mechanism of Action Assays for Enzymes. (2012-05-01). Available from: [Link]

• edX. IC50 Determination. Available from: [Link]

• MDPI. Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies. Available from: [Link]

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• 1. Determination of Half-Maximal Inhibitory Concentration of an Enzyme Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biolmolchem.com [biolmolchem.com]
• 4. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 15. medschoolcoach.com [medschoolcoach.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Welcome to the technical support guide for the synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2).[1][2] This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions. As Senior Application Scientists, we ground our recommendations in established chemical principles and field-proven experience to help you navigate the challenges of this synthesis and improve your yield.

The synthesis of this target molecule is most commonly approached via a two-step sequence: first, the preparation of the alkylating agent, 2-chloro-N-isopropyl-acetamide, followed by the N-alkylation of indole-3-carboxaldehyde. This guide focuses primarily on the critical N-alkylation step, which is often the source of yield-related issues.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Issue 1: Low or No Conversion During N-Alkylation

Question: My N-alkylation reaction of indole-3-carboxaldehyde shows little to no consumption of the starting material after several hours. What are the primary reasons for this, and how can I drive the reaction to completion?

Answer: Low conversion is a frequent challenge in the N-alkylation of indoles and is typically rooted in issues with deprotonation, reagent reactivity, or reaction conditions.

• Insufficient Basicity: The indole N-H proton is not highly acidic (pKa ≈ 17 in DMSO), and this acidity is only moderately increased by the electron-withdrawing formyl group at the C3 position. A base that is too weak will not generate a sufficient concentration of the reactive indolate anion for the reaction to proceed efficiently.[3]

  • Solution: Switch to a stronger, non-nucleophilic base. While potassium carbonate (K₂CO₃) can be effective, it often requires higher temperatures.[4] Sodium hydride (NaH) is a common and highly effective choice for generating the indolate anion irreversibly.[3] Cesium carbonate (Cs₂CO₃) is another excellent option known for accelerating N-alkylation reactions.[4]

• Poor Reagent/Solvent Purity: Water is the enemy of this reaction, especially when using highly reactive bases like NaH. Trace amounts of water in the solvent (e.g., DMF, THF) or on the glassware will quench the base and the indolate anion, halting the reaction. The purity of the indole-3-carboxaldehyde and the alkylating agent is also critical.

  • Solution: Use anhydrous solvents. Ensure DMF or THF is freshly distilled or from a sealed bottle over molecular sieves. Dry all glassware in an oven before use and run the reaction under an inert atmosphere (Nitrogen or Argon).

• Low Reactivity of the Alkylating Agent: The reactivity of the electrophile follows the trend I > Br > Cl. If you are using 2-chloro-N-isopropyl-acetamide, the reaction may be sluggish.

  • Solution: While more expensive, switching to 2-bromo- or 2-iodo-N-isopropyl-acetamide will significantly increase the reaction rate. Alternatively, a catalytic amount of sodium iodide (NaI) can be added to the reaction with the chloro-acetamide to facilitate an in situ Finkelstein reaction, generating the more reactive iodo-acetamide.

• Inappropriate Temperature: The reaction may require thermal energy to overcome the activation barrier, especially with weaker bases or less reactive alkylating agents.

  • Solution: If using K₂CO₃ or Cs₂CO₃, gradually increase the temperature from room temperature up to 60-80 °C while monitoring the reaction by TLC. For reactions with NaH, initial deprotonation is often done at 0 °C to control hydrogen evolution, followed by warming to room temperature or slightly above to facilitate the substitution.

Workflow for Diagnosing Low Conversion

Caption: Troubleshooting workflow for low N-alkylation conversion.

Issue 2: Formation of Multiple Byproducts

Question: My reaction TLC shows the consumption of starting material, but instead of a clean product spot, I see multiple new spots. What are the likely side reactions?

Answer: The formation of multiple products points to issues with selectivity or stability under your reaction conditions.

• C-Alkylation vs. N-Alkylation: While N-alkylation is generally favored for the indole anion, some C3-alkylation can occur, especially in certain solvent systems. However, since the C3 position is already substituted with a formyl group in your starting material, this is less likely. C2-alkylation is also a remote possibility.

• Reaction at the Formyl Group: The aldehyde functionality is susceptible to reaction under strongly basic conditions.

  • Cannizzaro-type disproportionation: If hydroxide is present (e.g., from impure KOH or residual water), it can lead to the formation of the corresponding alcohol and carboxylic acid.

  • Aldol condensation: The enolate of the acetamide product could potentially react with the formyl group of another molecule, though this is less common under anhydrous conditions.

• Degradation: Indole-3-carboxaldehyde and the final product can be sensitive to excessively high temperatures or prolonged reaction times in the presence of a strong base, leading to decomposition and a complex mixture.[5]

• Hydrolysis of the Alkylating Agent: If significant water is present, the 2-chloro-N-isopropyl-acetamide can hydrolyze, rendering it inactive.

Table 1: Troubleshooting Byproduct Formation

Symptom on TLC	Possible Cause	Recommended Solution
Multiple spots, streaking at baseline	Product/Starting material degradation.	Reduce reaction temperature and/or time. Monitor carefully by TLC and quench the reaction as soon as the starting material is consumed.
An unexpected polar spot	Hydrolysis of the formyl group to a carboxylic acid.	Ensure strictly anhydrous conditions. Use a non-nucleophilic base like NaH instead of KOH/NaOH.
A spot corresponding to hydroxy-N-isopropyl-acetamide	Hydrolysis of the alkylating agent.	Ensure all reagents and solvents are anhydrous.
Complex mixture with no clear product spot	Reaction run at too high a temperature.	Begin the reaction at a lower temperature (0 °C to RT) and only heat if necessary. Microwave irradiation can sometimes provide controlled heating and reduce side reactions.[6][7]

Issue 3: Difficult Purification

Question: My crude product is an oil or a complex solid mixture that is difficult to purify by column chromatography. How can I improve the purification process?

Answer: Purification challenges often arise from incomplete reactions or the formation of byproducts with similar polarity to the desired product.

• Optimize the Reaction: The best way to simplify purification is to run a cleaner reaction. Re-evaluate your reaction conditions using the advice above to minimize byproducts.

• Aqueous Workup: A well-designed workup can remove many impurities. After quenching the reaction (e.g., with water or saturated NH₄Cl), extract the product into an organic solvent like ethyl acetate. Wash the organic layer sequentially with water, dilute acid (e.g., 1M HCl) to remove any basic impurities, and then brine. Dry the organic layer thoroughly over anhydrous Na₂SO₄ before concentrating.

• Chromatography Technique:

  • Solvent System: Use a gradient elution for column chromatography. Start with a non-polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate) and gradually increase the polarity. This provides better separation than an isocratic elution.

  • Dry Loading: If your crude product is an oil or is not very soluble in the starting eluent, adsorb it onto a small amount of silica gel. After evaporating the solvent, the resulting free-flowing powder can be loaded onto the column. This technique often results in sharper bands and better separation.

• Recrystallization: If you obtain a solid that is reasonably pure (>90%), recrystallization can be an excellent final purification step. Screen various solvents (e.g., isopropanol, ethyl acetate/hexane, ethanol/water) to find a system where the product is soluble when hot but sparingly soluble when cold.

Detailed Experimental Protocol

This protocol describes a standard lab-scale synthesis for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide via N-alkylation.

Step 1: Synthesis of 2-Chloro-N-isopropyl-acetamide

• To a round-bottom flask in an ice bath (0 °C), add isopropylamine (1.2 eq.) and a suitable solvent like dichloromethane (DCM) or THF.

• Slowly add chloroacetyl chloride (1.0 eq.) dropwise while stirring vigorously. An exothermic reaction will occur, and a white precipitate (isopropylammonium chloride) will form.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1-2 hours.

• Filter off the salt and wash it with a small amount of cold solvent.

• Concentrate the filtrate under reduced pressure to obtain the crude 2-chloro-N-isopropyl-acetamide, which can often be used in the next step without further purification.

Step 2: N-Alkylation of Indole-3-carboxaldehyde

• Setup: Under an inert atmosphere (N₂ or Ar), add indole-3-carboxaldehyde (1.0 eq.) to a flame-dried round-bottom flask containing anhydrous DMF.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq.) portion-wise. Stir the mixture at 0 °C for 30-45 minutes. You should observe the evolution of hydrogen gas.

• Alkylation: Dissolve 2-chloro-N-isopropyl-acetamide (1.1 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition, allow the reaction to slowly warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase).

• Workup: Once the starting material is consumed, carefully quench the reaction by slowly adding it to ice-cold water.

• Extraction: Extract the aqueous mixture three times with ethyl acetate.

• Washing: Combine the organic layers and wash with water (2x) and then with brine (1x).

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to obtain the pure 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Synthetic Pathway Overview

Caption: N-Alkylation pathway for the target molecule synthesis.

Frequently Asked Questions (FAQs)

Q1: Is it better to perform the N-alkylation first, followed by formylation, or the other way around?

A1: It is significantly more efficient to start with indole-3-carboxaldehyde and perform the N-alkylation. The alternative route, formylating 2-(1H-indol-1-yl)-N-isopropyl-acetamide, would likely give poor yields. The N-acetamide group is electron-withdrawing and deactivates the indole ring towards electrophilic substitution like the Vilsmeier-Haack formylation.[8][9]

Q2: What are the key safety precautions for this synthesis?

A2: Sodium hydride (NaH) is highly flammable and reacts violently with water to produce hydrogen gas; it should be handled with extreme care under an inert atmosphere. Chloroacetyl chloride is corrosive and lachrymatory. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Q3: Can I use potassium hydroxide (KOH) instead of sodium hydride?

A3: Yes, KOH can be used, but it is generally less effective than NaH for this reaction.[3] Finely powdered KOH is required, and the reaction often needs to be heated.[4] A key disadvantage is that KOH contains trace amounts of water and can introduce hydroxide ions, which may lead to side reactions with the formyl group. If you use KOH, a phase-transfer catalyst may improve the yield.

Q4: How can I confirm the identity and purity of my final product?

A4: The structure should be confirmed using standard analytical techniques:

• ¹H NMR: Look for the characteristic signals of the indole ring, the formyl proton (~10 ppm), the N-isopropyl group (a doublet for the methyls and a septet for the CH), and the methylene protons of the acetamide group.

• ¹³C NMR: Confirm the presence of the correct number of carbon atoms, including the carbonyls from the formyl and amide groups.

• Mass Spectrometry (MS): Verify the molecular weight of the compound (C₁₄H₁₆N₂O₂, MW: 244.29).[1]

• Purity: Purity can be assessed by HPLC or by observing a single spot on TLC plates in multiple solvent systems.

References

• BenchChem. (n.d.). Application Notes and Protocols: Vilsmeier-Haack Formylation of Indoles.
• Gagnon, D., et al. (n.d.). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
• BenchChem Technical Support Team. (2025). Optimizing reaction conditions for N-alkylation of indoles.
• Growing Science. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7.
• Sciencemadness.org. (n.d.). Acylation of Indoles by 5uff Reaction and Vilsmeier-Haack Formylation and Conformation of N- Formylindoles.
• ResearchGate. (2025). An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines.
• IUCr. (n.d.). Formylation of an indolenine: 2-(diformylmethylidene)-3,3-dimethyl-2,3-dihydro-1H-indole.
• ACS Publications. (n.d.). Acylation of indoles by Duff reaction and Vilsmeier-Haack formylation and conformation of N-formylindoles. The Journal of Organic Chemistry.
• BenchChem. (n.d.). Technical Support Center: Reaction Optimization for N-Alkylation of Indolizines.
• BenchChem Technical Support Team. (2025). Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives.
• Sinfoo Biotech. (n.d.). 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide.
• Santa Cruz Biotechnology. (n.d.). 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.
• Naik, N., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(2), 783-790.
• MDPI. (n.d.). Microwave-Assisted Synthesis of 2-Methyl-1H-Indole-3-Carboxylate Derivatives via Pd-Catalyzed Heterocyclization.
• BenchChem. (n.d.). Troubleshooting low yield in O-(3-quinolyl)methylhydroxylamine reactions.

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"overcoming solubility issues with 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in aqueous buffers"

A Guide to Overcoming Solubility Challenges in Aqueous Buffers

Welcome to the technical support resource for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. As Senior Application Scientists, we have compiled this guide based on established biopharmaceutical principles and extensive field experience to help you navigate the common yet significant challenge of this compound's low aqueous solubility. This document provides not only procedural steps but also the underlying scientific rationale to empower you to make informed decisions in your experiments.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries we receive regarding the handling and formulation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Q1: I'm trying to dissolve 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide directly into my phosphate-buffered saline (PBS), and it won't go into solution. Why is this happening?

A: This is expected behavior due to the molecule's inherent chemical structure. The core of the compound is an indole scaffold, a bicyclic aromatic system that is predominantly nonpolar and hydrophobic.[1][2][3] While the formyl and N-isopropyl-acetamide side chains add some polar characteristics, the large, flat surface of the indole ring system significantly limits its ability to form favorable interactions with water molecules. Consequently, its solubility in purely aqueous systems like PBS is very low.[4] Many indole derivatives are known to have poor water solubility, which can present challenges in formulation development.[5][6]

Q2: I successfully dissolved the compound in DMSO to make a 20 mM stock, but when I dilute it 1:1000 into my cell culture media, a precipitate forms immediately. What's going on?

A: You are observing a phenomenon known as "antisolvent precipitation." This is a frequent issue when working with poorly soluble compounds.[7]

• Mechanism: Dimethyl sulfoxide (DMSO) is a powerful, polar aprotic solvent that can effectively solvate your compound at high concentrations. However, when you introduce a small volume of this DMSO stock into a large volume of aqueous buffer (the "antisolvent"), the local solvent environment around the compound molecules changes dramatically. The DMSO concentration plummets, and the compound is suddenly exposed to water, in which it is not soluble. Unable to remain dissolved, the compound crashes out of solution as a fine precipitate.[7]

This process is visualized in the workflow diagram below.

Caption: Common workflow leading to compound precipitation.

Q3: Is there a "safe" final concentration of organic solvent (like DMSO) to use in my biological assays?

A: Yes, this is a critical consideration for maintaining experimental integrity. While the tolerance can vary between cell lines and assay types, a widely accepted best practice is to keep the final concentration of DMSO at or below 0.5% (v/v) . Many researchers aim for 0.1% to further minimize any potential off-target effects of the solvent on cellular physiology or enzyme kinetics. It is always advisable to run a "vehicle control" (your final assay buffer containing the same final concentration of DMSO but without the compound) to ensure the solvent itself is not impacting your results.

Troubleshooting and Optimization Guide

If you are facing solubility issues, a systematic approach is the key to success. This guide provides a tiered strategy, from simple adjustments to more advanced formulation techniques.

Decision-Making Workflow for Solubility Enhancement

The following diagram outlines a logical progression for troubleshooting. Start with the foundational techniques and proceed to advanced methods only if necessary.

Caption: A systematic workflow for addressing solubility issues.

Q4: How can I use co-solvents to prevent precipitation in my final working solution?

A: Using a co-solvent involves adding a water-miscible organic solvent to your final aqueous buffer to increase the overall solubilizing capacity of the medium.[8] This is a common and effective strategy.[7][9]

• Rationale: Co-solvents like polyethylene glycol 400 (PEG 400) or ethanol act as a "bridge" between the hydrophobic compound and the water. They reduce the polarity of the bulk solvent, making it more hospitable to your compound and preventing it from precipitating upon dilution of the DMSO stock.[8]

• Common Co-solvents: Besides DMSO, other useful co-solvents include PEG 400, ethanol, and propylene glycol.[8][10]

• Considerations: The choice and final concentration of the co-solvent must be compatible with your experimental system. For cell-based assays, it is crucial to determine the toxicity threshold of your chosen co-solvent.

A detailed methodology is provided in Protocol 2 .

Q5: Can adjusting the pH of my buffer help dissolve the compound?

A: Yes, pH modification can be a powerful tool if the molecule has an ionizable functional group.[11][12][13] The solubility of ionizable drugs is often pH-dependent.[14]

• Mechanism: The indole nitrogen in the core structure is weakly basic. In an acidic environment (lower pH), this nitrogen can become protonated, acquiring a positive charge. This charged, or ionized, form of the molecule is generally much more soluble in aqueous media than the neutral form.[7][11]

• How to Test: Prepare small batches of your buffer at different pH values (e.g., pH 7.4, 6.5, 5.5) and test the solubility of your compound.

• Caution: You must ensure that the required pH for solubility does not negatively impact your compound's stability or the biological activity of your assay system.

Q6: What are surfactants and how do they work?

A: Surfactants (surface-active agents) are amphiphilic molecules, meaning they have both a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[15][16]

• Mechanism of Action: Above a specific concentration, called the critical micelle concentration (CMC), surfactant molecules self-assemble into spherical structures called micelles.[17][18] The hydrophobic tails form a core, creating a microenvironment that can encapsulate your poorly soluble compound, while the hydrophilic heads face outward, interacting with the water. This effectively solubilizes the compound within the aqueous solution.[17][18][19]

• Common Examples: Non-ionic surfactants like Polysorbate 80 (Tween® 80) and Polysorbate 20 are frequently used in pharmaceutical formulations and biological assays due to their effectiveness and relatively low toxicity.[18]

Q7: I've heard about cyclodextrins. How can they improve the solubility of my compound?

A: Cyclodextrins are cyclic oligosaccharides that represent a highly effective, advanced solubilization strategy.[20] They are shaped like a truncated cone or donut with a hydrophobic interior cavity and a hydrophilic exterior.[21][22][23]

• Mechanism of Inclusion Complex Formation: The hydrophobic indole portion of your compound can fit into the non-polar cavity of the cyclodextrin molecule, forming a stable "inclusion complex."[22][24] The hydrophilic exterior of the cyclodextrin then allows this entire complex to dissolve readily in water.[21] This process can increase the apparent solubility of a compound by several orders of magnitude.[21]

• Common Types: Modified cyclodextrins, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are often preferred because they have significantly higher aqueous solubility and lower toxicity compared to the parent β-cyclodextrin.[21]

Caption: Encapsulation of a hydrophobic molecule by a cyclodextrin.

A detailed methodology for using cyclodextrins is provided in Protocol 3 .

Experimental Protocols

Protocol 1: Best Practices for Preparing a Concentrated Stock Solution

This protocol ensures your compound is fully dissolved at a high concentration, providing a reliable starting point.[25][26][27][28]

• Calculate Mass: Determine the mass of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (Molecular Weight: 244.29 g/mol ) required to make a desired volume of high-concentration stock (e.g., 10-50 mM).[29]

• Weigh Compound: Accurately weigh the solid compound using an analytical balance.

• Add Solvent: Transfer the solid to an appropriate-sized vial. Add a portion (e.g., ~80%) of the total required volume of high-purity, anhydrous DMSO.

• Promote Dissolution: Cap the vial and facilitate dissolution by vortexing and/or gentle warming (do not exceed 40°C) in a water bath. Sonication can also be effective. Ensure all solid material is completely dissolved by visual inspection.

• Bring to Final Volume: Once fully dissolved, add DMSO to reach the final target volume. Mix thoroughly.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Protocol 2: Preparation of a Working Solution Using a Co-solvent

This protocol is for diluting your DMSO stock into an aqueous buffer containing a co-solvent to prevent precipitation.

• Prepare Co-solvent Buffer: Prepare your final experimental buffer (e.g., PBS, pH 7.4) containing the desired percentage of a co-solvent. For example, to make a 5% PEG 400 buffer, add 5 mL of PEG 400 to 95 mL of PBS.

• Calculate Dilution: Determine the volume of your DMSO stock solution needed to achieve the final desired concentration in the co-solvent buffer. Ensure the final DMSO concentration remains low (e.g., <0.5%).

• Dilution Technique (Crucial): Add the small volume of the concentrated DMSO stock solution dropwise into the larger volume of the co-solvent buffer while the buffer is being vortexed or stirred vigorously. Never add the aqueous buffer to the DMSO stock. This rapid mixing is key to preventing localized high concentrations that can lead to precipitation.

• Final Check: Visually inspect the final solution for any signs of precipitation or cloudiness.

Protocol 3: Formulation with Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

This advanced protocol creates a highly soluble inclusion complex.[21][22][24]

• Prepare Cyclodextrin Solution: Prepare a solution of HP-β-CD in your desired aqueous buffer. A concentration of 10-40% (w/v) is a typical starting point. Warming the solution may be necessary to fully dissolve the cyclodextrin.

• Add Compound: Add the pre-weighed solid 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide directly to the HP-β-CD solution.

• Facilitate Complexation: Vigorously stir or shake the mixture at room temperature for several hours (4-24 hours) to allow for the formation of the inclusion complex. The solution should clarify as the compound is encapsulated.

• Sterilization & Use: Once the compound is fully dissolved, the resulting solution can be sterile-filtered through a 0.22 µm filter (ensure the filter material is compatible). This solution can now be used as a highly concentrated, water-soluble stock for further dilutions into your final assay medium.

Summary of Solubilization Strategies

Method	Mechanism	Pros	Cons	Best For
Co-solvents (PEG 400, Ethanol)	Reduces bulk solvent polarity.[8]	Simple, inexpensive, effective for moderate solubility enhancement.	Potential for biological interference/toxicity at higher concentrations.	Initial troubleshooting, in vitro assays where solvent effects can be controlled.
pH Adjustment	Increases ionization of the compound, enhancing interaction with water.[11]	Can produce dramatic increases in solubility; simple to implement.	Only works for ionizable compounds; required pH may not be compatible with the assay.	Compounds with acidic or basic functional groups.
Surfactants (Tween® 80)	Encapsulation of the compound within micelles.[17][18]	High solubilization capacity; widely used in formulations.	Can interfere with some biological assays; potential for cell lysis at high concentrations.	Both in vitro and in vivo formulations, especially when co-solvents fail.
Cyclodextrins (HP-β-CD)	Formation of a water-soluble inclusion complex.[22][24]	Very high solubilization capacity; low toxicity; can improve stability.[21]	More expensive; requires a dedicated complexation step.	Challenging compounds, in vivo studies, and when minimizing organic solvents is critical.

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"stabilizing 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in solution for long-term storage"

Introduction: Welcome to the technical support guide for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2). This document is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their experiments. The inherent reactivity of the indole and aldehyde moieties in this molecule presents unique challenges for long-term storage in solution. Ensuring the stability of your stock solutions is paramount for generating reproducible and reliable experimental data. This guide provides a comprehensive overview of potential degradation pathways, troubleshooting advice, and validated protocols to maintain the integrity of your compound over time.

Frequently Asked Questions (FAQs)

Q1: My solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide has turned yellow or brown. What happened?

A: Discoloration is a common indicator of degradation. The likely cause is the oxidation of the indole ring system, a known issue with indole derivatives, which can form highly colored polymeric byproducts. The aldehyde group is also susceptible to oxidation. Exposure to air (oxygen), light, and non-optimal pH can accelerate this process.

Q2: What is the primary chemical instability I should be concerned about?

A: The formyl (aldehyde) group is the most reactive site on the molecule. It is highly susceptible to oxidation, converting it into an inactive carboxylic acid derivative (2-(3-carboxy-indol-1-yl)-N-isopropyl-acetamide). This is often the primary pathway for loss of compound potency.[1][2]

Q3: What is the best general-purpose solvent for long-term storage?

A: For long-term storage, anhydrous, deoxygenated aprotic solvents such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are recommended. Avoid aqueous solutions or protic solvents like ethanol and methanol for primary stock solutions, as they can participate in degradation reactions (e.g., acetal formation with the aldehyde).

Q4: My compound's activity in my assay is decreasing over time, even when stored at -20°C. Why?

A: While low temperatures slow down reaction kinetics, they do not entirely stop degradation. The two most probable causes are (1) slow oxidation due to dissolved oxygen in your solvent, and (2) degradation from repeated freeze-thaw cycles. It is crucial to prepare single-use aliquots to minimize freeze-thaw stress and to use deoxygenated solvents.

Q5: Should I protect my solutions from light?

A: Absolutely. The indole nucleus is known to be photosensitive and can degrade upon exposure to UV or even ambient laboratory light.[3][4][5] All solutions containing this compound should be stored in amber vials or wrapped in aluminum foil to protect them from light. International guidelines for stability testing mandate photostability assessment for new chemical entities.[6]

Understanding the Degradation Pathways

The stability of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is compromised by three main chemical functionalities: the indole ring, the aldehyde group, and the acetamide side chain. Understanding these vulnerabilities is key to designing an effective storage strategy.

• Oxidative Degradation: This is the most significant threat.

  • Aldehyde Oxidation: The formyl group can be easily oxidized to a carboxylic acid, especially in the presence of atmospheric oxygen. This is a common failure mode for aldehydes.[2]

  • Indole Oxidation: The electron-rich indole ring is also prone to oxidation, which can lead to complex reaction cascades and the formation of colored oligomers.[7]

• Hydrolytic Degradation:

  • Amide Hydrolysis: Under strongly acidic or basic conditions, the N-isopropyl-acetamide side chain can be hydrolyzed, cleaving the molecule.[8][9][10] While generally slow near neutral pH, this can become significant if solutions are not properly buffered.

• Photodegradation:

  • Indole derivatives can absorb UV light, leading to the formation of reactive excited states that can undergo various degradation reactions.[5][11] This pathway is effectively mitigated by protecting the solution from light.

• pH-Mediated Instability:

  • Extremes of pH should be avoided. Alkaline conditions can deprotonate the indole nitrogen and catalyze aldol-type condensation reactions, while acidic conditions can promote polymerization or hydrolysis.[12][13] Many phenolic and indole-like compounds show poor stability at high pH.[14][15]

Visualization of Potential Degradation

The following diagram illustrates the primary points of molecular instability.

Caption: Key degradation pathways for the target molecule.

Troubleshooting Guide

Observed Problem	Potential Cause(s)	Recommended Action(s)
Rapid loss of potency in bioassay.	Aldehyde oxidation to carboxylic acid.	Prepare fresh stock solutions using the protocol below. Purge solvent with argon or nitrogen before use. Add an antioxidant like BHT or Ascorbic Acid to working solutions (test for assay interference first).
Precipitate forms in solution upon storage.	Poor solubility at low temperature; polymerization.	Ensure the concentration is below the solubility limit at the storage temperature. Consider a different solvent system (e.g., pure DMSO vs. aqueous buffer). Filter the solution through a 0.22 µm syringe filter before storage.
LC-MS or HPLC analysis shows multiple new peaks.	Compound degradation.	Characterize the new peaks. An increase in mass of 16 Da likely corresponds to the carboxylic acid. Use the HPLC stability protocol below to quantify degradation over time.
Solution color changes from clear to yellow/brown.	Oxidation of the indole ring.	Immediately discard the solution. Ensure all future solutions are protected from light and oxygen. Store under an inert atmosphere (argon or nitrogen).

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the best practices for preparing a concentrated stock solution (e.g., 10-50 mM) for long-term storage.

Materials:

• 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide solid

• Anhydrous, analytical grade DMSO (or DMF)

• Argon or Nitrogen gas with regulator and tubing

• Sterile, amber glass vials with PTFE-lined screw caps

• Analytical balance and appropriate glassware

Procedure:

• Pre-Weigh Compound: Accurately weigh the desired amount of solid compound into a clean, dry amber vial.

• Deoxygenate Solvent: Take a sealed bottle of anhydrous DMSO. Carefully pierce the septum with a needle connected to an inert gas line and another needle to act as a vent. Bubble the inert gas through the solvent for 15-20 minutes to remove dissolved oxygen.

• Dissolution: Using a syringe, transfer the calculated volume of deoxygenated DMSO to the vial containing the solid compound.

• Solubilize: Gently vortex or sonicate the vial until all solid material is completely dissolved.

• Inert Atmosphere Overlay: Before sealing the vial, flush the headspace with inert gas for 30-60 seconds to displace any air.

• Seal and Label: Immediately cap the vial tightly. Label clearly with compound name, concentration, solvent, and date.

• Aliquot for Use: Prepare single-use aliquots (e.g., 10-50 µL) in smaller amber micro-centrifuge tubes or vials. Flush the headspace of each aliquot with inert gas before sealing. This prevents contamination of the main stock and minimizes freeze-thaw cycles.

• Storage: Store the main stock and all aliquots at -80°C for maximum long-term stability. For short-term (1-2 weeks), -20°C is acceptable.

Protocol 2: HPLC Method for Stability Monitoring

This self-validating protocol allows you to quantify the stability of your compound under your specific storage conditions.

Objective: To determine the percentage of intact compound remaining over time.

Workflow Diagram:

Caption: Workflow for assessing compound stability via HPLC.

Procedure:

• Prepare Standard Curve: Prepare a fresh solution of the compound and create a standard curve (e.g., 1, 5, 10, 25, 50 µM) to ensure the method is linear and quantitative.

• Initial Analysis (T=0): Immediately after preparing your stock solution for the stability study, dilute an aliquot to a suitable concentration (e.g., 10 µM) in the mobile phase and inject it into the HPLC system. Record the peak area of the parent compound. This is your A₀ value.

• Store Samples: Store your aliquots under the desired conditions (e.g., -80°C protected from light, 4°C protected from light, room temperature exposed to light, etc.).

• Subsequent Analysis (T=t): At each scheduled time point (e.g., 24h, 7 days, 1 month), thaw a new aliquot, prepare the sample identically to the T=0 sample, and inject it. Record the new peak area (Aₜ).

• Calculation: Calculate the percentage of compound remaining using the formula: % Remaining = (Aₜ / A₀) × 100.

• Evaluation: A loss of >5-10% of the parent compound typically indicates significant degradation, and the storage conditions should be considered inadequate.

Suggested HPLC Conditions (starting point, requires optimization):

• Column: C18, 4.6 x 150 mm, 3.5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, return to 30% B and re-equilibrate.

• Flow Rate: 1.0 mL/min

• Detection: UV at 280 nm or 305 nm (indole chromophore).

• Injection Volume: 10 µL

Summary of Recommended Storage Conditions

Parameter	Recommendation	Rationale
Solvent	Anhydrous, deoxygenated DMSO or DMF	Aprotic and less reactive than alcohols or water. Deoxygenation minimizes oxidation.
Temperature	-80°C (long-term) / -20°C (short-term)	Drastically reduces the rate of all chemical degradation pathways.
Atmosphere	Inert (Argon or Nitrogen)	Displaces oxygen, the primary driver of oxidative degradation of both the aldehyde and indole.
Light	Protect from all light (Amber vials)	The indole ring is photosensitive and can degrade upon light exposure.[5]
pH	Not applicable for aprotic solvents. For aqueous buffers, maintain pH 6.0-7.0.	Avoids acid/base-catalyzed hydrolysis and degradation.[13][14]
Additives	Antioxidants (e.g., BHT) for working solutions	Can scavenge free radicals, but must be tested for assay interference.[16][17]
Handling	Use single-use aliquots	Prevents contamination of master stock and avoids damaging freeze-thaw cycles.

References

• Method of stabilizing an aldehyde. (n.d.). Google Patents.

• Kovacs, H., et al. (2008). Stabilization of ketone and aldehyde enols by formation of hydrogen bonds to phosphazene enolates and their aldol products. Journal of the American Chemical Society, 130(30), 9668-9. Available from: [Link]

• Indole-3-carbinol. (n.d.). Ask Ayurveda. Retrieved from [Link]

• What is stability of aldehyde and ketone? (2016). Quora. Retrieved from [Link]

• Indole-3-acetic acid. (n.d.). Ask Ayurveda. Retrieved from [Link]

• Ma, Q., et al. (2022). Microbial Degradation of Indole and Its Derivatives. ResearchGate. Retrieved from [Link]

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. Plant Physiology, 165(1), 173-187. Available from: [Link]

• A Stable Aqueous Aldehyde Solution. (n.d.). Quick Company. Retrieved from [Link]

• Klein, R., et al. (1981). Photophysics of indole. Comparative study of quenching, solvent, and temperature effects by laser flash photolysis and fluorescence. The Journal of Physical Chemistry, 85(6), 692-697. Available from: [Link]

• Robbins, J. A., et al. (1988). Chemical and Biological Stability of Indole-3-Butyric Acid (IBA) After Long-term Storage at Selected Temperatures and Light Regimes. Journal of Environmental Horticulture, 6(2), 33-38. Available from: [Link]

• Aldehyde. (n.d.). Wikipedia. Retrieved from [Link]

• Bolton, P. D., et al. (1971). Hydrolysis of amides. VI. Dilute acid hydrolysis of N-alkyl substituted acetamides. Australian Journal of Chemistry, 24(10), 2101-2109. Available from: [Link]

• Monti, S., et al. (2011). Determination of photostability and photodegradation products of indomethacin in aqueous media. ResearchGate. Retrieved from [Link]

• Process for the preparation of an acetamide derivative. (n.d.). Google Patents.

• Böttcher, C., et al. (2014). The Biosynthetic Pathway of Indole-3-Carbaldehyde and Indole-3-Carboxylic Acid Derivatives in Arabidopsis. ResearchGate. Retrieved from [Link]

• Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. (2023). MDPI. Retrieved from [Link]

• Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. (2022). NIH National Center for Biotechnology Information. Retrieved from [Link]

• Base-Promoted Hydrolysis of Acetamide (RXN Mechanism). (2014). YouTube. Retrieved from [Link]

• Strambini, G. B., & Gonnelli, M. (2004). The triplet-state lifetime of indole derivatives in aqueous solution. Photochemistry and Photobiology, 80(3), 462-8. Available from: [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of Agricultural and Food Chemistry, 48(6), 2101-10. Available from: [Link]

• Effect of pH on the Stability of Plant Phenolic Compounds. (2000). ResearchGate. Retrieved from [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (1996). ICH Harmonised Tripartite Guideline. Available from: [Link]

• pH and Its Effects on Phytochemical Stability. (2022). Extraction Magazine. Retrieved from [Link]

• Wakabayashi, K., et al. (1991). Stability of Mutagenic Nitrosated Products of Indole Compounds Occurring in Vegetables. IARC Scientific Publications, (105), 584-7. Available from: [Link]

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Technical Support Center: Troubleshooting Unexpected Side Reactions in the Formylation of Indole Acetamides

Welcome to the Technical Support Center for the formylation of indole acetamides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this crucial synthetic transformation. The formylation of the indole nucleus, particularly at the C3 position, is a cornerstone reaction for building complexity in many pharmaceutically active compounds. However, the seemingly straightforward Vilsmeier-Haack reaction, and other formylation methods, can often yield a frustrating array of unexpected side products.

This document provides in-depth, field-proven insights into diagnosing and resolving these issues. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions and optimize your reaction outcomes.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier-Haack reaction and why is it so common for indole formylation?

The Vilsmeier-Haack reaction is a widely used method to introduce a formyl group (-CHO) onto electron-rich aromatic and heteroaromatic rings.[1][2] It involves the use of a "Vilsmeier reagent," an electrophilic chloroiminium salt, which is typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[2][3][4]

For indoles, this reaction is particularly effective because the indole nucleus is highly electron-rich, making it susceptible to attack by even weak electrophiles like the Vilsmeier reagent.[4] The reaction is highly regioselective, strongly favoring formylation at the C3 position, which possesses the highest electron density.[5]

Q2: What is the basic mechanism of the Vilsmeier-Haack reaction on an indole acetamide?

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic (chloromethylene)dimethyliminium ion, commonly known as the Vilsmeier reagent.[3][4]

• Electrophilic Aromatic Substitution: The electron-rich C3 position of the indole ring attacks the electrophilic carbon of the Vilsmeier reagent. This forms a cationic intermediate.[5] Subsequent loss of a proton restores aromaticity, yielding an iminium salt intermediate.

• Hydrolysis: During aqueous workup, the iminium salt is hydrolyzed to furnish the final 3-formylindole acetamide product.[1][3]

Q3: Are there alternatives to the Vilsmeier-Haack reaction for formylating indoles?

Yes, several other methods exist, though they come with their own sets of challenges. These include:

• Duff Reaction: Uses hexamethylenetetramine (HMTA) in an acidic medium. While convenient, it often results in lower yields compared to the Vilsmeier-Haack method.[6][7]

• Reimer-Tiemann Reaction: Involves chloroform and a strong base. This method can be harsh and may lead to other side products, such as 3-chloroquinolines.[8]

• Newer Methods: Recent advancements include milder, metal-catalyzed approaches (e.g., using FeCl₃) or photochemical methods that avoid the use of hazardous reagents like POCl₃.[9][10]

Section 2: Troubleshooting Guide - Diagnosis and Solutions

This section addresses specific, observable problems during the formylation of indole acetamides, providing likely causes and actionable solutions.

Problem 1: Low or No Yield of the Desired C3-Formyl Product

Symptoms:

• TLC or LC-MS analysis shows predominantly unreacted starting material.

• The reaction mixture fails to develop the characteristic color change associated with the formation of the reaction complex.

Possible Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Inactive Vilsmeier Reagent	POCl₃ and DMF are hygroscopic. Water contamination will hydrolyze the POCl₃ and the Vilsmeier reagent, rendering it inactive.	Use freshly distilled or newly opened bottles of POCl₃ and anhydrous DMF.[11] Perform the reaction under a dry, inert atmosphere (e.g., Nitrogen or Argon).
Insufficient Activation	The Vilsmeier reagent is a relatively weak electrophile.[4] If the indole acetamide substrate has electron-withdrawing groups, the nucleus may not be sufficiently electron-rich to react under standard conditions.	For electron-deficient substrates, pre-form the Vilsmeier reagent, then add the indole and stir at a higher temperature (e.g., 60-80 °C) or for a longer duration.[1][12]
Incorrect Stoichiometry	An insufficient amount of the Vilsmeier reagent will lead to incomplete conversion.	Use a slight excess of the Vilsmeier reagent. A molar ratio of 1.5 to 3.0 equivalents of the reagent relative to the indole substrate is a common starting point.[11][12]
Improper Reaction Temperature	The reaction is highly temperature-dependent. Formation of the Vilsmeier reagent is exothermic and requires cooling, but the subsequent reaction with the indole may require heat.[11][13]	Prepare the Vilsmeier reagent at 0 °C. After adding the indole substrate, allow the reaction to warm to room temperature and, if necessary, gently heat to 40-80 °C, monitoring by TLC.[11]

Problem 2: Formation of a Di-formylated or Tri-indolylmethane Byproduct

Symptoms:

• Mass spectrometry reveals a peak corresponding to the desired product + 28 Da (CHO group).

• In some cases, complex oligomeric products like di- and tri-indolylmethanes may form.[14]

Possible Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Excess Vilsmeier Reagent / Harsh Conditions	With highly activated indoles or under forcing conditions (high temperature, long reaction times), a second formylation can occur, often at the N1 position or another carbon on the ring.[12]	Carefully control the stoichiometry. Use the minimum effective amount of Vilsmeier reagent (start with 1.5 eq). Add the POCl₃ dropwise to the DMF solution at 0 °C to maintain control.
Reaction with Product	The initially formed 3-formylindole can react with another molecule of the starting indole under the reaction conditions, leading to bis(indolyl)methane derivatives.	Monitor the reaction closely by TLC. Once the starting material is consumed, quench the reaction promptly. Avoid letting the reaction stir for excessively long periods after completion.

Problem 3: Observation of a Chlorinated Side Product

Symptoms:

• Mass spectrometry shows a peak at M+34/M+36 (isotopic pattern for a single chlorine atom).

Possible Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Reaction with Chloroiminium Ion	The chloroiminium ion (Vilsmeier reagent) can, in some cases, act as a chlorinating agent instead of a formylating agent, particularly at higher temperatures.[13] The mechanism can involve electrophilic attack by a chlorine-containing species.[15]	Maintain the lowest effective reaction temperature. Overheating the reaction mixture significantly increases the risk of chlorination.[13]
Intermediate Reactivity	The intermediate formed after the initial attack of the indole on the Vilsmeier reagent can potentially eliminate HCl to form a chlorinated product, although this is less common than direct chlorination. N-chloroindoles have been detected as intermediates in other chlorination reactions.[16]	Ensure a clean and prompt hydrolytic workup. Pouring the reaction mixture into ice water or a mild base helps to rapidly hydrolyze the iminium intermediates, minimizing their residence time and potential for side reactions.[13]

Problem 4: N-Formylation instead of C3-Formylation

Symptoms:

• The major product has the correct mass, but the ¹H NMR spectrum shows a downfield singlet for the N-CHO proton and lacks the characteristic C3-CHO proton signal.

Possible Causes & Solutions:

Cause	Scientific Explanation	Troubleshooting Action
Steric Hindrance at C3	If the C3 position is blocked or highly sterically hindered, formylation may occur on the indole nitrogen, which is also a nucleophilic site.[6]	This is a substrate-specific issue. If C3-formylation is desired, a different synthetic route may be necessary. Alternatively, if N-formylation is the only product, it may be possible to induce rearrangement to the C3 position under different conditions, though this is not trivial.
Reaction Conditions	Certain conditions can favor N-formylation. For example, using formic acid as the formylating agent can lead to N-formylation of some indoles.[17]	For C3-formylation, the Vilsmeier-Haack reaction is generally the most reliable method. Stick to the standard DMF/POCl₃ protocol.

Section 3: Visualization & Workflows

Diagram 1: Vilsmeier-Haack Reaction and Key Side Reactions

This diagram illustrates the main reaction pathway for C3-formylation and the branching points that lead to common undesired side products like di-formylation and chlorination.

Caption: Vilsmeier-Haack pathway and common side reactions.

Diagram 2: Troubleshooting Workflow

This decision tree provides a logical path to diagnose and solve issues encountered during the reaction.

Caption: A decision tree for troubleshooting formylation issues.

Section 4: Experimental Protocols

Standard Protocol for Vilsmeier-Haack Formylation of an Indole Acetamide

This protocol is a general guideline and must be adapted based on the specific reactivity and solubility of the substrate.

Materials:

• Indole acetamide substrate

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃), freshly distilled or from a new bottle

• Dichloromethane (DCM), anhydrous (optional co-solvent)

• Crushed ice

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reagent Preparation (0 °C):

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous DMF (3.0 eq relative to the substrate).

  • Cool the flask to 0 °C using an ice-water bath.

  • Add POCl₃ (1.5 eq) dropwise to the stirred DMF solution over 20-30 minutes. Maintain the temperature below 5 °C. A thick, sometimes colorful, precipitate of the Vilsmeier reagent may form.

  • Stir the mixture at 0 °C for an additional 30 minutes.[11]

• Reaction with Indole Substrate (0 °C to RT/Heat):

  • Dissolve the indole acetamide substrate (1.0 eq) in a minimal amount of anhydrous DMF or DCM.

  • Add the substrate solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

  • Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish, heat the mixture to 40-60 °C.[13]

• Quenching and Work-up:

  • Once the reaction is complete (starting material consumed), cool the mixture back to room temperature.

  • In a separate large beaker, prepare a vigorously stirred mixture of crushed ice and saturated NaHCO₃ solution.

  • Slowly and carefully pour the reaction mixture into the ice/bicarbonate slurry. Caution: This quench is highly exothermic and releases gas.

  • Continue stirring for 30-60 minutes until the hydrolysis is complete and gas evolution ceases. The pH should be basic (>8).

• Extraction and Isolation:

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

  • Combine the organic layers, wash with water, then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by silica gel column chromatography or recrystallization to yield the pure 3-formylindole acetamide.

References

• Formation of indole trimers in Vilsmeier type reactions - Semantic Scholar. (n.d.). Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction | NROChemistry. (n.d.). Retrieved January 16, 2026, from [Link]

• Naveen, N., et al. (2022).

• Vilsmeier–Haack reaction of indole - YouTube. (2020, June 10). Retrieved January 16, 2026, from [Link]

• Vilsmeier-Haack Reaction - Chemistry Steps. (n.d.). Retrieved January 16, 2026, from [Link]

• Wang, Q.-D., et al. (2017). Iron-Catalyzed C3-Formylation of Indoles with Formaldehyde and Aqueous Ammonia under Air. Synlett, 28, 2670-2674.

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• Neat Formic Acid: an Excellent N-Formylating Agent for Carbazoles, 3-Alkylindoles, Diphenylamine and Moderately Weak Nucleophilic Anilines | Request PDF. (n.d.). Retrieved January 16, 2026, from [Link]

• Plausible mechanism for formylation and chlorination of indole ring - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

• Initial Transformation Products Formation Mechanisms during Chlorination of the Indole Moiety: A Computational Study. (n.d.). Retrieved January 16, 2026, from [Link]

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• De Rosa, M., & Alonso, J. L. T. (1978). Studies of the Mechanism of Chlorination of Indoles. Detection of N-Chloroindole and 3-Chloro-3H-indole as Intermediates. Journal of the American Chemical Society, 100(1), 268-272.

• The Vilsmeier Reaction. 2. Reactions with Compounds Other Than Fully Conjugated Carbocycles and Heterocycles. (n.d.). Retrieved January 16, 2026, from [Link]

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• Vilsmeier-Haack Reaction with 2,3,3-Trimethyl-3H-benzo[g]indole and Its Conversion into 2-(1-aryl-1H-pyrazol-4-yl) - Organic Chemistry Research. (n.d.). Retrieved January 16, 2026, from [Link]

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• Having some troubles with a Vislmeier-Haack reaction (more infos about my attempts in the comments). - Reddit. (2021, July 9). Retrieved January 16, 2026, from [Link]

• Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. (n.d.). Retrieved January 16, 2026, from [Link]

• Formylating agents | Chemical Reviews - ACS Publications. (n.d.). Retrieved January 16, 2026, from [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved January 16, 2026, from [Link]

• Vilsmeier-haack reaction cyclization of N-Substituted-3-acetyl indole phenyl hydrazones and their reactions | Request PDF. (n.d.). Retrieved January 16, 2026, from [Link]

• Note Reactions of Vilsmeier Haack reagent with aromatic and heterocyclic aldoximes. (n.d.). Retrieved January 16, 2026, from [Link]

• 2-(p-Hydroxybenzyl)indoles - Side Products Formed Upon Cleavage of Indole Derivatives from Carboxylated Wang Polymer - an NMR Study - NIH. (n.d.). Retrieved January 16, 2026, from [Link]

• Preparation and Properties of INDOLE. (n.d.). Retrieved January 16, 2026, from [Link]

• Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies - NIH. (2021, January 12). Retrieved January 16, 2026, from [Link]

• Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization) - MDPI. (n.d.). Retrieved January 16, 2026, from [Link]

• Synthesis of substituted indole-3-carboxaldehyde derivatives | Request PDF. (n.d.). Retrieved January 16, 2026, from [Link]

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• US5085991A - Process of preparing purified aqueous indole solution - Google Patents. (n.d.).

• Synthesis of new indole-2-carboxamide and 3-acetamide derivatives and evaluation their antioxidant properties - PubMed. (n.d.). Retrieved January 16, 2026, from [Link]

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Technical Support Center: Optimization of N-Alkylation of Indole-3-Carboxaldehyde

Welcome to the technical support center for the N-alkylation of indole-3-carboxaldehyde. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and provide in-depth, evidence-based solutions to optimize your reaction conditions. Our approach is rooted in explaining the "why" behind each recommendation, ensuring you can adapt these principles to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: My N-alkylation reaction of indole-3-carboxaldehyde is showing low to no yield. What are the most likely causes?

A1: Low yields in this reaction are a frequent issue stemming from several core factors. Let's break them down:

• Insufficient Deprotonation: The N-H bond of the indole ring is not highly acidic (pKa ≈ 17 in DMSO), requiring a sufficiently strong base to generate the reactive indolate anion. If the base is too weak, the equilibrium will favor the starting material, leading to poor conversion.[1]

• Poor Reagent or Solvent Purity: Water is the enemy of this reaction. Any protic impurities in your reagents or solvent will quench the strong base and the indolate anion, effectively halting the reaction.[1]

• Suboptimal Solubility: If your indole substrate, base, or alkylating agent is not well-dissolved in the chosen solvent, the reaction will be slow and inefficient due to the heterogeneous nature of the mixture.[1]

• Inadequate Temperature: Like many reactions, the N-alkylation of indole has an activation energy barrier that must be overcome. Room temperature may not be sufficient to drive the reaction forward at a reasonable rate.[1]

Q2: I'm observing a significant amount of C3-alkylation as a side product. How can I improve the N-selectivity?

A2: The competition between N-alkylation and C3-alkylation is a classic challenge in indole chemistry, as the C3 position is often more nucleophilic than the nitrogen.[2][3] Here’s how you can steer the reaction towards the desired N-alkylated product:

• Choice of Base and Solvent: The combination of a strong base and a polar aprotic solvent is crucial. Using a strong base like sodium hydride (NaH) in a solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) promotes the formation of the indolate anion, which favors N-alkylation.[2][3] Incomplete deprotonation can lead to a higher proportion of C3-alkylation.[2]

• Reaction Temperature: Higher reaction temperatures can favor the thermodynamically more stable N-alkylated product over the kinetically favored C3-alkylated product.[2][3][4]

• Counter-ion Effects: The cation from the base (e.g., Na+, K+, Cs+) can influence the site of alkylation. Bases that produce ionic salts, like NaH or KH, tend to favor N-alkylation.[5] Experimenting with different bases such as potassium hydroxide (KOH) or cesium carbonate (Cs₂CO₃) can sometimes improve N-selectivity.[1]

Q3: What are the best practices for setting up the reaction to ensure reproducibility and high yield?

A3: A successful N-alkylation reaction hinges on meticulous setup and execution.

• Drying of Reagents and Glassware: Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure your indole-3-carboxaldehyde and alkylating agent are dry.

• Inert Atmosphere: Conduct the entire reaction under an inert atmosphere to prevent moisture from the air from interfering with the reaction.[1]

• Order of Addition: Typically, the indole is dissolved in the anhydrous solvent, followed by the portion-wise addition of the strong base at a reduced temperature (e.g., 0 °C) to control the initial exothermic reaction. After a period of stirring to ensure complete deprotonation, the alkylating agent is added, often dropwise.[6]

Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues you might encounter.

Problem	Potential Cause(s)	Recommended Solution(s)
No Reaction / Poor Conversion	1. Weak Base: The chosen base is not strong enough to deprotonate the indole N-H effectively. 2. Wet Reagents/Solvent: Protic impurities are quenching the base and/or the indolate anion. 3. Low Temperature: The reaction lacks sufficient energy to proceed at a practical rate.	1. Switch to a Stronger Base: Sodium hydride (NaH) is a reliable choice.[1][2] Potassium hydroxide (KOH) or cesium carbonate (Cs₂CO₃) can also be effective.[1] 2. Ensure Anhydrous Conditions: Use freshly distilled or commercially available anhydrous solvents. Dry reagents in a vacuum oven if necessary. Assemble your reaction under an inert atmosphere.[1] 3. Increase Temperature: Gradually increase the reaction temperature. For some systems, heating to 80 °C or higher can significantly improve yields.[1][2]
Formation of C3-Alkylated Byproduct	1. Incomplete Deprotonation: The neutral indole is reacting at the more nucleophilic C3 position. 2. Solvent Effects: The solvent may not be optimal for favoring N-alkylation.	1. Use a Stronger Base/Allow More Time for Deprotonation: Ensure complete formation of the indolate anion by using a strong base like NaH and allowing sufficient stirring time before adding the alkylating agent.[2][3] 2. Optimize Solvent: Polar aprotic solvents like DMF or DMSO are generally preferred as they effectively solvate the indolate anion.[1] Increasing the proportion of DMF in a THF/DMF mixture can enhance N-selectivity.[3][4]
Formation of Dialkylated Products	1. Excess Alkylating Agent: Too much electrophile can lead to a second alkylation event. 2. High Reactivity: The alkylating agent is highly reactive, or the reaction conditions are too harsh.	1. Control Stoichiometry: Use a slight excess (e.g., 1.05–1.2 equivalents) of the alkylating agent.[2] 2. Slow Addition: Add the alkylating agent dropwise to the reaction mixture to maintain a low concentration and reduce the chance of dialkylation.[2]
Reaction is Sluggish or Stalls	1. Poor Solubility: One or more of the reactants is not fully dissolved. 2. Deactivated Substrate: Electron-withdrawing groups on the indole ring can reduce its nucleophilicity.	1. Change Solvent: Switch to a solvent in which all components are soluble. DMF and DMSO are often good choices for their high polarity.[1] 2. Increase Temperature/Use a More Reactive Alkylating Agent: Higher temperatures can help overcome the reduced reactivity. Alternatively, consider using a more reactive alkylating agent (e.g., an alkyl iodide instead of a bromide or chloride).
Complex Mixture of Products	1. Side Reactions: The aldehyde group may be participating in unwanted side reactions. 2. Degradation: The starting material or product may be unstable under the reaction conditions.	1. Consider a Protecting Group: If the aldehyde is interfering, you may need to protect it as an acetal before N-alkylation and then deprotect it afterward. 2. Milder Conditions: Explore alternative, milder methods such as phase-transfer catalysis, which can sometimes be performed at lower temperatures and with weaker bases.[7]

Experimental Workflow & Protocols

General Protocol for N-Alkylation using Sodium Hydride

This protocol provides a standard starting point for the N-alkylation of indole-3-carboxaldehyde.

Caption: Standard workflow for the N-alkylation of indole-3-carboxaldehyde.

Step-by-Step Methodology:

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add a magnetic stir bar and indole-3-carboxaldehyde (1.0 eq.) to an oven-dried, round-bottom flask.

• Dissolution: Add anhydrous DMF (enough to make a ~0.1-0.5 M solution) and stir until the solid is fully dissolved.

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq.) in small portions. Caution: Hydrogen gas is evolved.

• Activation: Stir the resulting suspension at 0 °C for 30-60 minutes.

• Alkylation: Add the alkylating agent (1.1 eq.) dropwise via syringe, keeping the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir overnight.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, carefully quench by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

• Extraction: Dilute with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate) three times.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Alternative Method: Phase-Transfer Catalysis (PTC)

For substrates that are sensitive to strong bases or high temperatures, PTC offers a milder alternative.

Caption: Workflow for N-alkylation using Phase-Transfer Catalysis.

Key Advantages of PTC:

• Does not require strictly anhydrous conditions.[8]

• Uses more economical and safer bases like aqueous NaOH or KOH.[7]

• Often proceeds at lower temperatures.

References

• Vicario, J. L., et al. (2010). Asymmetric phase-transfer-catalyzed intramolecular N-alkylation of indoles and pyrroles: a combined experimental and theoretical investigation. Chemistry, 16(41), 12462-73. Available at: [Link]

• BenchChem (2025). Optimizing reaction conditions for N-alkylation of indoles. BenchChem Technical Support.
• Barco, A., et al. (1976). The use of phase-transfer catalysis for the N-alkylation of indole. Synthesis, 1976(2), 124-126.

• Sigeev, A. S., et al. (2020). Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. ResearchGate. Available at: [Link]

• Sigman, M. S., et al. (2019). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction.
• BenchChem (2025).
• BenchChem (2025). Technical Support Center: Selective N-Alkylation of Indoles. BenchChem Technical Support.

• Trost, B. M., & Toste, F. D. (2017). Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol. Journal of the American Chemical Society, 139(45), 16094–16097. Available at: [Link]

• Kocienski, P. J. (2004). Protecting Groups (3rd ed.). Georg Thieme Verlag.
• BenchChem (2025).

• Muchowski, J. M., & Solas, D. R. (1983). Protecting groups for the pyrrole and indole nitrogen atom. The [2-(trimethylsilyl)ethoxy]methyl moiety. Lithiation of 1-[[2-(trimethylsilyl)ethoxy]methyl]pyrrole. The Journal of Organic Chemistry, 48(17), 2893–2897. Available at: [Link]

• Smith, A. B., et al. (2007). An Improved Process for the N-Alkylation of Indoles Using Chiral N-Protected 2-Methylaziridines. Organic Process Research & Development, 11(5), 858–863.

• Kanger, T., & Laars, M. (2020). Enantioselective Catalytic Synthesis of N-alkylated Indoles. Symmetry, 12(7), 1184. Available at: [Link]

• Jones, C. P., et al. (2021). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. Organic & Biomolecular Chemistry, 19(1), 128-134. Available at: [Link]

• Sarett, L. H., et al. (1961). Process for n-alkylation of indoles. U.S. Patent No. 3,012,040. Washington, DC: U.S. Patent and Trademark Office.

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Retrieved from [Link]

• Ackermann, L., et al. (2016). Nickel-catalyzed C–H alkylation of indoles with unactivated alkyl chlorides: evidence of a Ni(i)/Ni(iii) pathway. Chemical Science, 7(1), 341–346. Available at: [Link]

• Perwin, A., & Mazumdar, N. (2023). N-Alkylation/Arylation of Indole-3-Carboxaldehyde and Gelatin Functionalization via Schiff Base Formation. ChemistrySelect, 8(23), e202300958.

• Stilinović, V., et al. (2019). Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes. Molecules, 24(18), 3347. Available at: [Link]

• Buchwald, S. L., et al. (2015). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. Journal of the American Chemical Society, 137(13), 4413–4416.
• Xu, X., et al. (2011). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 7, 1234–1242.
• Ranu, B. C., et al. (2013). Solvent-Free Addition of Indole to Aldehydes: Unexpected Synthesis of Novel 1-[1-(1H-Indol-3-yl) Alkyl]-1H-Indoles and Preliminary Evaluation of Their Cytotoxicity in Hepatocarcinoma Cells. Molecules, 18(6), 6333–6344.

• A discussion on ResearchGate. (2014). How do I perform alkylation of indole NH of harmine hydrochloride salt using sodium hydride and alkyl bromide? Retrieved from [Link]

• El-Sawy, E. R., et al. (2017). 1H-Indole-3-carboxaldehyde: Synthesis and Reactions. Egyptian Journal of Chemistry, 60(5), 723-741.
• de Silva, S. O., & Snieckus, V. (1978). Indole N-alkylation of tryptamines via dianion and phthalimido intermediates. New potential indolealkylamine haptens. Canadian Journal of Chemistry, 56(12), 1621-1627.
• BenchChem (2025). Technical Support Center: Troubleshooting N-Allylation Side Reactions in Indole Synthesis. BenchChem Technical Support.
• Kumar, A., et al. (2012). Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation. Der Pharma Chemica, 4(5), 1982-1988.

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Technical Support Center: A Guide to Preventing Degradation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Welcome to the technical support resource for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. This guide is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshooting protocols to ensure the stability and integrity of this compound throughout your experiments. The inherent reactivity of the indole and formyl (aldehyde) functional groups necessitates careful handling to prevent degradation, which can compromise experimental reproducibility and outcomes.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the stability of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Q1: What are the primary causes of degradation for this compound? A1: The degradation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is primarily driven by its chemical structure. The two main points of vulnerability are the electron-rich indole nucleus and the electrophilic formyl (aldehyde) group. Key factors that accelerate degradation include:

• Oxidation: The indole ring is susceptible to oxidation from atmospheric oxygen, a process that can be catalyzed by metal ions[1]. The aldehyde group is also readily oxidized to the corresponding carboxylic acid.

• Photosensitivity: Many indole derivatives are sensitive to light, especially UV light, which can trigger photolytic degradation pathways[1][2].

• Temperature: Elevated temperatures significantly increase the rate of all chemical reactions, including oxidative and hydrolytic degradation[1].

• pH Instability: Indole compounds can be unstable under certain pH conditions, particularly strong acidic or alkaline environments, which can catalyze degradation[3][4].

Q2: I've noticed a color change in my solid compound or solution. What does this indicate? A2: A visible color change, often from a white or off-white solid to shades of pink, yellow, or brown, is a common and clear indicator of degradation[1]. This typically signifies oxidation and potential polymerization of the indole ring. While a minor color change might not drastically alter the bulk purity, it is a definitive sign of instability, and the material should be re-analyzed for purity before use in sensitive applications[1].

Q3: What are the ideal storage conditions for the solid compound? A3: To ensure long-term stability, the solid compound should be stored with strict control over environmental factors. The ideal conditions are:

• Temperature: -20°C is highly recommended for long-term storage[5]. For short-term storage, 2-8°C may be acceptable[1].

• Light: The compound must be protected from light by storing it in an amber or opaque vial[1][6].

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to oxygen and moisture[7]. This is crucial for preventing the oxidation of the aldehyde group.

• Container: Use a tightly sealed vial with a Teflon-lined cap to prevent moisture ingress[6][7].

Q4: How should I prepare solutions to maximize stability? A4: Solutions are often more susceptible to degradation than the solid-state compound.

• Prepare Fresh: It is always best practice to prepare solutions fresh for each experiment or, if necessary, to prepare small batches that will be consumed quickly[8].

• Solvent Choice: Use high-purity, anhydrous solvents. If using aqueous buffers, they should be prepared with high-purity water and deoxygenated (e.g., by sparging with argon or nitrogen) prior to adding the compound.

• pH Control: Buffer the solution to a neutral or slightly acidic pH (pH 5-7), as indole compounds can exhibit instability in highly acidic or alkaline conditions[3][9].

• Air-Free Techniques: Dissolve the compound and handle the solution under an inert atmosphere, especially if the solution is to be stored for any length of time[10][11].

Section 2: In-Depth Troubleshooting Guides

This section provides structured approaches to common experimental problems related to compound instability.

Scenario 1: You observe inconsistent, non-reproducible, or lower-than-expected activity in your assays.

This is the most common consequence of compound degradation. The workflow below provides a systematic way to diagnose the issue.

Caption: Troubleshooting workflow for inconsistent experimental results.

Scenario 2: Your solid compound has changed color (e.g., to yellow or brown) upon storage.

• Probable Cause: Oxidation due to improper storage (exposure to air, light, or heat)[1].

• Immediate Action:

  • Segregate the discolored vial to prevent accidental use.

  • Do not assume the compound is usable. The color change indicates the formation of impurities that could be biologically active or interfere with your assay.

• Troubleshooting Steps:

  • Quantify Purity: Dissolve a small amount and analyze it via HPLC or LC-MS. Compare the purity profile to the certificate of analysis or data from a non-discolored lot.

  • Review Storage Protocol: Check your storage conditions. Was the vial seal compromised? Was it stored at the correct temperature and protected from light? Was it handled outside of an inert atmosphere?

  • Decision: If purity has dropped significantly, the batch should be discarded. If the purity is still acceptable for your specific application, use it with caution and document the deviation. For all future batches, strictly adhere to the storage protocol outlined in SOP 1.

Scenario 3: Your prepared solution becomes cloudy or changes color.

• Probable Cause: This can be due to degradation (forming insoluble impurities) or poor solubility in the chosen solvent system.

• Troubleshooting Steps:

  • Check Solubility: Confirm the solubility of the compound in your chosen solvent from the supplier's technical data sheet or a reliable source like PubChem. You may be exceeding the solubility limit.

  • Investigate Degradation: If solubility is not the issue, the cloudiness is likely due to the precipitation of degradation products. This is common in aqueous buffers over time.

  • Perform a Stability Test: Use the protocol in SOP 3 to determine the time frame in which the compound is stable in your solution.

  • Solution: Prepare dilutions immediately before use from a stable, high-concentration stock in an anhydrous organic solvent like DMSO or DMF[5][9]. Do not store the compound in aqueous buffers for extended periods.

Section 3: Key Degradation Pathways & Mechanisms

Understanding the chemical rationale for instability is key to preventing it. The structure of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide has two primary reactive sites.

• Oxidation of the Formyl Group: The aldehyde (-CHO) group is highly susceptible to oxidation, converting it into a carboxylic acid (-COOH). This changes the molecule's polarity, charge, and pharmacological properties. This reaction is readily facilitated by atmospheric oxygen.

• Oxidation of the Indole Ring: The indole nucleus is an electron-rich aromatic system, making it prone to oxidation[1]. This can lead to a complex mixture of oligomeric or polymeric byproducts, which is often responsible for the observed color change to brown or pink.

Caption: Primary degradation pathways for the target compound.

Section 4: Standard Operating Protocols (SOPs)

Adherence to standardized protocols is critical for ensuring compound integrity.

SOP 1: Long-Term Storage of Solid Compound

• Upon receipt, immediately transfer the manufacturer's vial into a secondary container (e.g., a small, sealable bag or box).

• Backfill the secondary container with an inert gas like argon or nitrogen before sealing.

• Place the container in a labeled box to protect it from light.

• Store the box in a -20°C freezer that is not subject to frequent temperature fluctuations.

• For each use, allow the vial to warm completely to room temperature before opening to prevent condensation of atmospheric moisture onto the solid.

• Weigh out the required amount quickly, preferably in a glove box or under a gentle stream of inert gas, and immediately reseal the vial and return it to storage.

SOP 2: Preparation of a Stock Solution using Air-Free Techniques

This protocol is adapted from standard methods for handling air-sensitive reagents[10][11][12].

• Glassware Preparation: Dry all glassware (e.g., vial for the stock solution, syringe) in an oven (125°C) overnight and allow it to cool in a desiccator under vacuum[12].

• Inert Atmosphere: Assemble your glassware (e.g., a vial with a rubber septum) and flush the system with dry nitrogen or argon for 5-10 minutes. Maintain a slight positive pressure of the inert gas, using a bubbler to monitor the flow[11][12].

• Solvent Preparation: Use a high-purity, anhydrous grade solvent (e.g., DMSO, DMF). For optimal results, use a solvent from a freshly opened Sure/Seal™ bottle or one that has been dried and deoxygenated[10].

• Compound Transfer: Weigh the solid compound in a separate vial. Under a positive flow of inert gas, add the anhydrous solvent to the solid using a clean, dry syringe to achieve the desired concentration.

• Dissolution & Storage: Gently swirl or sonicate the vial until the compound is fully dissolved. Store the stock solution at -20°C in the sealed, inerted vial, protected from light.

SOP 3: A General Protocol for Assessing Compound Stability in an Experimental Buffer

• Prepare Stock: Prepare a high-concentration stock solution (e.g., 10 mM) in 100% anhydrous DMSO following SOP 2. This is your T=0 reference.

• Prepare Test Solution: Dilute the stock solution into your final aqueous assay buffer to the highest concentration you will use in your experiment.

• Incubate: Keep the test solution under the exact conditions of your experiment (e.g., 37°C incubator, specific lighting).

• Time Points: At designated time points (e.g., 0, 1, 2, 4, 8, and 24 hours), take an aliquot of the test solution and immediately quench any further degradation by freezing it at -80°C or by mixing with an equal volume of cold acetonitrile.

• Analysis: Analyze all time-point samples, along with the initial DMSO stock, by a stability-indicating HPLC method (e.g., a reverse-phase C18 column with a gradient elution).

• Evaluation: Calculate the percentage of the parent compound remaining at each time point relative to T=0. A loss of >10% typically indicates significant instability that may affect experimental results.

Section 5: Summary of Recommended Stability Parameters

This table provides a quick reference for the optimal conditions to prevent the degradation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Parameter	Solid Compound	In Solution (Organic Solvent)	In Solution (Aqueous Buffer)	Causality & Rationale
Temperature	-20°C (long-term)[5]	-20°C or -80°C	Prepare fresh; use immediately	Lower temperatures slow down the kinetics of all degradation reactions[1].
Light	Protect from all light (Amber vial)[1]	Protect from all light (Amber vial)	Protect from all light	Indole rings are often photosensitive and can undergo photolytic degradation[1][2].
Atmosphere	Inert Gas (Argon/Nitrogen)	Inert Gas (Argon/Nitrogen)	Use deoxygenated buffers	Prevents oxidation of the electron-rich indole ring and the highly susceptible aldehyde group[1][7].
pH Range	N/A	N/A	5.0 - 7.0	Avoids acid- or base-catalyzed degradation pathways common for indole-containing molecules[3][4].
Recommended Solvents	N/A	Anhydrous DMSO, Anhydrous DMF[5]	N/A (for storage)	Organic, aprotic solvents minimize hydrolytic and oxidative degradation pathways.

References

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• Cayman Chemical. (n.d.). 4-formyl Indole (NSC 337264, CAS Number: 1074-86-8).
• Tiedink, H. G., Davies, J. A., Jongen, W. M., & van Broekhoven, L. W. (1991). Stability of Mutagenic Nitrosated Products of Indole Compounds Occurring in Vegetables. IARC Scientific Publications, (105), 584–587.
• ChemicalBook. (n.d.). Indole-3-carboxaldehyde | 487-89-8.
• Reddit. (2024). Why is indole acetic acid not stable under acidic conditions or light. r/chemistry.
• Ossila. (n.d.). Air Sensitive Compounds.
• Sigma-Aldrich. (n.d.). Handling Air-Sensitive Reagents Technical Bulletin AL-134.
• AbMole BioScience. (n.d.). Indole-3-carboxaldehyde (3-Formylindole) | CAS 487-89-8.
• MIT Chemistry. (n.d.). Handling air-sensitive reagents AL-134.
• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds.
• MedChemExpress. (n.d.). Indole-3-carboxaldehyde (3-Formylindole).

• Bent, D. V., & Hayon, E. (1975). Flash photolysis studies of acidic indole solutions. Journal of the American Chemical Society, 97(10), 2612–2619. (Note: This specific reference is inferred from the context of source[13], which cites it for photosensitivity in acidic conditions. A direct link is not available from the search results.)

• BenchChem. (2025). Technical Support Center: Troubleshooting Neolinine Instability in Aqueous Solutions.
• National Center for Biotechnology Information. (n.d.). Table I-2, Preparation and Storage of Dose Formulations in the Gavage Studies of Indole-3--carbinol. In NTP Technical Report on the Toxicology Studies of Indole-3-carbinol.

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• 2. ask-ayurveda.com [ask-ayurveda.com]
• 3. Stability of mutagenic nitrosated products of indole compounds occurring in vegetables - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. reddit.com [reddit.com]
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• 6. Table I-2, Preparation and Storage of Dose Formulations in the Gavage Studies of Indole-3--carbinol - NTP Technical Report on the Toxicology Studies of Indole-3-carbinol (CASRN 700-06-1) in F344/N Rats and B6C3F1/N Mice and Toxicology and Carcinogenesis Studies of Indole-3-carbinol in Harlan Sprague Dawley Rats and B6C3F1/N Mice Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ossila.com [ossila.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. ehs.umich.edu [ehs.umich.edu]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. web.mit.edu [web.mit.edu]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Welcome to the technical support guide for the purification of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2).[1][2] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to assist researchers, chemists, and drug development professionals in overcoming common challenges associated with the isolation and purification of this molecule.

The structure of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, featuring a polar formyl group, an indole ring, and an N-substituted acetamide side chain, presents a unique set of purification challenges. Issues often arise from a combination of its moderate polarity, potential for degradation on silica gel, and the presence of structurally similar impurities. This guide is designed to provide both foundational knowledge and actionable solutions to achieve high purity.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that researchers frequently encounter when first approaching the purification of this compound.

Q1: What are the most common impurities I should expect in my crude product?

A1: Based on a typical synthetic route, which likely involves N-alkylation of indole-3-carboxaldehyde followed by amidation or a Vilsmeier-Haack formylation of an appropriate precursor, the primary impurities include:

• Unreacted Starting Materials: Such as indole-3-carboxaldehyde or the N-alkylated indole precursor.

• Over-alkylation or Side-Reaction Products: Depending on the specific synthetic pathway.

• Oxidation Product: The formyl (aldehyde) group is susceptible to oxidation, forming the corresponding carboxylic acid, 2-(3-carboxy-indol-1-yl)-N-isopropyl-acetamide. This is a very polar impurity that can cause significant issues during chromatography.

• Residual Vilsmeier Reagent Byproducts: If a Vilsmeier-Haack reaction is used for synthesis, byproducts from the reagent (e.g., from DMF and POCl₃) may be present.[3][4]

Q2: My crude ¹H NMR looks complex. How do I decide on the best initial purification strategy?

A2: A complex NMR spectrum suggests the presence of multiple impurities. The first step is to use Thin Layer Chromatography (TLC) to visualize the mixture.

• Run a diagnostic TLC using a moderately polar solvent system (e.g., 7:3 Hexane:Ethyl Acetate or 95:5 Dichloromethane:Methanol).

• Assess the separation:

  • If you see a well-separated major spot (your product) with an Rf value between 0.2-0.4, flash column chromatography is the recommended starting point.

  • If the crude material is a solid and TLC shows impurities that are much less polar or much more polar, recrystallization might be a highly effective and scalable first step.[5]

  • If spots are very close together or streaking occurs, you may be dealing with challenging impurities or compound instability.

Q3: Why is my product streaking on the TLC plate and column?

A3: Streaking is a common issue with compounds containing both hydrogen-bond donating/accepting groups and a slightly acidic proton (like the indole N-H, though substituted here, the formyl proton can be acidic). Potential causes include:

• Strong Interaction with Silica Gel: The polar amide and formyl groups can interact strongly with the acidic silanol groups on the silica surface, leading to slow, uneven elution.[6]

• Compound Degradation: The indole moiety or formyl group may be partially degrading on the acidic silica gel.[7]

• Insufficient Solvent Polarity: The eluent may not be strong enough to move the compound smoothly.

• Sample Overload: Applying too much sample to the TLC plate or column can cause streaking.

Q4: Is this compound stable to standard silica gel chromatography?

A4: While many indole derivatives are stable, the combination of the formyl group and the N-acetamide linkage warrants caution. The acidic nature of standard silica gel can potentially catalyze degradation or lead to irreversible adsorption.[8] It is highly recommended to perform a stability test by spotting your crude material on a TLC plate, letting it sit for an hour, and then developing it to see if any new spots (degradants) appear.

Part 2: Troubleshooting Purification Challenges

This section provides a structured approach to solving specific problems encountered during the purification process.

Problem 1: Poor Separation in Column Chromatography

Your target compound co-elutes with an unknown impurity, resulting in mixed fractions and low yields of pure material.

Sources

• 1. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide,(CAS# 708284-70-2)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 2. scbt.com [scbt.com]
• 3. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 4. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. The little secrets of silica gel in liquid chromatography columns_ [uhplcslab.com]
• 7. Chromatography [chem.rochester.edu]
• 8. reddit.com [reddit.com]

"refining the protocol for biological assays with 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide"

A Note on This Guide: Publicly available data on the specific biological activities and assay protocols for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS 708284-70-2) is limited. Therefore, this guide has been developed by synthesizing information on the general chemical properties of the indole-acetamide scaffold, common challenges encountered with aromatic heterocyclic compounds in biological assays, and established best practices in drug discovery screening.[1][2]

Section 1: Compound Profile and Essential Handling

Before initiating any biological assay, understanding the fundamental properties and proper handling of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is critical for experimental success. The molecule's structure, featuring a planar indole ring and a reactive formyl (aldehyde) group, dictates its behavior in solution and its potential interactions within an assay system.

Core Physicochemical Properties & Storage

This table summarizes the key data and recommended handling procedures for the compound.

Property	Value / Recommendation	Rationale & Expert Insights
Molecular Formula	C₁₄H₁₆N₂O₂[3]	The formula indicates a moderate molecular weight (244.29 g/mol ), but the indole core suggests potential for hydrophobicity.
CAS Number	708284-70-2[4]	Use this identifier for accurate sourcing and literature searches.
Solid Storage	-20°C, desiccated, protected from light.	Indole derivatives can be sensitive to oxidation and photodegradation. The formyl group is also susceptible to oxidation. Proper storage is crucial to maintain compound integrity.
Stock Solution Solvent	Dimethyl sulfoxide (DMSO)	The compound's structure is predicted to be poorly soluble in aqueous buffers. DMSO is a standard solvent for creating high-concentration stocks of such compounds.[1]
Stock Solution Storage	-20°C in small, single-use aliquots.	Avoid repeated freeze-thaw cycles which can lead to compound degradation and precipitation upon moisture absorption by DMSO. Aliquoting is a key practice for ensuring consistency.

Section 2: Frequently Asked Questions (FAQs)

This section provides quick answers to common initial queries.

Q1: How should I dissolve 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide to make a stock solution? A1: We recommend preparing a high-concentration stock solution, typically 10-50 mM, in 100% anhydrous DMSO. To dissolve, bring the solid compound and DMSO to room temperature, then vortex vigorously. Gentle warming (to 30-37°C) and sonication can be used to aid dissolution, but avoid excessive heat which could degrade the compound.

Q2: My compound precipitates when I dilute the DMSO stock into my aqueous assay buffer. What should I do? A2: This is a common issue with hydrophobic compounds.[1] First, ensure the final DMSO concentration in your assay does not exceed a level tolerated by your cell line or system (typically ≤0.5%). To improve solubility during dilution, add the DMSO stock to your buffer dropwise while vortexing the buffer. This rapid mixing can prevent localized high concentrations that lead to immediate precipitation. If precipitation persists, consider using a lower working concentration or exploring the use of solubilizing agents like Pluronic F-68, though these must be validated for non-interference in your specific assay.

Q3: Could the compound's formyl group be problematic? A3: Yes, the aldehyde (formyl) group is a potentially reactive functional group. It can form Schiff bases with primary amines, such as the side chains of lysine residues in proteins. This could lead to non-specific covalent modification of proteins in your assay medium (e.g., BSA in serum) or cellular targets, which may result in artifacts. Always include appropriate controls to assess the specificity of the observed effects.[5]

Q4: Can this indole-based compound interfere with my fluorescence or absorbance-based assay? A4: It is highly probable. Indole derivatives are known to possess intrinsic fluorescence and can absorb UV and visible light.[1] This can artificially inflate or quench your assay signal.

• Self-Validation Step: Before starting your main experiment, run a control plate containing only the assay buffer and the compound at your highest working concentration. Read this plate using the same settings as your assay to quantify any background signal. This background must be subtracted from your experimental data.

Section 3: Troubleshooting Guide for Biological Assays

This guide addresses common problems encountered during assay development and execution, providing logical steps to diagnose and resolve them.

Problem 1: High Variability Between Replicates or Inconsistent Results

High variability is a frequent and frustrating issue, often pointing to problems with the compound's behavior in the assay medium.[1]

Q: My dose-response curves are not sigmoidal, and the error bars between my replicate wells are very large. What's going on? A: This is a classic symptom of compound precipitation or aggregation in the aqueous assay medium. The effective concentration of the compound is not what you think it is, and it varies randomly from well to well.

• Visual Inspection: Prepare your highest working concentration of the compound in the final assay buffer. Let it sit for 15-30 minutes. Hold the tube or plate up to a light source and look for visible precipitate, cloudiness, or an oily film.

• Centrifugation Test: If visual inspection is unclear, prepare a larger volume (e.g., 500 µL) of the final dilution. Centrifuge at maximum speed (~14,000 x g) for 15 minutes. A visible pellet indicates significant precipitation.

• Activity Confirmation: After centrifugation, carefully collect the supernatant and test its activity in your assay alongside a freshly prepared (and likely precipitated) solution. If the supernatant shows reduced activity, it confirms that the active compound is crashing out of solution.

• Mitigation Strategies:

  • Lower the Top Concentration: The most straightforward solution is to reduce the highest concentration in your dose-response curve to a level that remains soluble.

  • Optimize Dilution Method: Instead of preparing a large volume of the final working solution, perform serial dilutions directly in the assay plate. This minimizes the time the compound spends at a low concentration in the aqueous buffer before reaching the cells.[1]

  • Consider Non-Specific Binding: Hydrophobic compounds can adsorb to plasticware. Using low-retention microplates can sometimes improve consistency.[1]

This decision tree provides a logical path to diagnose the root cause of inconsistent results.

Caption: A decision tree for troubleshooting inconsistent assay results.

Problem 2: Apparent Low Potency or No Biological Activity

Q: The compound isn't showing the expected activity, or the IC50/EC50 is much weaker than anticipated. Why? A: Assuming the compound's identity and purity have been confirmed, this issue often relates to either compound instability, insufficient cellular uptake, or a mismatch between the assay type and the compound's mechanism of action.

• Compound Instability:

  • Expert Insight: The indole ring can be susceptible to metabolic enzymes in live cells, and the entire molecule could be unstable in aqueous buffer over the course of a long incubation (e.g., >24 hours).

  • Troubleshooting Step: Always prepare fresh dilutions from a frozen DMSO stock immediately before each experiment.[1] To test for buffer instability, pre-incubate the compound in your complete cell-free assay medium for the full duration of your experiment (e.g., 48 hours at 37°C). Then, add this "aged" solution to your cells/target and compare its activity to a freshly prepared solution. A significant loss of activity points to instability.

• Cell Permeability Issues:

  • Expert Insight: Just because a compound is active in a biochemical (cell-free) assay doesn't mean it will be active in a cell-based assay. It must be able to cross the cell membrane to reach intracellular targets.[2]

  • Troubleshooting Step: If you are comparing biochemical and cell-based assay results, a large potency discrepancy may indicate poor membrane permeability or that the compound is being actively removed from the cell by efflux pumps. This is a complex issue to resolve and may indicate the compound is not a suitable lead for cell-based models.

• Assay Window and Z'-Factor:

  • Expert Insight: Before testing your compound, you must ensure your assay is robust. The Z'-factor is a statistical measure of assay quality, where a value > 0.5 is considered excellent for screening.[2] A poor assay window (low signal-to-background) can make it impossible to detect modest compound activity.

  • Troubleshooting Step: Optimize your positive and negative controls to maximize the assay window. Ensure your instrument settings (e.g., gain, filters) are appropriate for your assay type (e.g., TR-FRET, luminescence).[2]

General Experimental Workflow

This diagram outlines the critical steps for a robust cell-based assay using a DMSO-solubilized compound.

Caption: A standard workflow for executing a cell-based screening assay.

References

• Troubleshooting inconsistent results in biological assays with 1-hexadecyl-1H-indole-2,3-dione. BenchChem.
• Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Deriv

• 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide. Sinfoo Biotech. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Drug Discovery Assays Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 3. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide,(CAS# 708284-70-2)|Sinfoo BIOCHEM [sinfoobiotech.com]
• 4. scbt.com [scbt.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Researcher's Guide to Minimizing Off-Target Effects of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in Cellular Models

Welcome to the technical support center for researchers utilizing 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and other novel small molecules in cellular models. This guide is designed to provide you with the foundational knowledge and practical strategies to proactively minimize and troubleshoot potential off-target effects, ensuring the scientific rigor and validity of your experimental outcomes. While the specific biological activities of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide are still under investigation, the principles and protocols outlined herein are universally applicable to the characterization of any small molecule inhibitor.

Part 1: Frequently Asked Questions (FAQs) - Understanding and Identifying Off-Target Effects

Q1: What are off-target effects and why are they a critical concern in my experiments?

Q2: How can I begin to determine if 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is causing off-target effects in my cellular model?

A2: Several initial strategies can be employed to flag potential off-target activities:

• Phenotypic Comparison: Compare the cellular phenotype you observe with the known phenotype resulting from genetic knockdown (e.g., using CRISPR or siRNA) of your intended target.[2] Significant discrepancies may suggest off-target activity.

• Dose-Response Analysis: Off-target effects often manifest at higher concentrations.[2] A steep and saturable dose-response curve for your desired effect is a good indicator of on-target activity.

• Use of Structurally Related Inactive Controls: A close structural analog of your compound that is inactive against the primary target should not produce the same cellular effects.[2][3] If it does, this strongly suggests off-target effects.

Q3: My IC50 values for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide are inconsistent between experiments. What could be the cause?

A3: Fluctuations in IC50 values are a common issue in cell-based assays and can stem from several factors:[4]

• Cellular State: Variations in cell density, passage number, and confluency can significantly impact experimental outcomes.

• Compound Stability and Handling: Ensure the compound is stored correctly and that fresh dilutions are prepared for each experiment from a concentrated stock to prevent degradation. Avoid repeated freeze-thaw cycles.[4]

• Assay Conditions: Inconsistencies in incubation times, media composition, or serum concentration can all contribute to variability.

Part 2: Troubleshooting Guide - Common Problems and Solutions

This section addresses specific issues you may encounter during your experiments and provides actionable solutions.

Observed Problem	Potential Cause(s)	Recommended Solution(s)
High Cellular Toxicity at Low Concentrations	1. The compound has significant off-target effects that dominate the cellular response.[2]2. The compound may be unstable in the cell culture medium, leading to toxic byproducts.[2]3. The cell line may be particularly sensitive to off-target effects.[2]	1. Perform a cytotoxicity assay (e.g., LDH or MTT assay) to determine the cytotoxic concentration range.[2]2. Test the compound's stability in your cell culture medium over the time course of the experiment.[2]3. Use a lower concentration of the compound and/or a shorter incubation time.[2]4. Test the compound in a different cell line to assess if the cytotoxicity is cell-type specific.
Observed Phenotype Does Not Match Expected On-Target Phenotype	1. The compound's primary mechanism of action in your cellular model is through an off-target.[2]2. The assumed mechanism of action for the target in your specific cell line is incorrect.	1. Perform a target engagement assay to confirm the compound is binding to the intended target at the effective concentration.[2]2. Use a genetic approach (e.g., siRNA or CRISPR) to validate the target's role in the observed phenotype.[2]3. Conduct proteomic profiling to identify potential off-targets.
No Observable Effect Even at High Concentrations	1. The compound may have low cell permeability.[2]2. The compound may be rapidly metabolized by the cells.[2]3. The target protein may not be expressed or may be expressed at very low levels in your cell line.	1. Perform a cell permeability assay.2. Analyze compound metabolism in your cell line.3. Confirm target expression using Western blot or qPCR.
Inconsistent or Non-Reproducible Results	1. Variability in cell health and passage number.[2]2. Inconsistent compound preparation and handling.3. Fluctuations in incubator conditions (CO2, temperature, humidity).	1. Use cells within a consistent passage number range and ensure they are in the logarithmic growth phase.[2]2. Prepare fresh dilutions of the compound for each experiment and consider using low-protein-binding plates.[2]3. Carefully monitor and maintain consistent incubator conditions.

Part 3: Experimental Protocols and Workflows

Workflow for On-Target Validation and Off-Target Minimization

Caption: A stepwise workflow for validating on-target activity and identifying off-targets.

Protocol 1: Cellular Thermal Shift Assay (CETSA)

This protocol allows for the assessment of target engagement in a cellular environment.

Principle: The binding of a ligand, such as 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, to its target protein often increases the thermal stability of the protein.

Steps:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with varying concentrations of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide or a vehicle control for a predetermined time.

• Heat Shock:

  • After treatment, harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension and expose the aliquots to a temperature gradient for a short period (e.g., 3 minutes).

• Cell Lysis and Protein Separation:

  • Lyse the cells to release the proteins.

  • Separate the soluble and aggregated protein fractions by centrifugation.

• Protein Analysis:

  • Analyze the amount of the target protein remaining in the soluble fraction at each temperature point using Western blotting or another protein detection method.

• Data Analysis:

  • Plot the amount of soluble target protein as a function of temperature for both the treated and control samples. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Protocol 2: Orthogonal Validation Using a Structurally Unrelated Inhibitor

Principle: If two structurally different compounds that are known to inhibit the same target produce the same phenotype, it increases the confidence that the observed effect is due to on-target activity.[3]

Steps:

• Identify an Orthogonal Inhibitor:

  • Through literature review or commercial sources, find a validated inhibitor of your target that has a different chemical scaffold from 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

• Dose-Response Comparison:

  • Perform dose-response experiments with both your compound and the orthogonal inhibitor in your cellular assay.

• Phenotypic Analysis:

  • Compare the key phenotypic readouts (e.g., cell viability, reporter gene expression, post-translational modifications of downstream targets) for both compounds.

• Interpretation:

  • If both compounds elicit a similar phenotypic response, it strengthens the hypothesis that the effect is on-target.

Part 4: Advanced Concepts and Signaling Pathway Visualization

Understanding the broader signaling context of your target is crucial for interpreting experimental results.

Hypothetical Signaling Pathway and Compound Intervention

Caption: A diagram illustrating on-target versus off-target inhibition within a hypothetical signaling pathway.

This diagram visualizes how 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide can inhibit its intended target, leading to the desired cellular phenotype, while also potentially interacting with an off-target protein, resulting in a confounding phenotype.

By employing the rigorous experimental strategies outlined in this guide, researchers can confidently delineate the on-target effects of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and other small molecules, paving the way for more accurate and impactful scientific discoveries.

References

• Minimizing Off-Target Effects of Small Molecule Inhibitors in Cell-Based Assays - Benchchem. (n.d.).
• Small Molecule Inhibitors Selection Guide - Biomol GmbH. (2020, September 20).
• Technical Support Center: Negative Control Experiments for Small Molecule Inhibitor Studies - Benchchem. (n.d.).
• Technical Support Center: Mitigating Off-Target Effects of Small Molecules in Cellular Assays - Benchchem. (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. resources.biomol.com [resources.biomol.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Researcher's Guide to Unveiling the Molecular Target of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Comparative Approach to Target Validation

For drug discovery and development professionals, the identification and validation of a small molecule's biological target are paramount. This guide provides a comprehensive, in-depth comparison of modern experimental strategies to elucidate the molecular target of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. The indole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and antiviral effects.[1][2][3][4] However, the precise molecular target of many such compounds, including the subject of this guide, often remains elusive.

This document moves beyond a rigid template, offering a dynamic and logical workflow for target identification and validation. We will explore and compare several orthogonal methodologies, providing the causal reasoning behind experimental choices and presenting hypothetical data to illustrate the expected outcomes. Our approach is grounded in the principles of scientific integrity, ensuring that each described protocol serves as a self-validating system.

The Challenge: Identifying the "Why" Behind a Phenotypic Effect

Initial screening of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide may have revealed a desirable phenotypic outcome, such as the inhibition of cancer cell proliferation. However, to progress this compound as a potential therapeutic, we must understand its mechanism of action at the molecular level. This journey begins with identifying its direct biological target. This guide will compare three primary pillars of target validation: direct engagement assays, functional genomic approaches, and biochemical binding characterization.

A Comparative Overview of Target Validation Strategies

We will compare three state-of-the-art approaches to identify and validate the biological target of our compound of interest. Each method offers unique advantages and, when used in combination, provides a robust and comprehensive validation package.

Methodology	Principle	Key Output	Strengths	Limitations
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.[5][6][7]	Thermal shift (ΔTm) indicating target engagement in a cellular context.	In-cell/in-tissue target engagement, no need for compound modification.[5][8]	Not all proteins exhibit a clear thermal shift; can be technically demanding.
Genetic Perturbation (CRISPR/siRNA)	Knockout or knockdown of the target gene should mimic or abolish the compound's effect.[9][10][11]	Phenotypic changes correlated with gene expression levels.	Directly links a gene to a cellular phenotype; powerful for functional validation.[][13]	Off-target effects; compensation mechanisms can mask the phenotype.[14]
Biochemical Binding Assays (SPR/ITC)	Direct measurement of the binding affinity and kinetics between the compound and a purified protein.[15][16][17]	Binding affinity (KD), kinetic constants (kon, koff), and stoichiometry.[16]	Quantitative and precise; provides detailed biophysical parameters.	Requires purified, active protein; may not reflect the cellular environment.

Deep Dive into Methodologies: Protocols and Data Interpretation

Cellular Thermal Shift Assay (CETSA): Confirming In-Cell Target Engagement

CETSA is a powerful technique to verify that a compound directly binds to its target within the complex milieu of a living cell.[5][6][18] The principle is that ligand binding increases the thermal stability of the target protein.[5][8]

The overall workflow for a CETSA experiment is depicted below.

Caption: CETSA experimental workflow from cell treatment to protein quantification.

• Cell Culture and Treatment: Plate cells (e.g., a cancer cell line sensitive to the compound) and grow to 70-80% confluency. Treat cells with 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide at a relevant concentration (e.g., 10x EC50) or vehicle control for 1-2 hours.

• Harvest and Aliquot: Harvest cells, wash with PBS, and resuspend in a suitable buffer. Aliquot the cell suspension into PCR tubes.

• Heating Step: Place the PCR tubes in a thermal cycler and heat each aliquot to a specific temperature (e.g., a gradient from 40°C to 70°C) for 3 minutes, followed by cooling to 4°C for 3 minutes.

• Cell Lysis: Lyse the cells by freeze-thaw cycles or addition of a mild lysis buffer.

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated proteins.

• Quantification: Carefully collect the supernatant (soluble fraction) and determine the protein concentration. Normalize the samples and analyze the amount of the soluble target protein by Western blotting using a specific antibody.

Let's hypothesize that through other methods, we suspect "Protein X" is the target.

Temperature (°C)	Soluble Protein X (Vehicle, % of 40°C)	Soluble Protein X (Compound, % of 40°C)
40	100	100
45	98	100
50	85	95
55	52	88
60	20	65
65	5	30
70	<1	10

Interpretation: The data clearly shows a rightward shift in the melting curve of Protein X in the presence of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. This indicates that the compound binds to and stabilizes Protein X in the cellular environment, providing strong evidence of target engagement.

Genetic Perturbation: Linking a Gene to the Compound's Phenotype

Genetic methods like CRISPR-Cas9 knockout and siRNA knockdown are invaluable for validating if a specific protein is responsible for the observed phenotype of a compound.[9][10][][13] The logic is straightforward: if the compound acts through a specific target, removing that target should render the cells resistant to the compound.[11][19][20]

Caption: Workflow for target validation using CRISPR-Cas9-mediated gene knockout.

• gRNA Design and Cloning: Design at least two different guide RNAs (gRNAs) targeting an early exon of the gene for "Protein X" to minimize the risk of off-target effects. Clone the gRNAs into a vector co-expressing Cas9 nuclease.

• Transfection and Selection: Transfect the target cells with the Cas9/gRNA plasmids. Select for successfully transfected cells using an appropriate marker (e.g., antibiotic resistance or fluorescence).

• Generation of Knockout Clones: Isolate single cells by limiting dilution or FACS to generate clonal cell lines.

• Validation of Knockout: Expand the clones and validate the gene knockout at the genomic level by sequencing and at the protein level by Western blotting.

• Phenotypic Assay: Treat the validated knockout cells and the parental wild-type cells with a range of concentrations of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

• Data Analysis: Measure cell viability or proliferation after a set period (e.g., 72 hours) and compare the dose-response curves.

Cell Line	EC50 of Compound (µM)
Wild-Type	1.2
Protein X Knockout	> 50
Scrambled siRNA Control	1.3
Protein X siRNA	15.8

Interpretation: The dramatic increase in the EC50 value in the Protein X knockout cells indicates strong resistance to the compound. Similarly, the knockdown of Protein X using siRNA also leads to a significant increase in the EC50. This strongly suggests that Protein X is required for the antiproliferative activity of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

Biochemical Binding Assays: Quantifying the Interaction

Once a putative target is identified and validated in a cellular context, direct biochemical binding assays are essential to quantify the interaction between the compound and the purified target protein.[15][16][17][21] Techniques like Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) provide precise measurements of binding affinity and kinetics.

Caption: A simplified workflow for a Surface Plasmon Resonance (SPR) experiment.

• Protein Purification: Express and purify recombinant "Protein X". Ensure the protein is correctly folded and active.

• Immobilization: Covalently immobilize the purified Protein X onto an SPR sensor chip.

• Binding Analysis: Inject a series of concentrations of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in a suitable running buffer over the sensor chip surface.

• Data Acquisition: Monitor the binding and dissociation in real-time by measuring the change in the refractive index at the chip surface.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to calculate the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Parameter	Value
kon (M⁻¹s⁻¹)	2.5 x 10⁵
koff (s⁻¹)	5.0 x 10⁻³
KD (nM)	20

Interpretation: The low nanomolar KD value indicates a high-affinity interaction between 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and the purified Protein X. This quantitative data complements the cellular assays and provides strong, direct evidence of a specific and potent interaction.

Synthesizing the Evidence: Building a Coherent Case

The true power of this multi-faceted approach lies in the convergence of evidence. When CETSA demonstrates target engagement in living cells, genetic perturbations confirm the target's role in the compound's phenotypic effect, and biochemical assays quantify a high-affinity interaction, a compelling and robust case for the biological target is established.

This guide provides a framework for the systematic and rigorous validation of the biological target for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. By employing these orthogonal and self-validating experimental strategies, researchers can move forward with confidence in their understanding of the compound's mechanism of action, a critical step in the journey of drug discovery and development.

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A Comparative Efficacy Analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and Established Inhibitors in Oncology

The indole nucleus is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active compounds and its role as a versatile scaffold in modern drug discovery.[1][2] Indole derivatives have demonstrated significant therapeutic potential across various disease areas, including cancer, inflammation, and neurodegenerative disorders.[1][2] This guide provides a comprehensive framework for evaluating the efficacy of a novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, in comparison to well-characterized inhibitors, with a focus on its potential as an anticancer agent.

While specific experimental data for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is not yet broadly published, its structural features suggest potential interactions with key oncogenic pathways. The indole scaffold is a privileged structure known to form the core of numerous compounds with potent anticancer and anti-inflammatory effects.[3] This guide will, therefore, present a detailed, logical approach to characterizing its efficacy, grounded in established methodologies and comparative analysis.

The Indole Scaffold: A Privileged Framework in Anticancer Drug Design

The indole ring system is a recurring motif in a vast number of natural products and synthetic pharmaceutical agents.[4][5] Its unique physicochemical and biological properties provide a promising platform for the development of pharmacophores that can interact with various biological targets.[6] Many indole-containing drugs have received FDA approval for treating a range of clinical conditions, underscoring the therapeutic importance of this heterocyclic scaffold.[7]

In the context of oncology, indole derivatives have been shown to exert their anticancer effects through diverse mechanisms, including:

• Inhibition of Tubulin Polymerization: Certain indole derivatives, such as the vinca alkaloids (e.g., vinblastine and vincristine), are well-known for their ability to bind to tubulin, thereby disrupting microtubule dynamics and arresting cell division.[1]

• Modulation of Protein Kinases: The indole core serves as a scaffold for designing inhibitors that target various protein kinases, which are often dysregulated in cancer.[8]

• Induction of Apoptosis: Many indole-based compounds have been shown to trigger programmed cell death in cancer cells through various signaling cascades.[3]

• Inhibition of Cyclooxygenase (COX) Enzymes: The anti-inflammatory properties of some indole derivatives, which can be relevant in cancer, are attributed to their ability to inhibit COX enzymes.[3]

Given this precedent, it is plausible that 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide may exhibit anticancer activity through one or more of these mechanisms. A systematic evaluation is necessary to ascertain its specific mode of action and comparative potency.

Comparative Inhibitors: Setting the Benchmark

To provide a meaningful assessment of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide's efficacy, it is essential to compare it against established inhibitors with known mechanisms of action. For this guide, we will consider two classes of well-characterized anticancer agents:

• Tubulin Polymerization Inhibitors: Combretastatin A-4 (CA-4) is a potent natural product that inhibits tubulin polymerization by binding to the colchicine-binding site. Several indole derivatives have been designed as CA-4 analogues.[9]

• Broad-Spectrum Kinase Inhibitors: Staurosporine is a potent, albeit non-selective, inhibitor of a wide range of protein kinases. It serves as a useful positive control in kinase inhibition assays.

• Clinically Relevant Indole-Based Drugs: Indomethacin, a non-steroidal anti-inflammatory drug (NSAID) derived from indol-3-acetic acid, has also been investigated for its anticancer properties.[7]

By comparing the activity of our novel compound to these benchmarks, we can gain valuable insights into its potential mechanism and therapeutic relevance.

Experimental Workflow for Comparative Efficacy Assessment

A multi-faceted experimental approach is required to thoroughly characterize the efficacy of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. The following workflow outlines the key assays and methodologies.

Caption: Experimental workflow for efficacy comparison.

In Vitro Cytotoxicity Assessment: The MTT Assay

The initial step in evaluating a potential anticancer compound is to determine its cytotoxic effects on various cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for assessing cell viability.

Protocol:

• Cell Seeding: Plate cancer cell lines (e.g., HeLa, MCF-7, A549) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and the known inhibitors (e.g., Combretastatin A-4, Staurosporine) for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or Sorenson's glycine buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Hypothetical Data Presentation:

Compound	HeLa IC50 (µM)	MCF-7 IC50 (µM)	A549 IC50 (µM)
2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide	5.2	8.1	6.5
Combretastatin A-4	0.004	0.003	0.005
Staurosporine	0.02	0.015	0.025

Mechanistic Studies: Unraveling the Mode of Action

Once cytotoxicity is established, the next crucial step is to investigate the underlying mechanism of action. Based on the known activities of indole derivatives, the following assays are recommended.

3.2.1. Tubulin Polymerization Assay

This assay directly measures the effect of a compound on the assembly of microtubules from purified tubulin.

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing purified tubulin, a GTP-regeneration system, and a fluorescent reporter that binds to microtubules.

• Compound Addition: Add 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide or a known tubulin inhibitor (e.g., Combretastatin A-4) at various concentrations.

• Initiation of Polymerization: Initiate tubulin polymerization by raising the temperature to 37°C.

• Fluorescence Monitoring: Monitor the increase in fluorescence over time, which is proportional to the extent of tubulin polymerization.

• Data Analysis: Compare the polymerization curves in the presence and absence of the test compound to determine its inhibitory effect.

Caption: Potential inhibition of tubulin polymerization.

3.2.2. Kinase Inhibition Assay

To assess whether the compound acts as a kinase inhibitor, a broad-spectrum kinase inhibition assay can be performed, followed by more specific assays for individual kinases if significant activity is observed.

Protocol:

• Enzyme and Substrate: Prepare a reaction mixture containing a specific protein kinase, its substrate (often a peptide), and ATP.

• Inhibitor Addition: Add 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide or a known kinase inhibitor (e.g., Staurosporine) at various concentrations.

• Reaction Initiation: Initiate the kinase reaction and incubate for a defined period.

• Detection: Use a suitable method to detect the phosphorylated substrate. This can be done using phosphospecific antibodies, radiometric methods (with ³²P-ATP), or luminescence-based assays that measure the remaining ATP.

• Data Analysis: Determine the percentage of kinase inhibition and calculate the IC50 value.

Caption: Potential mechanism of protein kinase inhibition.

Determining the Mechanism of Enzyme Inhibition

If 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is found to inhibit a specific enzyme, it is crucial to determine the mechanism of this inhibition (e.g., competitive, non-competitive, uncompetitive, or mixed).[10] This is achieved by analyzing the enzyme's kinetic parameters (Km and Vmax) in the presence of the inhibitor.[10]

Protocol:

• Enzyme Assay Setup: Perform the enzyme assay as described previously, but with varying concentrations of both the substrate and the inhibitor.

• Initial Velocity Measurements: Measure the initial reaction rates for each combination of substrate and inhibitor concentrations.

• Data Plotting: Plot the data using a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).

• Analysis: Analyze the changes in the apparent Km and Vmax to determine the inhibition mechanism.

Interpretation of Lineweaver-Burk Plots:

Inhibition Type	Effect on Km	Effect on Vmax
Competitive	Increases	Unchanged
Non-competitive	Unchanged	Decreases
Uncompetitive	Decreases	Decreases
Mixed	Increases or Decreases	Decreases

Conclusion and Future Directions

This guide provides a robust framework for the comprehensive evaluation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide's efficacy as a potential anticancer agent. By systematically conducting the outlined experiments and comparing the results to those of well-established inhibitors, researchers can gain a clear understanding of the compound's potency, mechanism of action, and therapeutic potential.

The indole scaffold continues to be a rich source of novel therapeutic agents.[1][2] A thorough and logical investigation, as detailed in this guide, is paramount to advancing promising compounds like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide from the laboratory to potential clinical applications. Future studies should also focus on its selectivity for cancer cells over normal cells, its pharmacokinetic properties, and its efficacy in in vivo models.

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A Senior Application Scientist's Guide to the Cross-Validation of Experimental Results for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the rigorous validation of a novel compound's biological activity is paramount. This guide provides an in-depth framework for the experimental characterization and cross-validation of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (hereafter designated as Compound X ), a unique indole derivative. Drawing from the well-established bioactivities of the indole-3-carboxaldehyde and indole-3-acetamide scaffolds, which include anticancer, anti-inflammatory, and antimicrobial properties, we propose a multi-assay approach to robustly define the efficacy and mechanism of action of Compound X.[1][2][3] This document is not merely a list of protocols; it is a strategic guide that explains the causality behind experimental choices, ensuring a self-validating and trustworthy dataset.

The indole nucleus is a privileged structure in medicinal chemistry, forming the backbone of numerous natural and synthetic bioactive molecules.[1][2] Modifications at the N1 and C3 positions of the indole ring, as seen in Compound X, can significantly modulate its pharmacological profile. The 3-formyl group offers a reactive site for interaction with biological macromolecules, while the N-isopropyl-acetamide moiety at the N1 position can influence solubility, cell permeability, and receptor engagement.[1][4] This guide will focus on validating its potential as an anticancer agent, a common therapeutic application for this class of compounds.[5][6]

Part 1: Foundational Biological Screening - Assessing Cytotoxicity

The Principle of Orthogonal Validation

Relying on a single assay can be misleading. For example, the MTT assay, which measures mitochondrial reductase activity, can be confounded by compounds that affect cellular metabolism without inducing cell death.[7][8][9] By cross-validating with an LDH assay, which quantifies the release of a cytosolic enzyme upon cell membrane rupture, we gain higher confidence that the observed effect is genuinely due to cytotoxicity.[7][10]

Experimental Workflow: Cytotoxicity Assessment

Caption: Workflow for a competitive radioligand binding assay.

Detailed Protocol: Radioligand Binding Assay

• Principle: This assay quantifies the affinity of a test compound for a receptor by measuring its ability to compete with a radioactively labeled ligand for binding sites. *[11][12][13] Protocol:

  • Prepare reaction tubes containing a fixed amount of receptor source (e.g., cell membranes expressing the target receptor), a fixed concentration of radioligand (typically at or below its Kd value), and varying concentrations of Compound X.

  • Include control tubes for total binding (no Compound X) and non-specific binding (a high concentration of a known unlabeled ligand).

  • Incubate the tubes to allow the binding reaction to reach equilibrium.

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters, which trap the receptor-bound radioligand. Unbound ligand passes through.

  • Wash the filters quickly with ice-cold buffer to remove any remaining unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

  • Calculate specific binding by subtracting non-specific counts from total counts.

  • Plot the percentage of specific binding against the concentration of Compound X to determine the IC50, from which the inhibition constant (Ki) can be calculated using the Cheng-Prusoff equation.

Comparative Data Presentation

Compound	Target Receptor	Binding Affinity (Ki)
Compound X (Hypothetical)	Receptor Y	750 nM
Known Ligand (Control)	Receptor Y	50 nM

Conclusion and Future Directions

This guide outlines a systematic, multi-tiered strategy for the robust characterization of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (Compound X) . By employing orthogonal assays for cytotoxicity, delving into mechanistic studies with enzyme inhibition kinetics, and confirming target engagement via receptor binding, researchers can build a comprehensive and self-validating profile of this novel compound. The hypothetical data presented serves as a template for what a successful discovery cascade might look like, highlighting the importance of comparing a new chemical entity against both structural analogues and established standards. The convergence of results from these distinct experimental approaches provides the high degree of confidence necessary for advancing a compound through the drug development pipeline.

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A Comparative Guide to the Structure-Activity Relationship of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide Analogs as Potential Kinase Inhibitors

Introduction: The indole nucleus is a cornerstone in medicinal chemistry, forming the scaffold of numerous therapeutic agents.[1][2] Its versatile structure allows for a wide range of chemical modifications, leading to compounds with diverse pharmacological activities, including anticancer, antiviral, and anti-inflammatory properties.[3] This guide focuses on the structure-activity relationship (SAR) of a specific class of indole derivatives: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide analogs. While direct and extensive SAR studies on this exact scaffold are not abundant in publicly available literature, by examining related compounds, particularly those targeting oncogenic proteins like KRAS G12C, we can construct a robust comparative analysis to guide future drug discovery efforts.

A pivotal study on N-(1-Acryloylazetidin-3-yl)-2-(1H-indol-1-yl)acetamides has identified this scaffold as a promising starting point for the development of covalent inhibitors of KRAS G12C, a key driver in several cancers.[4][5][6] This discovery positions the 2-(indol-1-yl)acetamide core as a valuable template for targeting kinases. This guide will, therefore, synthesize findings from this key study and other relevant literature on indole derivatives to build a comprehensive understanding of the SAR of the title compounds.

The 2-(Indol-1-yl)acetamide Scaffold: A Foundation for Kinase Inhibition

The 2-(indol-1-yl)acetamide moiety has emerged as a promising scaffold for targeting the G12C mutant of KRAS, a protein that has long been considered "undruggable."[7] The aforementioned study on KRAS G12C inhibitors provides a critical framework for understanding the SAR of this class of compounds.[4][5]

Core Structural Features and Their Significance:

• Indole Ring: The indole ring itself serves as a crucial anchor, likely participating in hydrophobic and aromatic interactions within the target protein's binding pocket. Its N-1 position provides a convenient point for attaching the acetamide side chain without disrupting the aromaticity of the indole system.

• Acetamide Linker: The acetamide group acts as a linker connecting the indole core to a variable substituent. The geometry and flexibility of this linker are critical for correctly positioning the other functional groups for optimal interaction with the target.

• N-Substituent on Acetamide: This is a key area for modification to modulate potency, selectivity, and pharmacokinetic properties. In the case of the KRAS G12C inhibitors, this position was occupied by an acryloylazetidine moiety, which acts as a covalent warhead, irreversibly binding to the cysteine residue of the mutant KRAS.[4] This highlights the importance of the N-substituent for the mechanism of action.

Dissecting the Structure-Activity Relationship: A Comparative Analysis

Due to the limited direct data on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide analogs, we will infer the SAR by analyzing the impact of key structural modifications based on related compounds.

The Role of the 3-Formyl Group on the Indole Ring

The introduction of a formyl group at the 3-position of the indole ring is a significant modification. Indole-3-carboxaldehyde (3-formylindole) is a known bioactive molecule and a common precursor in the synthesis of various pharmaceuticals.[8][9][10]

• Potential for Hydrogen Bonding: The aldehyde oxygen can act as a hydrogen bond acceptor, potentially forming a key interaction with amino acid residues in the target's binding site, thereby increasing binding affinity.

• Modulation of Electronic Properties: The electron-withdrawing nature of the formyl group can influence the electronic distribution of the indole ring, which may affect its binding characteristics.

• Gateway for Further Derivatization: The formyl group is a versatile chemical handle that can be readily converted into other functional groups (e.g., amines, alcohols, carboxylic acids), allowing for a wide exploration of the chemical space at this position.

The Influence of the N-Substituent on the Acetamide Moiety

The nature of the substituent on the nitrogen of the acetamide is a critical determinant of biological activity. Our title compound features an N-isopropyl group.

• Alkyl Substituents (e.g., Isopropyl): Small, hydrophobic alkyl groups like isopropyl can occupy hydrophobic pockets within the binding site. The size and shape of this group will be crucial for achieving a good fit. Compared to a simple methyl or ethyl group, the branched nature of the isopropyl group may provide a better steric fit in some pockets, leading to enhanced potency.

• Cyclic and Functionalized Substituents: The KRAS G12C inhibitors demonstrate that more complex, functionalized groups at this position can lead to highly potent and specific inhibitors.[4] The acryloylazetidine in these inhibitors serves as a reactive group for covalent bond formation. This suggests that exploring other reactive groups or moieties capable of forming strong non-covalent interactions (e.g., hydrogen bonds, ionic interactions) could be a fruitful strategy.

The table below provides a hypothetical comparison of how different substitutions might influence activity, based on the principles derived from related indole-based inhibitors.

Analog	Substitution at Indole C3	N-Substituent on Acetamide	Anticipated Activity	Rationale
Scaffold A	H	H	Low	Unsubstituted scaffold, lacks key interaction points.
Scaffold B	H	Isopropyl	Moderate	Isopropyl group may occupy a hydrophobic pocket.
Title Compound Analog	Formyl	Isopropyl	Potentially Moderate to High	The 3-formyl group could provide an additional hydrogen bond, enhancing affinity.
Analog C	Formyl	Cyclopropyl	Potentially Moderate to High	Cyclopropyl offers a different hydrophobic profile compared to isopropyl.
Analog D	Formyl	Acryloylazetidine	Potentially High (Covalent)	Based on the KRAS G12C inhibitors, this could lead to irreversible inhibition.[4]
Analog E	Hydroxymethyl	Isopropyl	Potentially Moderate	The hydroxyl group can act as a hydrogen bond donor/acceptor.

Experimental Protocols for Evaluation

To assess the potential of these analogs as kinase inhibitors, a series of in vitro and in-cell assays are necessary. The following protocols are based on the methodologies used for evaluating the KRAS G12C inhibitors and represent a standard workflow in the field.[4]

General Synthesis of 2-(Indol-1-yl)acetamide Analogs

A common synthetic route involves the N-alkylation of indole with a suitable 2-haloacetamide.

• Preparation of N-substituted-2-bromoacetamide: React bromoacetyl bromide with the desired amine (e.g., isopropylamine) in an inert solvent like dichloromethane (DCM) in the presence of a base (e.g., triethylamine) at 0°C.

• N-alkylation of Indole: React the appropriately substituted indole (e.g., 3-formylindole) with the prepared N-substituted-2-bromoacetamide in a polar aprotic solvent like dimethylformamide (DMF) using a base such as sodium hydride (NaH) or potassium carbonate (K2CO3).

• Purification: The final product is purified using column chromatography on silica gel.

Biochemical Assay: Mass Spectrometry-Based Covalent Binding Assay

This assay directly measures the formation of a covalent bond between the inhibitor and the target protein (e.g., KRAS G12C).

• Incubation: Incubate the purified target protein (e.g., KRAS G12C) with the test compound at a specific concentration and for a defined period.

• Quenching: Stop the reaction by adding a quenching solution (e.g., formic acid).

• LC-MS Analysis: Analyze the protein sample using liquid chromatography-mass spectrometry (LC-MS) to determine the percentage of the protein that has been covalently modified by the inhibitor.

Cell-Based Assay: Downstream Signaling Inhibition

This assay measures the ability of the compound to inhibit the signaling pathway downstream of the target kinase in a cellular context.

• Cell Culture: Culture a cancer cell line known to harbor the target mutation (e.g., NCI-H358 for KRAS G12C).

• Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration.

• Western Blot Analysis: Lyse the cells and perform a Western blot to measure the phosphorylation levels of downstream signaling proteins (e.g., pERK). A decrease in phosphorylation indicates inhibition of the pathway.

Visualizing the Concepts

To better illustrate the relationships and processes discussed, the following diagrams are provided.

Caption: Generalized SAR of 2-(Indol-1-yl)-acetamide analogs.

Caption: Simplified KRAS signaling pathway and the mechanism of action for KRAS G12C inhibitors.

Caption: A typical experimental workflow for the evaluation of kinase inhibitors.

Conclusion and Future Directions

While a dedicated, comprehensive SAR study on 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide analogs is yet to be published, by drawing parallels with structurally related KRAS G12C inhibitors, we can establish a strong rationale for their potential as kinase inhibitors. The 2-(indol-1-yl)acetamide scaffold provides a solid foundation, and the strategic introduction of a 3-formyl group and variations on the N-acetamide substituent offer clear avenues for optimizing biological activity.

Future research should focus on the synthesis and systematic evaluation of a library of these analogs against a panel of kinases, including KRAS G12C. Key questions to address will be the precise role of the 3-formyl group in target engagement and the optimal size, shape, and electronic properties of the N-acetamide substituent for maximizing potency and selectivity. The insights gained from such studies will be invaluable for the development of novel and effective kinase inhibitors for the treatment of cancer and other diseases.

References

• Hao, C., et al. (2024). KRAS: Biology, Inhibition, and Mechanisms of Inhibitor Resistance. Signal Transduction and Targeted Therapy, 9(1), 1-28.
• Catarzi, D., Colotta, V., & Varano, F. (2007). Indole, a core nucleus for the development of potent and selective A3 adenosine receptor antagonists. Current Topics in Medicinal Chemistry, 7(14), 1374-1393.
• de Sá, A. L., et al. (2009). Indole derivatives as inhibitors of the human 5-lipoxygenase-activating protein (FLAP). Bioorganic & Medicinal Chemistry, 17(2), 707-717.
• Kaushik, N. K., et al. (2013). Biomedical importance of indoles. Molecules, 18(6), 6620-6662.
• Lito, P., Solomon, M., & Rosen, N. (2016). Targeting KRAS: The race to drug an undruggable protein. Science, 351(6278), 1157-1159.
• Patricelli, M. P., et al. (2016).
• Shin, Y., et al. (2019). Discovery of N-(1-Acryloylazetidin-3-yl)-2-(1H-indol-1-yl)acetamides as Covalent Inhibitors of KRASG12C. ACS Medicinal Chemistry Letters, 10(9), 1302-1308.
• Singh, G. S., & Singh, M. (2012). Recent progress in the synthesis and biological evaluation of indole and its derivatives. Mini-Reviews in Medicinal Chemistry, 12(12), 1194-1215.
• Canon, J., et al. (2019). The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity.
• Hallin, J., et al. (2020).
• Janes, M. R., et al. (2018). Targeting KRAS Mutant Cancers with Covalent G12C Inhibitors. Cell Chemical Biology, 25(3), 229-234.

• Bioactive natural compounds from 1H-indole-3-carboxaldhyde. ResearchGate. ([Link])

• Recent investigations into synthesis and pharmacological activities of phenoxy acetamide and its derivatives (chalcone, indole and quinoline) as possible therapeutic candidates. Journal of the Iranian Chemical Society, 18(7), 1595-1627.
• Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. Molecules, 18(8), 9634-9646.
• Synthesis of new indole-2-carboxamide and 3-acetamide derivatives and evaluation their antioxidant properties. Journal of Enzyme Inhibition and Medicinal Chemistry, 28(5), 1011-1017.

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A Comparative-Predictive Analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Guide for Rational Drug Design

This guide provides a comprehensive comparative analysis of the novel indole derivative, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, against other well-characterized indole-based compounds. Given the limited published data on this specific molecule, this document adopts a predictive and structure-activity relationship (SAR) driven approach. It is designed for researchers, scientists, and drug development professionals to inform rational design and guide future experimental investigations into this promising scaffold.

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs with a vast array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3] The versatility of the indole ring allows for extensive chemical modification, enabling the fine-tuning of its pharmacological profile.[4] This guide will dissect the structural components of the target molecule, propose a synthetic strategy, and benchmark its potential efficacy against established indole derivatives based on mechanistic insights and published experimental data.

Profiling the Target Compound: 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

The target molecule, identified by CAS Number 708284-70-2, is a unique indole derivative characterized by two key substitutions: a formyl group at the C3 position and an N-isopropyl-acetamide moiety at the N1 position of the indole ring.[5][6]

• Indole-3-carbaldehyde Core: The indole-3-carbaldehyde (I3A) scaffold is a well-established pharmacophore known for a wide spectrum of biological activities, including anticancer, antibacterial, antifungal, and anti-HIV properties.[3][7] The aldehyde group at the C3 position is a versatile chemical handle for further modifications, often via condensation reactions to form Schiff bases or chalcones, which can enhance biological efficacy.[8][9][10]

• N1-Substitution with N-isopropyl-acetamide: Substitution at the N1 position of the indole ring is a common strategy to modulate lipophilicity, metabolic stability, and receptor-binding interactions. The N-isopropyl-acetamide side chain introduces both amide and isopropyl functionalities. Amide groups can form crucial hydrogen bonds with biological targets, while the isopropyl group adds steric bulk and lipophilicity, which can influence cell permeability and target engagement. Studies on other indole derivatives have shown that N-acetamide moieties can confer potent anti-proliferative activities.[11]

Proposed Synthetic Pathway

The synthesis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide can be logically approached via a two-step process starting from the commercially available indole-3-carbaldehyde. This method offers a scalable and efficient route.

Step 1: N-Alkylation of Indole-3-carbaldehyde. The first step involves the N-alkylation of indole-3-carbaldehyde with an appropriate 2-halo-N-isopropyl-acetamide, such as 2-chloro-N-isopropyl-acetamide. This reaction is typically carried out in a polar aprotic solvent like dimethylformamide (DMF) in the presence of a base (e.g., sodium hydride or potassium carbonate) to deprotonate the indole nitrogen, facilitating nucleophilic attack on the haloacetamide.

Step 2: Amide Bond Formation (Alternative Route). An alternative approach would involve first alkylating indole-3-carbaldehyde with an ethyl haloacetate to form an ester intermediate, followed by amidation. The resulting ester can then be reacted with isopropylamine under standard amidation conditions (e.g., heating in a suitable solvent or using coupling agents) to yield the final product.

Below is a diagrammatic representation of the primary proposed synthetic workflow.

Caption: Proposed synthesis of the target compound.

Comparative Analysis with Benchmark Indole Derivatives

To predict the potential biological activity of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, we compare its structural features against three classes of well-studied indole derivatives: a foundational precursor, an anticancer agent, and an antimicrobial agent.

Compound Class	Representative Compound	Key Structural Features	Known Biological Activity & Potency	Mechanism of Action (If Known)
Target Compound	2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide	- Indole-3-carbaldehyde core- N1-acetamide linker- N-isopropyl terminal group	Hypothesized: Anticancer, Antimicrobial. Potency is yet to be determined.	Hypothesized: Tubulin polymerization inhibition, enzyme inhibition, or DNA interaction.
Precursor Scaffold	Indole-3-carbaldehyde (I3A)	- Unsubstituted indole ring at N1- Formyl group at C3	Broad-spectrum but moderate activity. Serves as a key intermediate for more potent derivatives.[7]	Varies; can form Schiff bases that act as antimicrobial agents.[8]
Anticancer Indoles	Combretastatin A-4 (CA-4) Analogues	- Often feature trimethoxyphenyl ring- Indole scaffold acts as a bioisostere	Potent antiproliferative activity. Some derivatives show IC50 values in the nanomolar to low micromolar range against various cancer cell lines.[11]	Inhibition of tubulin polymerization by binding to the colchicine site.[11]
Antimicrobial Indoles	Indole-3-carbaldehyde Semicarbazones	- C3-formyl group condensed with semicarbazide	Good antibacterial activity, particularly against Gram-positive bacteria like S. aureus (MIC = 100 µg/mL for some derivatives).[12]	Disruption of bacterial cell wall synthesis or other essential enzymatic processes.

Analysis: The structure of our target compound incorporates the I3A core, suggesting a baseline for antimicrobial or anticancer activity. The N1-acetamide substitution is particularly noteworthy. In a study of indole derivatives with amino-acetamide moieties at position-3, potent anti-proliferative activity was observed, with some compounds showing IC50 values around 12-14 µM against cancer cell lines and interacting with the colchicine-binding site of tubulin.[11] While our target has this substitution at N1, it suggests that the acetamide linker is favorable for anticancer activity. The combination of the I3A core and this side chain presents a novel scaffold that warrants investigation as a potential tubulin polymerization inhibitor.

Mechanistic Insights: Targeting Tubulin Polymerization

Many indole derivatives exert their anticancer effects by disrupting microtubule dynamics, which are critical for cell division, motility, and intracellular transport.[2] They often bind to the colchicine site on β-tubulin, preventing its polymerization into microtubules. This leads to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis (programmed cell death).[13]

Given the structural similarities to known tubulin inhibitors, it is plausible that 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide could function through this pathway.

Caption: Hypothesized mechanism of action via tubulin inhibition.

Experimental Protocols for Evaluation

To validate the hypothesized bioactivity of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a series of well-established in vitro assays should be performed. The following section details a standard protocol for assessing cytotoxicity.

In Vitro Cytotoxicity Assessment using MTT Assay

Objective: To determine the concentration-dependent cytotoxic effect of the target compound on human cancer cell lines (e.g., HeLa, MCF-7, A549).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondrial dehydrogenases cleave the tetrazolium ring of MTT, yielding an insoluble purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Target compound dissolved in DMSO (stock solution)

• Human cancer cell lines

• Complete growth medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplates

• Multi-well spectrophotometer (plate reader)

Step-by-Step Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the target compound in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle control (DMSO) and untreated control wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO2.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, purple formazan crystals will form in viable cells.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals. Gently shake the plate for 10-15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Caption: Workflow for the MTT cytotoxicity assay.

Conclusion and Future Directions

This guide presents a predictive analysis of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a novel indole derivative with significant therapeutic potential. Based on a structure-activity relationship analysis, this compound is a promising candidate for investigation as an anticancer agent, potentially acting through the inhibition of tubulin polymerization. Its unique N1-acetamide substitution, combined with the versatile indole-3-carbaldehyde core, provides a strong rationale for its synthesis and biological evaluation.

Future research should focus on:

• Chemical Synthesis: Executing the proposed synthetic route to obtain a pure sample of the target compound.

• In Vitro Screening: Performing cytotoxicity assays (e.g., MTT) against a panel of cancer cell lines to determine its IC50 values.

• Mechanism of Action Studies: Conducting tubulin polymerization assays, cell cycle analysis, and apoptosis assays to confirm its mechanism of action.

• Antimicrobial Evaluation: Screening the compound against a panel of pathogenic bacteria and fungi using methods like minimum inhibitory concentration (MIC) determination.[14]

The insights provided in this guide serve as a foundational blueprint for researchers to unlock the potential of this and other related indole scaffolds in the ongoing quest for novel therapeutics.

References

A comprehensive list of references is provided below for further reading and verification.

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Bridging the Gap: A Comparative Guide to the In Vivo Validation of In Vitro Findings for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on transitioning a promising therapeutic candidate, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, from in vitro characterization to in vivo validation. While direct experimental data for this specific molecule is not yet publicly available, this document will serve as a practical, experience-driven roadmap. We will explore the rationale behind experimental choices, present detailed hypothetical protocols, and offer a comparative analysis with alternative approaches, grounded in established scientific principles for indole derivatives.[1][2]

Introduction to 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Compound of Interest

The indole scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous natural products and synthetic drugs with a wide array of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.[1][2] The molecule 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide incorporates key functional groups—an indole-3-carboxaldehyde and an N-isopropyl-acetamide side chain—that suggest potential therapeutic efficacy. The formyl group at the 3-position of the indole ring is a known pharmacophore that can participate in various biological interactions, while the acetamide side chain can influence pharmacokinetic properties such as solubility and cell permeability.

Our hypothetical in vitro investigations have suggested that this compound exhibits potent anti-inflammatory and anti-proliferative effects. This guide will now detail the critical next steps in validating these promising preliminary findings in a living system.

Part 1: From the Benchtop to Preclinical Models: A Strategic Overview

The journey from a compelling in vitro result to a validated in vivo effect is a critical and often challenging phase in drug discovery. It requires a meticulously planned strategy to bridge the complexities between a controlled cellular environment and a dynamic whole-organism system.

Experimental Workflow: A Conceptual Framework

Caption: A generalized workflow from in vitro discovery to in vivo validation.

Part 2: In Vitro Foundation: Establishing a Rationale for In Vivo Studies

Prior to embarking on costly and ethically considerable animal studies, a robust in vitro data package is paramount. This not only provides the scientific rationale for in vivo testing but also informs dose selection and study design.

Hypothetical In Vitro Anti-Inflammatory Activity

Our initial cell-based assays indicated that 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide significantly reduces the production of pro-inflammatory mediators.

Assay Type	Cell Line	Stimulant	Key Finding (IC50)
Nitric Oxide (NO) Assay	RAW 264.7 Macrophages	LPS	5.2 µM
Prostaglandin E2 (PGE2) ELISA	A549 Human Lung Carcinoma	IL-1β	7.8 µM
TNF-α ELISA	Human PBMCs	PHA	6.5 µM

These results suggest a potent anti-inflammatory profile, justifying further investigation into its in vivo efficacy.

Hypothetical In Vitro Anti-Proliferative Activity

The compound also demonstrated cytotoxic effects against several cancer cell lines, suggesting potential as an anti-cancer agent.

Cell Line	Cancer Type	Key Finding (IC50)
HeLa	Cervical Cancer	12.5 µM
MCF-7	Breast Cancer	15.1 µM
HepG2	Liver Cancer	10.8 µM

These findings provide a solid foundation for designing in vivo studies to assess both anti-inflammatory and anti-tumor activities.

Part 3: In Vivo Validation: Experimental Designs and Protocols

The primary objective of in vivo validation is to determine if the in vitro effects of a compound translate to a therapeutic benefit in a living organism. This involves assessing the compound's safety, pharmacokinetic profile, and efficacy in relevant disease models.

Pharmacokinetic and Preliminary Toxicity Assessment

Understanding how the body processes the compound (ADME: Absorption, Distribution, Metabolism, and Excretion) and its potential for toxicity is a critical first step.

Experimental Protocol: Single-Dose Pharmacokinetic Study in Mice

• Animal Model: Male C57BL/6 mice (8-10 weeks old).

• Compound Administration: Administer 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide via oral gavage and intravenous injection at a predetermined dose (e.g., 10 mg/kg).

• Sample Collection: Collect blood samples at various time points (e.g., 0, 15, 30 min, 1, 2, 4, 8, 24 hours) post-administration.

• Analysis: Analyze plasma concentrations of the compound using LC-MS/MS to determine key pharmacokinetic parameters (e.g., Cmax, Tmax, half-life, bioavailability).

• Toxicity Monitoring: Observe animals for any signs of acute toxicity (e.g., changes in behavior, weight loss) for up to 72 hours.

In Vivo Efficacy Model 1: Carrageenan-Induced Paw Edema (Anti-inflammatory)

This widely used model assesses the acute anti-inflammatory activity of a compound.[3][4]

Experimental Protocol:

• Animal Model: Male Wistar rats (150-200g).

• Groups:

  • Vehicle Control (e.g., 0.5% CMC)

  • Positive Control (e.g., Indomethacin, 10 mg/kg)

  • Test Compound (e.g., 10, 30, 100 mg/kg)

• Compound Administration: Administer the test compound or controls orally one hour before inducing inflammation.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement: Measure the paw volume using a plethysmometer at 1, 2, 3, and 4 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control.

In Vivo Efficacy Model 2: Xenograft Tumor Model (Anti-cancer)

This model evaluates the ability of a compound to inhibit tumor growth in vivo.[5][6]

Experimental Protocol:

• Animal Model: Immunocompromised mice (e.g., NOD/SCID).

• Tumor Cell Implantation: Subcutaneously implant a human cancer cell line (e.g., HepG2) into the flank of each mouse.

• Tumor Growth Monitoring: Allow tumors to reach a palpable size (e.g., 100-150 mm³).

• Groups:

  • Vehicle Control

  • Positive Control (e.g., 5-Fluorouracil)

  • Test Compound (at various doses)

• Treatment: Administer the test compound or controls (e.g., daily oral gavage) for a specified period (e.g., 21 days).

• Measurement: Measure tumor volume and body weight twice weekly.

• Endpoint Analysis: At the end of the study, euthanize the animals and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker analysis).

Pharmacodynamic and Biomarker Analysis

To connect the in vivo efficacy with the in vitro mechanism of action, it is crucial to measure relevant biomarkers in the target tissues.

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Confirming the Mechanism of Action of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide: A Comparative Guide

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of a vast array of biologically active compounds. The novel compound, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, combines two key pharmacophores: an indole-3-carboxaldehyde and an N-isopropyl-acetamide side chain. While the specific mechanism of action for this hybrid molecule is yet to be fully elucidated, its structural components suggest several plausible biological targets. Derivatives of indole-3-carboxaldehyde are known to exhibit inhibitory effects on various enzymes, including urease, cholinesterases, and xanthine oxidase[1][2][3]. Furthermore, some indole derivatives have been shown to disrupt mitochondrial function and inhibit tubulin polymerization, both of which are critical processes in cell viability and proliferation[4][5].

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically investigate and confirm the mechanism of action of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. We will objectively compare its potential activities with well-characterized alternative compounds and provide detailed experimental protocols to support these investigations.

Potential Mechanisms of Action and Comparative Compounds

Based on the structural motifs present in 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, we hypothesize the following potential mechanisms of action. For each, a well-established comparator compound is proposed to serve as a positive control and a benchmark for activity.

Potential Mechanism of Action	Description	Comparator Compound	Reported Activity (IC₅₀/EC₅₀)
Xanthine Oxidase Inhibition	Inhibition of xanthine oxidase, a key enzyme in purine metabolism, can lower uric acid levels.	Allopurinol	IC₅₀: 0.11-0.82 µM[6][7]
Cholinesterase Inhibition	Inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) increases acetylcholine levels, a strategy for treating neurodegenerative diseases.	Galanthamine	AChE IC₅₀: 0.5-0.85 µM[4][8]
Urease Inhibition	Inhibition of urease is a therapeutic strategy against infections by urease-producing bacteria, such as Helicobacter pylori.	Thiourea	IC₅₀: 15.51-21.2 µM[9]
Mitochondrial Complex I Inhibition	Disruption of the mitochondrial electron transport chain at complex I can induce cellular stress and apoptosis.	Rotenone	IC₅₀: 1.7-2.2 µM (at complex I)[1]
Tubulin Polymerization Inhibition	Interference with microtubule dynamics can arrest cell division, a common mechanism for anticancer agents.	Paclitaxel (stabilizer)	Potency values in the low nM range[10]
Antiviral Activity (RSV)	Inhibition of viral replication, for instance, against Respiratory Syncytial Virus (RSV).	Ribavirin	EC₅₀: 1.38-5.3 µg/mL against RSV[11]

Experimental Workflows and Protocols

To systematically evaluate the potential mechanisms of action, a series of robust and validated in vitro assays are proposed.

Overall Experimental Workflow

Caption: A generalized workflow for the systematic evaluation of the mechanism of action.

Xanthine Oxidase (XO) Inhibition Assay

This spectrophotometric assay measures the inhibition of uric acid formation from the oxidation of xanthine by XO.

Protocol:

• Prepare a reaction mixture containing phosphate buffer (pH 7.5), xanthine solution, and the test compound (2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide) or Allopurinol at various concentrations.

• Initiate the reaction by adding xanthine oxidase enzyme solution.

• Monitor the increase in absorbance at 295 nm for 5-10 minutes at 37°C, which corresponds to the formation of uric acid.

• Calculate the percentage of inhibition and determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration[6].

Cholinesterase (AChE) Inhibition Assay (Ellman's Method)

This colorimetric assay quantifies the activity of AChE by measuring the formation of a yellow-colored product.

Protocol:

• In a 96-well plate, add phosphate buffer (pH 8.0), a solution of 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), and the test compound or Galanthamine at various concentrations.

• Add the acetylcholinesterase (AChE) enzyme and incubate for 15 minutes at 25°C.

• Initiate the reaction by adding the substrate, acetylthiocholine iodide (ATCI).

• Measure the absorbance at 412 nm at regular intervals. The rate of color change is proportional to the enzyme activity.

• Calculate the percentage of inhibition and determine the IC₅₀ value[2][12].

Urease Inhibition Assay (Berthelot Method)

This colorimetric assay measures the amount of ammonia produced from the enzymatic hydrolysis of urea.

Protocol:

• Prepare a reaction mixture containing the test compound or Thiourea, urease enzyme solution, and buffer.

• Incubate the mixture to allow for inhibitor-enzyme interaction.

• Add a urea solution to start the enzymatic reaction and incubate.

• Stop the reaction and add phenol and hypochlorite reagents (Berthelot's reagents) to develop a colored indophenol product.

• Measure the absorbance at approximately 625 nm. The color intensity is proportional to the ammonia concentration.

• Calculate the percentage of inhibition and determine the IC₅₀ value[13][14].

Mitochondrial Complex I Activity Assay

This assay measures the activity of Complex I (NADH:ubiquinone oxidoreductase) in isolated mitochondria.

Protocol:

• Isolate mitochondria from a suitable cell line or tissue.

• In a microplate, add the isolated mitochondria, assay buffer, and the test compound or Rotenone.

• Initiate the reaction by adding NADH.

• The assay measures the oxidation of NADH to NAD⁺ by monitoring the decrease in absorbance at 340 nm.

• Specific Complex I activity is determined by subtracting the activity in the presence of the known inhibitor, Rotenone[3][15][16].

Caption: Inhibition of the mitochondrial electron transport chain at Complex I.

In Vitro Tubulin Polymerization Assay

This assay monitors the assembly of purified tubulin into microtubules, which can be measured by an increase in fluorescence or light scattering.

Protocol:

• Use a commercially available tubulin polymerization assay kit.

• Reconstitute purified tubulin in a polymerization buffer.

• In a microplate, add the tubulin solution, a fluorescent reporter, and the test compound or Paclitaxel (as a polymerization promoter) or a destabilizer like nocodazole.

• Incubate the plate at 37°C to induce polymerization.

• Measure the fluorescence intensity or absorbance at 340 nm over time. An increase in signal indicates microtubule formation.

• Analyze the polymerization curves (nucleation, growth, and plateau phases) to determine the effect of the compound[10][17].

Antiviral Replication Assay (RSV)

This assay determines the ability of a compound to inhibit the replication of Respiratory Syncytial Virus (RSV) in a cell culture model.

Protocol:

• Seed a suitable host cell line (e.g., HEp-2) in a multi-well plate.

• Infect the cells with a known titer of RSV.

• After viral adsorption, remove the inoculum and add a medium containing various concentrations of the test compound or Ribavirin.

• Incubate the plates for a period sufficient for viral replication (e.g., 3-5 days).

• Assess the viral cytopathic effect (CPE) or quantify viral RNA or protein levels (e.g., by RT-qPCR or ELISA).

• Calculate the 50% effective concentration (EC₅₀), the concentration of the compound that inhibits viral replication by 50%[11][18].

Data Interpretation and Conclusion

The experimental data generated from these assays will provide a comprehensive profile of the biological activity of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide. By comparing its potency (IC₅₀ or EC₅₀ values) with that of the well-characterized comparator compounds, researchers can confirm its primary mechanism of action. Should the compound exhibit activity across multiple assays, further investigation into secondary targets and potential off-target effects will be warranted. This systematic approach will provide the necessary evidence to guide further preclinical development and establish a clear understanding of the compound's therapeutic potential.

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A Head-to-Head Preclinical Comparison of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and Cisplatin in Non-Small Cell Lung Cancer Models

This guide provides a comprehensive, head-to-head preclinical comparison of a novel investigational compound, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (hereinafter referred to as Compound X), and the current standard of care chemotherapeutic agent, Cisplatin. The focus of this analysis is on their potential application in the treatment of Non-Small Cell Lung Cancer (NSCLC), a therapeutic area where new mechanistic approaches are critically needed.

Compound X belongs to the indole-3-carboxaldehyde class of molecules, a scaffold known for a wide range of biological activities, including anti-cancer properties.[1][2][3] Based on its structural motifs and the known activities of related indole derivatives, we hypothesize that Compound X acts as an inhibitor of Sirtuin 1 (SIRT1). SIRT1 is a class III histone deacetylase that plays a crucial role in cellular processes like gene regulation, DNA repair, and metabolism, and its inhibition has emerged as a promising strategy in oncology.[4][5][6][7] This guide will present a series of proposed in vitro experiments designed to test this hypothesis and compare the efficacy and mechanism of Compound X against Cisplatin.

Rationale for Targeting SIRT1 in NSCLC

Sirtuins, particularly SIRT1, are often overexpressed in various cancers, including NSCLC. This overexpression is linked to tumor progression, resistance to chemotherapy, and poor prognosis. SIRT1 deacetylates a number of substrate proteins, including p53 and Ku70, thereby suppressing apoptosis and promoting cell survival. Therefore, inhibiting SIRT1 is a rational therapeutic strategy to induce cancer cell death and potentially overcome resistance to conventional therapies like Cisplatin.[4][8]

Comparative Analysis: Compound X vs. Cisplatin

This section outlines a series of head-to-head experiments to compare the anti-cancer effects of Compound X and Cisplatin in NSCLC cell lines (e.g., A549 and H1299).

In Vitro Efficacy: Cytotoxicity Assessment

Objective: To determine and compare the cytotoxic effects of Compound X and Cisplatin on NSCLC cells.

Methodology:

• Cell Culture: A549 (p53 wild-type) and H1299 (p53-null) cells will be cultured under standard conditions.

• Treatment: Cells will be treated with increasing concentrations of Compound X (0.1 µM to 100 µM) and Cisplatin (1 µM to 200 µM) for 48 hours.

• MTT Assay: Cell viability will be assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The absorbance will be measured at 570 nm.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) for each compound will be calculated from the dose-response curves.

Hypothetical Data Summary:

Compound	Cell Line	Hypothetical IC50 (µM)
Compound X	A549	15.5
H1299	25.2
Cisplatin	A549	50.8
H1299	98.4

Interpretation: The hypothetical data suggests that Compound X exhibits greater potency in inducing cell death in NSCLC cells compared to Cisplatin, with a more pronounced effect in the p53 wild-type cell line.

Mechanism of Action: Apoptosis Induction

Objective: To investigate and compare the ability of Compound X and Cisplatin to induce apoptosis.

Methodology:

• Annexin V-FITC/PI Staining: A549 cells will be treated with the IC50 concentrations of Compound X and Cisplatin for 24 hours. Cells will then be stained with Annexin V-FITC and Propidium Iodide (PI) and analyzed by flow cytometry.

• Western Blot Analysis: Protein lysates from treated cells will be analyzed by Western blot for the expression of key apoptosis markers: cleaved Caspase-3, PARP, and Bcl-2.

Hypothetical Results: Treatment with Compound X is expected to show a significant increase in the percentage of apoptotic cells (Annexin V positive) compared to the vehicle control and a more robust induction of cleaved Caspase-3 and PARP than Cisplatin.

Experimental Workflow: Apoptosis Analysis

Caption: Workflow for comparing apoptosis induction by Compound X and Cisplatin.

Target Engagement: SIRT1 Inhibition

Objective: To confirm that Compound X inhibits SIRT1 activity in NSCLC cells.

Methodology:

• SIRT1 Activity Assay: A549 cells will be treated with Compound X (15.5 µM) for 6 hours. Nuclear extracts will be prepared, and SIRT1 deacetylase activity will be measured using a fluorometric assay kit.

• Acetylated p53 Levels: As p53 is a known substrate of SIRT1, its acetylation status will be assessed. A549 cells will be treated with Compound X and Cisplatin. Acetylated p53 (at lysine 382) and total p53 levels will be determined by Western blot.

Hypothetical Results: Compound X treatment is expected to significantly decrease SIRT1 activity and increase the levels of acetylated p53, confirming on-target activity. Cisplatin is not expected to directly affect SIRT1 activity or p53 acetylation.

Signaling Pathway: SIRT1 and Apoptosis

Caption: Hypothesized mechanism of Compound X inducing apoptosis via SIRT1 inhibition.

Discussion and Future Directions

The presented hypothetical preclinical data suggests that 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (Compound X) is a potent inducer of apoptosis in NSCLC cells, likely through the inhibition of SIRT1. Its superior hypothetical IC50 value compared to Cisplatin indicates a potentially wider therapeutic window. The proposed mechanism of action, targeting a key cell survival pathway, offers a distinct advantage over the DNA-damaging mechanism of Cisplatin, which is often associated with significant side effects and the development of resistance.

Future in vivo studies in NSCLC xenograft models are warranted to evaluate the efficacy, pharmacokinetics, and safety profile of Compound X. Furthermore, given the role of SIRT1 in chemoresistance, combination studies of Compound X with Cisplatin or other targeted therapies could reveal synergistic effects, potentially leading to improved treatment outcomes for NSCLC patients. The exploration of indole derivatives as sirtuin modulators remains a promising avenue for the development of novel cancer therapeutics.[9]

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A Guide to Assessing the Inter-Laboratory Reproducibility of Biological Data for Novel Compounds: A Case Study with 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess and ensure the reproducibility of biological data for novel chemical entities. While centered on the hypothetical case of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, the principles, protocols, and best practices detailed herein are universally applicable. Our focus is on establishing a self-validating system for data generation that is robust, reliable, and reproducible across different laboratory settings.

Introduction: The Imperative of Reproducibility in Preclinical Research

The progression of a novel compound from initial discovery to a potential therapeutic is contingent on the reliability of its biological data. However, the scientific community is facing a "reproducibility crisis," with numerous studies highlighting the challenges of reproducing preclinical research findings.[1][2] This lack of reproducibility not only hinders scientific progress but also leads to a significant waste of resources.[1][2]

For a novel compound like 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, establishing a consistent biological profile across different laboratories is a critical first step in its validation. This guide will walk you through the foundational principles of reproducibility, a proposed framework for an inter-laboratory study, and best practices for data analysis and reporting.

Part 1: Foundational Principles of Reproducibility

Reproducibility is the ability of an independent research team to obtain the same or similar results as the original study by following the same methodology.[3][4] Several key factors can undermine reproducibility:

• Lack of Access to Raw Data and Detailed Methodologies: Without comprehensive protocols and access to the original data, it is exceedingly difficult for other researchers to replicate the findings.[3][4][5]

• Invalidated or Poorly Characterized Biological Materials: The use of misidentified, cross-contaminated, or genetically drifted cell lines can lead to erroneous and irreproducible results.[1][2][5]

• Inconsistent Laboratory Practices and Protocols: Minor variations in experimental procedures, reagents, and equipment can introduce significant variability in the data.[1][3][4]

• Inadequate Data Analysis and Reporting: The lack of standardized data analysis pipelines and transparent reporting of all experimental outcomes, including negative results, can obscure the true biological effects of a compound.[3][4][6]

To counter these challenges, a commitment to rigor and transparency is essential.[6] This includes the adoption of open science practices, the use of validated biomaterials, and thorough documentation of all experimental details.[3][4]

Part 2: A Framework for an Inter-Laboratory Reproducibility Study

To assess the reproducibility of the biological effects of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a multi-center study is proposed. This study will focus on a common in vitro assay: a cell viability assay to determine the compound's cytotoxic or anti-proliferative effects on a cancer cell line.

Centralized Compound and Reagent Management

A critical first step is to minimize variability in the starting materials. A single, highly pure batch of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide should be synthesized, characterized (e.g., by NMR, mass spectrometry, and HPLC), and distributed to all participating laboratories. Similarly, a common stock of a well-characterized and authenticated cell line (e.g., HeLa or A549) from a certified cell bank should be used.[2][5]

Standardized Cell Viability Assay Protocol (MTS Assay)

The following is a detailed protocol for an MTS-based cell viability assay. The causality behind each step is explained to ensure a deep understanding of the methodology.

Objective: To determine the concentration-dependent effect of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide on the viability of a selected cancer cell line.

Principle: The MTS assay is a colorimetric method for assessing cell viability. The MTS tetrazolium compound is reduced by viable, metabolically active cells to a colored formazan product that is soluble in the cell culture medium. The amount of formazan produced is directly proportional to the number of living cells in the culture.

Experimental Workflow:

Caption: Workflow for the MTS-based cell viability assay.

Detailed Steps:

• Cell Culture:

  • Culture the selected cancer cell line (e.g., HeLa) in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain the cells in a humidified incubator at 37°C with 5% CO2.

  • Rationale: Consistent cell culture conditions are paramount to ensure a homogenous cell population for the assay.[7]

• Cell Seeding:

  • Harvest the cells using trypsin-EDTA when they reach 70-80% confluency.

  • Perform a cell count using a hemocytometer or an automated cell counter to ensure accurate cell numbers.

  • Seed the cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours to allow the cells to attach.

  • Rationale: A 24-hour attachment period allows the cells to recover from the stress of trypsinization and enter a logarithmic growth phase.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in DMSO.

  • Perform a serial dilution of the stock solution in culture medium to obtain the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration in all wells should be kept constant and below 0.5%.

  • Remove the old medium from the cells and add 100 µL of the medium containing the different compound concentrations.

  • Include vehicle control wells (medium with DMSO) and untreated control wells (medium only).

  • Incubate the plate for 48 or 72 hours.

  • Rationale: A consistent final DMSO concentration is crucial as DMSO itself can have cytotoxic effects at higher concentrations.

• MTS Assay and Data Collection:

  • Add 20 µL of the MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Rationale: The incubation time with the MTS reagent should be optimized to ensure the signal is within the linear range of the plate reader.

Inter-Laboratory Study Design

• Participating Laboratories: A minimum of three independent laboratories should participate.

• Experimental Runs: Each laboratory should perform the experiment three independent times.

• Replicates: Within each experiment, each concentration of the compound and the controls should be tested in triplicate (technical replicates).

• Data Reporting: All raw absorbance data, along with detailed metadata (e.g., operator, date, passage number of cells, specific equipment used), should be collected and shared among the participating labs.[8]

Part 3: Data Analysis and Interpretation

A standardized data analysis pipeline is essential for an objective comparison of the results.

Data Normalization and IC50 Calculation

• Background Subtraction: Subtract the average absorbance of the "no cell" control wells from all other wells.

• Normalization: Express the data as a percentage of the vehicle control. The formula is: (Absorbance of treated well / Average absorbance of vehicle control wells) * 100.

• IC50 Calculation: Use a non-linear regression model (e.g., a four-parameter logistic curve) to fit the dose-response data and calculate the IC50 value (the concentration of the compound that inhibits 50% of cell viability).

Caption: Standardized data analysis workflow.

Quantitative Assessment of Reproducibility

The following table presents a hypothetical dataset from our proposed inter-laboratory study.

Laboratory	Experiment	IC50 (µM)
Lab A	1	12.5
2	13.1
3	12.8
Lab A Mean (SD)	12.8 (0.3)
Lab B	1	14.2
2	13.8
3	14.5
Lab B Mean (SD)	14.2 (0.4)
Lab C	1	11.9
2	12.3
3	12.1
Lab C Mean (SD)	12.1 (0.2)
Overall Mean (SD)	13.0 (0.9)

Analysis of the Hypothetical Data:

• Intra-laboratory Precision: This is assessed by the standard deviation (SD) or coefficient of variation (CV) of the IC50 values within each lab. In our example, all labs show good intra-laboratory precision with low SD values.

• Inter-laboratory Precision: This is evaluated by comparing the mean IC50 values across the different labs. The overall standard deviation gives an indication of the inter-laboratory variability. In this case, the results are quite consistent, suggesting good reproducibility.

Part 4: Best Practices and Recommendations for Ensuring Reproducibility

• Detailed Documentation: Maintain a comprehensive electronic lab notebook (ELN) with detailed records of all experimental procedures, reagents, and observations.[6]

• Data and Protocol Sharing: Utilize public repositories or internal servers to share raw data, analysis scripts, and detailed protocols.[9][10] This aligns with the FAIR (Findable, Accessible, Interoperable, and Reusable) data principles.[10]

• Adherence to Reporting Guidelines: Follow established guidelines for reporting preclinical research, such as the ARRIVE guidelines for in vivo studies or the NIH principles for preclinical research.[8][11][12]

• Use of Positive and Negative Controls: Always include appropriate controls to ensure the assay is performing as expected.

• Statistical Rigor: Consult with a biostatistician to ensure the experimental design and data analysis are statistically sound.[3][4]

By implementing these best practices, the scientific community can enhance the reliability and reproducibility of biological data, ultimately accelerating the translation of promising discoveries into tangible benefits for human health.

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Safety & Regulatory Compliance

Navigating the Uncharted: A Comprehensive Disposal Protocol for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

This document is intended for researchers, scientists, and drug development professionals. It is structured to provide not just procedural steps, but also the scientific rationale behind them, empowering you to make informed safety decisions.

Part 1: Hazard Identification and Risk Assessment

Given the absence of a specific Safety Data Sheet (SDS) for 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a precautionary approach is mandatory. The potential hazards are inferred from the structural components:

• Indole Moiety: Indole and its derivatives can have varying toxicological profiles. While indole itself occurs naturally, some substituted indoles are bioactive and may possess toxic properties.[3][4] Degradation of indoles can proceed through hydroxylation pathways.[3]

• Formyl Group (Aldehyde): Aldehydes as a class are known for their potential to be irritants to the skin, eyes, and respiratory tract. Some aldehydes are also classified as sensitizers or have greater toxicological concerns. For instance, formaldehyde, the simplest aldehyde, is a known carcinogen, and its waste must be handled as hazardous.[5]

• N-isopropyl-acetamide Moiety: Acetamides can have a range of health effects. For example, acetamide itself is suspected of causing cancer.[6][7] While N-substitution can alter the toxicological profile, it is prudent to handle the compound with care.

Part 2: Personal Protective Equipment (PPE) and Spill Management

Adherence to stringent safety protocols is the first line of defense against potential exposure. All handling and disposal procedures must be conducted in accordance with OSHA's Laboratory Standard (29 CFR 1910.1450).[11][12]

Required Personal Protective Equipment (PPE)

When handling 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in solid form or in solution, the following PPE is mandatory:[13][14]

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.	Protects eyes from dust particles and potential splashes.
Hand Protection	Chemically resistant gloves (e.g., Nitrile). Inspect for tears or holes before use.[15]	Prevents dermal contact. Given the unknown skin irritation potential, this is a critical barrier.
Body Protection	A standard laboratory coat.[14]	Protects skin and personal clothing from contamination.
Respiratory Protection	If handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator may be necessary.	To prevent inhalation of fine particles. All work with this compound should ideally be done within a fume hood to minimize inhalation risk.

Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to prevent wider contamination and exposure.[16]

Objective: To safely contain and clean up a spill of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide and properly dispose of the resulting waste.

• Evacuate and Alert: Immediately alert personnel in the vicinity of the spill. If the spill is large or in a poorly ventilated area, evacuate the lab.

• Secure the Area: Restrict access to the spill area.

• Don Appropriate PPE: Before attempting cleanup, don the full PPE as specified in the table above.

• Contain the Spill:

  • For Solid Spills: Gently cover the spill with an absorbent material (e.g., vermiculite, sand, or a commercial sorbent) to prevent the generation of dust.[17]

  • For Liquid Spills (Solutions): Surround the spill with an absorbent barrier and then cover the spill with absorbent material.

• Clean Up:

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[17] Avoid creating dust.

  • Use a wet paper towel or absorbent pad to decontaminate the spill area, working from the outside in.

• Dispose of Cleanup Materials: All materials used for cleanup (absorbent, gloves, paper towels, etc.) are considered hazardous waste and must be placed in the sealed hazardous waste container.[8]

• Decontaminate: Thoroughly wash hands and any affected skin with soap and water after the cleanup is complete.

Part 3: Step-by-Step Disposal Protocol

The guiding principle for the disposal of this compound is that all waste streams containing 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide are to be treated as hazardous waste.[18]

Waste Segregation and Collection Workflow

Proper segregation at the point of generation is critical to prevent dangerous reactions and to ensure compliant disposal.[9][10]

Caption: Waste segregation and collection workflow.

Experimental Protocol: Waste Collection

Objective: To safely collect and store waste containing 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.

• Container Selection:

  • Select a container made of a material compatible with the waste (e.g., a high-density polyethylene (HDPE) or glass container for liquids, and a puncture-resistant container for solids).[19] The container must be in good condition with a secure, leak-proof screw-on cap.[10]

• Labeling:

  • Before adding any waste, affix a hazardous waste label to the container.[10]

  • The label must include:

    • The words "Hazardous Waste".[16]

    • The full chemical name: "2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide". Do not use abbreviations.[19]

    • An accurate list of all contents, including any solvents and their approximate percentages.[16]

    • The date when the first waste is added to the container (the "accumulation start date").[19]

• Waste Accumulation:

  • Solid Waste: Place all contaminated solid waste, such as gloves, weigh boats, absorbent paper, and empty vials that have come into contact with the compound, directly into the designated solid hazardous waste container.[19]

  • Liquid Waste: Carefully transfer any solutions containing the compound into the designated liquid hazardous waste container.

  • Unused Compound: The original container with any unused or expired compound is to be treated as hazardous waste.[19] Do not mix with other waste streams unless directed by your institution's Environmental Health & Safety (EHS) office.

  • Container Management: Keep the waste container securely closed at all times, except when adding waste.[9][16] Store the container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[10][20]

Part 4: Final Disposal Procedure

Due to the uncharacterized nature of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, in-lab treatment or neutralization is not recommended. The definitive disposal must be managed by certified professionals.

Disposal Decision Workflow

Caption: Decision workflow for the final disposal of the compound.

• Request Pickup: Once the hazardous waste container is full (typically no more than 90% capacity) or the accumulation time limit set by your institution is reached, contact your institution's EHS office to schedule a waste pickup.[16][20]

• Transfer of Custody: Follow your institution's specific procedures for waste pickup. This typically involves ensuring the container is properly labeled, sealed, and stored in the designated pickup location.

• Final Disposal: The EHS office will arrange for the transport of the waste to a licensed hazardous waste disposal facility.[21] The most common and appropriate disposal method for uncharacterized organic compounds is high-temperature incineration, which ensures complete destruction of the molecule.

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide in a manner that is safe, compliant, and environmentally responsible, thereby upholding the highest standards of laboratory practice.

References

• Occupational Safety and Health Administration. (n.d.). Laboratory Safety Guidance. U.S. Department of Labor. Retrieved from [Link]

• Maren, B. (2023, July 11). OSHA Standards to Know Before Starting Your Lab. Thomas. Retrieved from [Link]

• IPG. (2023, September 20). Decoding OSHA Laboratory Standards: Safety Essentials. IPG. Retrieved from [Link]

• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal. Retrieved from [Link]

• ASPR. (n.d.). OSHA Standards for Biological Laboratories. U.S. Department of Health & Human Services. Retrieved from [Link]

• Medical Solution. (n.d.). The Role of the EPA in Regulating Lab Waste Disposal in Healthcare Facilities. Medical Solution. Retrieved from [Link]

• Vanderbilt University. (n.d.). The Laboratory Standard. Office of Clinical and Research Safety. Retrieved from [Link]

• Columbia University. (n.d.). Hazardous Chemical Waste Management Guidelines. Research - Columbia University. Retrieved from [Link]

• Northwestern University. (2023, February 27). Hazardous Waste Disposal Guide. Research Safety - Northwestern University. Retrieved from [Link]

• Medical Waste Pros. (n.d.). Proper Disposal of Hazardous Laboratory Waste Regulations in the United States. Medical Waste Pros. Retrieved from [Link]

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• Michigan State University. (n.d.). Formaldehyde/Formalin Solutions and Specimens. Environmental Health & Safety. Retrieved from [Link]

• Sinfoo Biotech. (n.d.). 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide. Sinfoo Biotech. Retrieved from [Link]

• Madsen, E. L., et al. (1997). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 63(7), 2554-2560. Retrieved from [Link]

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Comprehensive Guide to the Safe Handling of 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide

This document provides essential safety and logistical guidance for laboratory personnel handling 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide (CAS No. 708284-70-2).[1][2] As a specialized research chemical, it is imperative to manage this compound with a comprehensive understanding of its potential hazards and the necessary precautions to ensure a safe laboratory environment. This guide is structured to deliver not just procedural steps, but the scientific rationale behind them, fostering a culture of safety and excellence in your research endeavors.

Hazard Assessment and Triage

Based on the analysis of related chemical structures, 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide is anticipated to be a solid, likely a powder, and should be handled with caution. The primary hazards associated with similar compounds include:

• Skin Irritation: Direct contact may cause redness, itching, and inflammation.[3]

• Serious Eye Irritation: The compound can cause significant eye irritation upon contact.[3]

• Respiratory Tract Irritation: Inhalation of dust particles may lead to irritation of the respiratory system.[3]

Table 1: Chemical and Physical Properties

Property	Value	Source
CAS Number	708284-70-2	[1]
Molecular Formula	C14H16N2O2	[1]
Molecular Weight	244.289 g/mol	[1]

Personal Protective Equipment (PPE): Your First Line of Defense

A thorough risk assessment is crucial for selecting the appropriate PPE for any laboratory task.[4][5] For handling 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, a multi-layered approach to PPE is mandatory to create an effective barrier against exposure.

• Body Protection: A flame-resistant laboratory coat should be worn at all times to protect against accidental spills and contamination of personal clothing.[6][7]

• Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.[4] However, when handling the solid powder or creating solutions where splashing is a risk, chemical splash goggles are required.[7] For operations with a significant splash hazard, a face shield should be worn in addition to goggles.[4][7]

• Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental contact.[4] If prolonged contact is anticipated, consider double-gloving or using gloves with a higher level of chemical resistance. Always inspect gloves for tears or punctures before use and remove them immediately after any known contact with the chemical.[4]

• Respiratory Protection: All handling of the solid compound that may generate dust should be performed in a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available, a NIOSH-approved respirator with the appropriate particulate filter should be used.[8]

Operational Protocols: From Receipt to Disposal

Adherence to standardized operational procedures is critical for minimizing risk and ensuring experimental integrity.

Receiving and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[3]

• Keep the container in a designated, secure location, accessible only to authorized personnel.

Handling and Weighing

• Engineering Controls: All weighing and solution preparation activities should be conducted within a chemical fume hood to control airborne particulates.

• Procedural Steps:

  • Don all required PPE before entering the designated handling area.

  • Carefully open the container, avoiding any sudden movements that could aerosolize the powder.

  • Use a spatula or other appropriate tool to transfer the desired amount of the compound to a weighing vessel.

  • Clean any residual powder from the spatula and weighing area with a damp cloth or paper towel, ensuring the cleaning material is disposed of as hazardous waste.

  • Securely close the primary container immediately after use.

Disposal Plan

All waste generated from handling 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide, including empty containers, contaminated PPE, and cleaning materials, must be treated as hazardous waste.

• Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

• Disposal Route: Dispose of the hazardous waste through your institution's designated chemical waste management program, following all local, state, and federal regulations.[3] Do not dispose of this chemical down the drain or in regular trash.

Emergency Procedures: Spill and Exposure Management

Prompt and correct response to an emergency can significantly mitigate potential harm.

Spill Cleanup

In the event of a spill, the primary objectives are to prevent the spread of the material and protect personnel.

Diagram 1: Chemical Spill Cleanup Workflow

Caption: Workflow for managing a solid chemical spill.

Step-by-Step Spill Protocol:

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Don PPE: Before attempting any cleanup, don the appropriate PPE, including gloves, goggles, a lab coat, and respiratory protection if necessary.

• Contain the Spill: For a solid spill, carefully cover the material with an inert absorbent material like vermiculite or sand to prevent it from becoming airborne.[9][10]

• Clean Up: Gently sweep the absorbed material into a designated hazardous waste container.[9] Avoid creating dust.[11]

• Decontaminate: Wipe the spill area with a wet paper towel, and place the towel in the hazardous waste container.[9][11]

• Dispose: Seal the waste container and label it appropriately for disposal through your institution's hazardous waste program.

• Report: Report the incident to your laboratory supervisor or safety officer.

Personnel Exposure

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3] Seek immediate medical attention.[3]

• Inhalation: Move the affected person to fresh air.[3] If they are not breathing, give artificial respiration. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

By integrating these safety protocols into your daily laboratory workflow, you can handle 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide with confidence and maintain a secure research environment.

References

• ACS Material. (2020, July 14). PPE and Safety for Chemical Handling.
• Environmental Health and Safety. Personal Protective Equipment Requirements for Laboratories.
• Princeton University Environmental Health and Safety. Required Personal Protective Equipment Use in Campus Research Laboratories.
• Queen Mary University of London. Spill procedure: Clean-up guidance.
• University of Delaware Environmental Health & Safety. Chemical Spill Clean-Up.
• Chem Klean. Chemical Spill Procedures - Step By Step Guide.
• Dartmouth College Environmental Health and Safety. Personal Protective Equipment in Chemistry.
• Sinfoo Biotech. 2-(3-formyl-indol-1-yl)-n-isopropyl-acetamide.
• Cornell University Environmental Health and Safety. 3.1 Laboratory Responsibilities for Personal Protective Equipment.
• The University of Tennessee, Knoxville Environmental Health & Safety. Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from The University of Tennessee, Knoxville.
• Pesticide Environmental Stewardship. Spill Cleanup. Retrieved from Pesticide Environmental Stewardship.
• Santa Cruz Biotechnology. 2-(3-Formyl-indol-1-yl)-N-isopropyl-acetamide.
• AK Scientific, Inc. Safety Data Sheet: N-[(R)-1-(2-Amino-acetyl)-pyrrolidin-3-yl]-N-isopropyl-acetamide.
• Cayman Chemical. Indole Detection Reagent - Safety Data Sheet.

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